2-methoxypropan-1-ol

• CAS: 1589-47-5

Core Science & Biosynthesis

2-methoxypropan-1-ol chemical properties

An In-depth Technical Guide to the Chemical Properties of 2-Methoxypropan-1-ol

This technical guide provides a comprehensive overview of the chemical and physical properties of 2-methoxypropan-1-ol, tailored for researchers, scientists, and professionals in drug development. It includes detailed data, experimental protocols, and visualizations to facilitate a thorough understanding of this compound.

Chemical Identity

2-Methoxypropan-1-ol is a clear, colorless liquid.[1][2] It is also known by several synonyms, including 2-methoxy-1-hydroxypropane and propylene (B89431) glycol 2-methyl ether.[3] This compound has a chiral center, and therefore, can exist as two different enantiomers: (2S)-2-methoxypropan-1-ol and (2R)-2-methoxypropan-1-ol.[4][5]

Identifier	Value
IUPAC Name	2-methoxypropan-1-ol[6]
CAS Number	1589-47-5[6]
Molecular Formula	C4H10O2[6]
Molecular Weight	90.12 g/mol [6]
InChIKey	YTTFFPATQICAQN-UHFFFAOYSA-N[6]
SMILES	CC(CO)OC[6]

Physical and Chemical Properties

2-methoxypropan-1-ol possesses both a hydrophilic alcohol hydroxyl group and a lipophilic ether bond, which gives it good solubility in both aqueous and oily substances.[2]

Property	Value
Appearance	Colorless, transparent liquid[1][2]
Melting Point	-84.2 °C (estimate)[1][7]
Boiling Point	130-152 °C[6][7]
Density	0.938 - 0.942 g/cm³ at 20 °C[1][7]
Flash Point	33 - 41.9 °C[2][6]
Water Solubility	Miscible[1][7]
Vapor Pressure	4.1 mmHg at 25 °C[1][6]
Refractive Index	1.407 - 1.413 at 20 °C[1][7]
logP	-0.2 to 0.0136[1][2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-methoxypropan-1-ol.

Spectroscopy	Key Information
¹³C NMR	Spectra available in CDCl₃.[8]
IR	C-O stretching absorptions around 1150-1060 cm⁻¹. C-H bending vibrations between 1470-1365 cm⁻¹.[9]
Mass Spec (GC-MS)	Data available from NIST and Wiley libraries.[6][8]

Reactivity and Applications

The hydroxyl group in 2-methoxypropan-1-ol is reactive and allows it to be used as a chemical intermediate.[2] It is often found as a byproduct in the synthesis of its isomer, 1-methoxy-2-propanol (B31579) (propylene glycol methyl ether, DOWANOL PM).[1][6] Due to its excellent solvency, it is used for nitro fiber, alkyd resins, and maleic anhydride-modified phenolic resins.[7] It also serves as an additive in jet fuel antifreeze and brake fluid.[7]

Experimental Protocols

Determination of Boiling Point (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid sample.

Apparatus:

• Thiele tube

• Thermometer

• Small test tube (Durham tube)

• Capillary tube (sealed at one end)

• Heat source (Bunsen burner or oil bath)

• Liquid paraffin (B1166041) or other high-boiling point liquid

Procedure:

• A small amount of the liquid sample (about 0.5 mL) is placed in the small test tube.[10]

• A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[11]

• The test tube is attached to a thermometer.[10]

• The apparatus is clamped so that the bulb of the thermometer and the test tube are immersed in the liquid within the Thiele tube.[11]

• The Thiele tube is heated gently at the side arm.[11]

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.[10]

• The heating is stopped, and the liquid is allowed to cool.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[11]

Determination of Density

The density of a liquid can be determined using a pycnometer or a hydrometer.

Apparatus:

• Pycnometer (a small glass flask with a precise volume)

• Analytical balance

• Water bath

Procedure:

• The empty pycnometer is cleaned, dried, and weighed.

• The pycnometer is filled with the sample liquid and placed in a water bath at a specific temperature (e.g., 20 °C) until it reaches thermal equilibrium.

• The pycnometer is removed from the bath, carefully dried on the outside, and weighed again.

• The weight of the liquid is determined by subtracting the weight of the empty pycnometer.

• The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Spectroscopic Analysis

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is used to separate and identify the components of a mixture. For 2-methoxypropan-1-ol, a gas chromatograph with a flame ionization detector (FID) can be used.[1][12] The sample is injected into the GC, where it is vaporized and separated based on its boiling point and affinity for the column's stationary phase. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to determine the structure of the molecule. The sample is dissolved in a deuterated solvent (e.g., CDCl₃) and placed in a strong magnetic field.[8] The chemical shifts, splitting patterns, and integration of the peaks provide detailed information about the connectivity of atoms.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in a molecule. A thin film of the liquid sample is placed between salt plates, and infrared radiation is passed through it.[9] The absorption of specific frequencies of IR radiation corresponds to the vibrational frequencies of the chemical bonds, such as the O-H and C-O bonds in 2-methoxypropan-1-ol.

Visualizations

Caption: Synthesis of 2-methoxypropan-1-ol from 2-methyloxirane and methanol.[13]

Caption: General experimental workflow for chemical property determination.

Caption: Relationship between chemical properties and applications of 2-methoxypropan-1-ol.

Safety and Handling

2-Methoxypropan-1-ol is a flammable liquid and vapor.[6] It can cause skin and eye irritation.[3][7] It is important to handle this chemical in a well-ventilated area and to wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[14][15] Keep away from sources of ignition.[14]

GHS Hazard Statements:

• H226: Flammable liquid and vapor[6]

• H315: Causes skin irritation[6]

• H318: Causes serious eye damage[14]

• H335: May cause respiratory irritation[14]

• H360D: May damage the unborn child[14]

Conclusion

2-Methoxypropan-1-ol is a versatile solvent and chemical intermediate with a well-defined set of chemical and physical properties. Its unique combination of a hydrophilic alcohol group and a lipophilic ether group makes it soluble in a wide range of substances, leading to its use in various industrial applications. Proper handling and safety precautions are necessary due to its flammability and potential health hazards.

References

• 1. echemi.com [echemi.com]
• 2. 2-Methoxypropan-1-Ol [chemball.com]
• 3. series.publisso.de [series.publisso.de]
• 4. 2-Methoxy-1-propanol, (2S)- | C4H10O2 | CID 642402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Methoxy-1-propanol, (2R)- | C4H10O2 | CID 2733588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-methoxypropan-1-ol [chembk.com]
• 8. spectrabase.com [spectrabase.com]
• 9. infrared spectrum of 2-methoxypropane C4H10O CH3CH(OCH3)CH3 prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of methyl isopropyl ether image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 12. 2-METHOXY-1-PROPANOL | Occupational Safety and Health Administration [osha.gov]
• 13. 2-methoxypropan-1-ol | C4H10O2 | Reactory [reactory.app]
• 14. carlroth.com [carlroth.com]
• 15. echemi.com [echemi.com]

An In-depth Technical Guide to the Physical Properties of 2-Methoxypropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-methoxypropan-1-ol. The information is curated for researchers, scientists, and professionals in drug development who require precise and reliable data for their work. This document summarizes key quantitative data in a structured format, details common experimental protocols for property determination, and includes a visual representation of a relevant synthetic pathway.

Core Physical and Chemical Properties

2-Methoxypropan-1-ol is a colorless liquid with the chemical formula C4H10O2.[1] It is recognized for its utility as a solvent and as a byproduct in the synthesis of its isomer, 1-methoxy-2-propanol (B31579) (propylene glycol methyl ether, PGME).[2] The following table summarizes its key physical properties.

Table 1: Physical Properties of 2-Methoxypropan-1-ol

Property	Value	Source
Molecular Weight	90.12 g/mol	[2]
Boiling Point	130 °C	[1][2]
Melting Point	-84.2 °C (estimate)	[1]
Density	0.938 g/cm³ at 20 °C	[1][2]
Solubility in Water	Miscible	[1]
Vapor Pressure	4.1 mmHg at 25 °C (estimate)	[1]
Flash Point	33 °C	[2]
Refractive Index (n²⁰/D)	1.407	[1]

Experimental Protocols for Physical Property Determination

While many of the cited physical properties for 2-methoxypropan-1-ol are referenced from comprehensive handbooks and databases, the specific primary literature detailing the original experimental methodologies can be elusive. The following sections describe standard, widely accepted protocols for the determination of these key physical properties, which are representative of the methods likely employed to obtain the cited data.

2.1. Boiling Point Determination (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common and accurate method for determining the boiling point of a pure liquid like 2-methoxypropan-1-ol is through simple distillation.

• Apparatus: A round-bottom flask, a distillation head with a port for a thermometer, a condenser, a receiving flask, a heating mantle, and boiling chips.

• Procedure:

  • A sample of 2-methoxypropan-1-ol is placed in the round-bottom flask along with a few boiling chips to ensure smooth boiling.

  • The distillation apparatus is assembled. The thermometer bulb is positioned so that its top is level with the side arm of the distillation head leading to the condenser. This ensures the measured temperature is that of the vapor in equilibrium with the liquid.

  • The heating mantle is turned on, and the liquid is heated to a gentle boil.

  • As the vapor condenses on the thermometer bulb, the temperature reading will rise and then stabilize.

  • The constant temperature observed during the collection of the distillate is recorded as the boiling point. The atmospheric pressure should also be recorded, as boiling point is pressure-dependent.

2.2. Density Measurement (Vibrating Tube Densitometer)

The density of a liquid can be precisely measured using a vibrating tube densitometer. This instrument measures the change in the resonant frequency of a U-shaped tube when it is filled with the sample liquid.

• Apparatus: A digital vibrating tube densitometer with temperature control.

• Procedure:

  • The instrument is calibrated using two standards of known density, typically dry air and deionized water.

  • The sample of 2-methoxypropan-1-ol is injected into the clean, dry U-tube, ensuring no air bubbles are present.

  • The instrument maintains the sample at a constant, specified temperature (e.g., 20 °C).

  • The instrument measures the oscillation period of the tube containing the sample and calculates the density.

  • The measurement is typically repeated to ensure accuracy and reproducibility.

2.3. Flash Point Determination (Pensky-Martens Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air. The Pensky-Martens closed-cup method is a standard procedure for determining the flash point of flammable liquids.

• Apparatus: A Pensky-Martens closed-cup tester, which consists of a test cup with a lid that has openings for a stirrer, a thermometer, and an ignition source.

• Procedure:

  • The test cup is filled with the 2-methoxypropan-1-ol sample to a specified level.

  • The lid is closed, and the sample is heated at a slow, constant rate while being stirred.

  • At regular temperature intervals, the stirring is stopped, and an ignition source (a small flame) is dipped into the vapor space above the liquid.

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors to ignite with a distinct flash inside the cup.

2.4. Refractive Index Measurement (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light travels through that material. It is a characteristic property of a pure substance.

• Apparatus: An Abbe refractometer, a constant temperature water bath, and a sodium light source (D-line, 589 nm).

• Procedure:

  • The refractometer is calibrated using a standard of known refractive index, such as distilled water.

  • The prisms of the refractometer are cleaned and a few drops of the 2-methoxypropan-1-ol sample are placed on the lower prism.

  • The prisms are closed, and the sample is allowed to equilibrate to the desired temperature (e.g., 20 °C) by circulating water from the constant temperature bath.

  • Light from the sodium lamp is directed through the sample.

  • The user looks through the eyepiece and adjusts the controls to bring the dividing line between the light and dark fields into sharp focus and align it with the crosshairs.

  • The refractive index is read directly from the instrument's scale.

2.5. Solubility in Water (Visual Miscibility Test)

For substances that are highly soluble or miscible in a solvent, a simple visual test can determine the extent of their solubility.

• Apparatus: Test tubes, pipettes.

• Procedure:

  • A known volume of 2-methoxypropan-1-ol is placed in a test tube.

  • Distilled water is added incrementally, and the mixture is agitated after each addition.

  • The mixture is observed for any signs of immiscibility, such as the formation of a second layer or turbidity.

  • If the two liquids form a single, clear phase in all proportions, they are considered miscible.

Synthesis Workflow of (R)-(-)-2-Methoxypropan-1-ol

The following diagram illustrates a typical laboratory synthesis of the (R)-enantiomer of 2-methoxypropan-1-ol from (R)-(+)-2-methoxypropionic acid.

References

• 1. echemi.com [echemi.com]
• 2. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Data of 2-Methoxypropan-1-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 2-methoxypropan-1-ol. The information is presented in a structured format to facilitate easy access and comparison for researchers and professionals in drug development and related scientific fields.

Spectroscopic Data Summary

The following tables summarize the available quantitative spectroscopic data for 2-methoxypropan-1-ol, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Carbon Atom Assignment
78.5	CH
68.3	CH₂
58.8	OCH₃
16.5	CH₃

Solvent: Chloroform-d Reference: Tetramethylsilane (B1202638) (TMS)

¹H NMR Spectroscopic Data

• CH₃ (on ether): ~3.3 ppm

• CH (on ether): ~3.4-3.6 ppm

• CH₂ (alcohol): ~3.5-3.7 ppm

• OH (alcohol): Broad signal, typically ~1.5-4.0 ppm (concentration and solvent dependent)

• CH₃ (on propane (B168953) chain): ~1.1 ppm

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Vibrational Mode Assignment
~3400 (broad)	O-H stretch (alcohol)
~2970-2880	C-H stretch (alkane)
~1460	C-H bend (alkane)
~1100	C-O stretch (ether and alcohol)

Sample Preparation: Neat liquid film

Mass Spectrometry (MS)

m/z	Relative Intensity	Fragment Assignment
90	Low	[M]⁺ (Molecular Ion)
59	High	[C₃H₇O]⁺
45	High	[C₂H₅O]⁺
31	Moderate	[CH₃O]⁺

Ionization Method: Electron Ionization (EI) at 70 eV

Experimental Protocols

The following sections detail the generalized experimental methodologies for obtaining the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• A solution of 2-methoxypropan-1-ol is prepared by dissolving approximately 10-20 mg of the compound in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).

• A small amount of a reference standard, typically tetramethylsilane (TMS), is added to the solution to provide a reference signal at 0 ppm.

• The resulting solution is transferred to a 5 mm NMR tube.

Data Acquisition:

• The NMR tube is placed in the NMR spectrometer.

• The magnetic field is shimmed to achieve homogeneity.

• For ¹H NMR, a single pulse experiment is typically performed.

• For ¹³C NMR, a proton-decoupled experiment is commonly used to simplify the spectrum to single lines for each unique carbon atom.

• The Free Induction Decay (FID) signal is acquired and then Fourier transformed to obtain the NMR spectrum.

Infrared (IR) Spectroscopy

Sample Preparation (Neat Liquid):

• A small drop of neat 2-methoxypropan-1-ol is placed on the surface of a salt plate (e.g., NaCl or KBr).

• A second salt plate is carefully placed on top of the first, spreading the liquid into a thin film.

Data Acquisition:

• A background spectrum of the empty sample compartment is recorded.

• The salt plate assembly containing the sample is placed in the sample holder of the IR spectrometer.

• The infrared spectrum is recorded by passing a beam of infrared radiation through the sample and measuring the absorption at different wavenumbers.

Mass Spectrometry (MS)

Sample Introduction and Ionization (Electron Ionization):

• A small amount of 2-methoxypropan-1-ol is introduced into the mass spectrometer, typically via a gas chromatograph (GC-MS) or a direct insertion probe.

• The sample is vaporized in the ion source.

• The gaseous molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.

Mass Analysis and Detection:

• The resulting positively charged ions are accelerated and passed through a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• The separated ions are detected, and a mass spectrum is generated, showing the relative abundance of each ion.

Visualizations

The following diagrams illustrate the general workflows for the spectroscopic techniques described.

Caption: General workflow for NMR spectroscopy.

Caption: General workflow for IR spectroscopy.

Caption: General workflow for Mass Spectrometry.

An In-depth Technical Guide to the NMR Spectrum Analysis of 2-methoxypropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the expected Nuclear Magnetic Resonance (NMR) spectrum of 2-methoxypropan-1-ol. Due to the limited availability of experimentally derived public data for 2-methoxypropan-1-ol at the time of this report, this analysis is based on established principles of NMR spectroscopy and comparison with spectral data of structurally similar compounds. This document aims to serve as a predictive guide for researchers working with this molecule.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum of 2-methoxypropan-1-ol is anticipated to exhibit five distinct signals, corresponding to the five unique proton environments in the molecule. The expected chemical shifts, multiplicities, and coupling constants are summarized in the table below.

Signal	Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
a	-CH₃ (on C3)	~1.15	Doublet	~6.0	3H
b	-OCH₃	~3.35	Singlet	-	3H
c	-CH₂-	~3.40-3.50	Multiplet	-	2H
d	-CH-	~3.60-3.70	Multiplet	-	1H
e	-OH	Variable	Singlet (broad)	-	1H

Predicted ¹³C NMR Spectral Data

The carbon-13 NMR spectrum of 2-methoxypropan-1-ol is expected to show four signals, one for each unique carbon atom in the molecule.

Signal	Carbon Assignment	Predicted Chemical Shift (δ, ppm)
1	-CH₃ (on C3)	~16-18
2	-OCH₃	~58-60
3	-CH₂-	~68-70
4	-CH-	~78-80

Experimental Protocols

Acquiring high-quality NMR spectra is crucial for accurate structural elucidation. Below is a standard experimental protocol for obtaining ¹H and ¹³C NMR spectra of a small organic molecule like 2-methoxypropan-1-ol.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of purified 2-methoxypropan-1-ol for ¹H NMR, and 20-50 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common choice for moderately polar organic compounds.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), to the solution to serve as a reference for the chemical shift scale (δ = 0.00 ppm).

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution into a clean, standard 5 mm NMR tube. If any particulate matter is present, filter the solution through a small plug of glass wool or a syringe filter directly into the NMR tube.

• Capping: Securely cap the NMR tube to prevent solvent evaporation and contamination.

NMR Data Acquisition

• Instrumentation: The spectra are typically recorded on a 300, 400, or 500 MHz NMR spectrometer.

• ¹H NMR Parameters:

  • Number of Scans: 16-32

  • Relaxation Delay: 1-2 seconds

  • Pulse Angle: 30-45 degrees

  • Spectral Width: Appropriate for the expected chemical shift range (e.g., -2 to 12 ppm).

• ¹³C NMR Parameters:

  • Number of Scans: 1024 or more, depending on the sample concentration.

  • Relaxation Delay: 2-5 seconds

  • Pulse Program: A standard proton-decoupled pulse sequence is typically used to simplify the spectrum to singlets for each carbon.

Data Processing

The acquired Free Induction Decay (FID) is processed using appropriate NMR software. The main steps include:

• Fourier Transformation: Converts the time-domain FID signal into a frequency-domain spectrum.

• Phase Correction: Adjusts the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Corrects for any distortions in the baseline of the spectrum.

• Referencing: Calibrates the chemical shift axis using the signal of the internal standard (TMS at 0.00 ppm).

• Integration: Determines the relative number of protons corresponding to each signal in the ¹H NMR spectrum.

Visualizations

The following diagrams illustrate the molecular structure, the predicted signaling pathways in the ¹H NMR spectrum, and a typical workflow for NMR analysis.

An In-depth Technical Guide to the Synthesis of 2-methoxypropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for 2-methoxypropan-1-ol, a significant chemical intermediate. The document details established methodologies, including the ring-opening of propylene (B89431) oxide and the reduction of 2-methoxypropionic acid. It includes detailed experimental protocols, comparative quantitative data, and visual representations of the reaction pathways to facilitate understanding and replication.

Core Synthesis Pathways

The synthesis of 2-methoxypropan-1-ol is predominantly achieved through two main routes: the methanolysis of propylene oxide and the reduction of 2-methoxypropionic acid. The choice of pathway can be dictated by the desired isomeric purity, scale of reaction, and available starting materials.

Ring-Opening of Propylene Oxide with Methanol (B129727)

The reaction of propylene oxide with methanol is a common industrial method for producing methoxypropanols. The regioselectivity of this reaction is highly dependent on the type of catalyst used, leading to the formation of either 1-methoxy-2-propanol (B31579) or the desired 2-methoxypropan-1-ol.

• Acid-Catalyzed Pathway: In the presence of an acid catalyst, the reaction proceeds via a mechanism with carbocation-like character in the transition state. This favors the nucleophilic attack of methanol on the more substituted carbon atom of the epoxide ring, resulting in the formation of 2-methoxypropan-1-ol as the major product.

• Base-Catalyzed Pathway: Conversely, base-catalyzed methanolysis follows a classic SN2 mechanism. The methoxide (B1231860) ion attacks the less sterically hindered carbon of the propylene oxide ring, leading to 1-methoxy-2-propanol as the predominant isomer.[1] 2-methoxypropan-1-ol is typically a minor byproduct in this case.

Diagram of the Ring-Opening of Propylene Oxide

Caption: Acid vs. Base Catalyzed Ring-Opening of Propylene Oxide.

Reduction of 2-Methoxypropionic Acid

For stereospecific synthesis, particularly of chiral 2-methoxypropan-1-ol, the reduction of the corresponding carboxylic acid is a highly effective method. This pathway offers excellent control over the stereochemistry of the final product.

Diagram of the Reduction of 2-Methoxypropionic Acid

Caption: Reduction of (R)-2-methoxypropionic Acid.

Quantitative Data Summary

The following table summarizes the quantitative data for the different synthesis pathways of 2-methoxypropan-1-ol.

Synthesis Pathway	Catalyst/Reagent	Solvent	Temperature (°C)	Reaction Time	Yield of 2-methoxypropan-1-ol	Reference
Ring-Opening of Propylene Oxide
Base-Catalyzed	NaOH	Methanol (large excess)	Not specified	Not specified	~5% (byproduct)	[1]
Reduction of Carboxylic Acid
(R)-2-methoxypropionic acid	Borane-dimethyl sulfide complex	Dichloromethane	0 to Room Temperature	Overnight	Quantitative

Experimental Protocols

Protocol 1: Synthesis of (R)-2-methoxypropan-1-ol from (R)-2-methoxypropionic acid

This protocol details the reduction of (R)-(+)-2-methoxypropionic acid to (R)-(-)-2-methoxypropan-1-ol.

Materials:

• (R)-(+)-2-methoxypropionic acid (500 mg, 4.66 mmol)

• Borane-dimethyl sulfide complex (858 μL, 8.39 mmol, 1.8 eq.)

• Dichloromethane (10 ml)

• 2M aqueous sodium hydroxide (B78521) solution

• Anhydrous sodium sulfate

• Argon gas supply

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Apparatus for inert atmosphere reactions

• Separatory funnel

• Rotary evaporator

Procedure:

• Under an argon atmosphere and at 0 °C, slowly add 858 μL (8.39 mmol) of borane/dimethyl sulfide complex to a solution of 500 mg (4.66 mmol) of (R)-(+)-2-methoxypropionic acid in 10 ml of dichloromethane.

• Stir the reaction mixture overnight at room temperature.

• Carefully add 2M aqueous sodium hydroxide solution dropwise to quench the reaction.

• Perform a phase separation and extract the aqueous phase with dichloromethane.

• Combine the organic phases, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The final product is obtained after drying.

Expected Yield: 490 mg (quantitative).

Conclusion

This guide has outlined the core synthetic pathways to 2-methoxypropan-1-ol, providing detailed protocols and comparative data where available. The acid-catalyzed ring-opening of propylene oxide is a direct route, though selectivity can be a challenge. In contrast, the reduction of 2-methoxypropionic acid offers a highly efficient and stereospecific alternative, particularly valuable for the synthesis of chiral isomers. The choice of method will ultimately depend on the specific requirements of the research or development project, including scale, desired purity, and stereochemical considerations. Further research into more selective and efficient catalysts for the acid-catalyzed ring-opening of propylene oxide could provide a more direct and atom-economical route to 2-methoxypropan-1-ol.

References

• 1. US6846961B2 - Preparation of 1-methoxy-2-propanol - Google Patents [patents.google.com]

2-methoxypropan-1-ol molecular structure

An In-depth Technical Guide to the Molecular Structure of 2-Methoxypropan-1-ol

Introduction

2-Methoxypropan-1-ol, a member of the glycol ether family, is an organic compound with the chemical formula C4H10O2.[1][2][3] Structurally, it possesses both a primary alcohol and a secondary ether functional group, which imparts good solubility for both aqueous and oily substances.[3] This amphiphilic nature makes it a versatile solvent in various industrial applications, including paints, coatings, and cleaning products.[2][4] It is an isomer of the more commercially common 1-methoxy-2-propanol (B31579), with which it is often produced as a byproduct.[5][6] This document provides a detailed examination of its molecular structure, physicochemical properties, synthesis, and spectroscopic characterization for researchers, scientists, and professionals in drug development.

Molecular Structure and Identification

2-Methoxypropan-1-ol consists of a three-carbon propane (B168953) chain. A hydroxyl group (-OH) is attached to the first carbon (C1), and a methoxy (B1213986) group (-OCH3) is attached to the second carbon (C2). The presence of four different substituents on the second carbon atom makes it a chiral center, meaning 2-methoxypropan-1-ol can exist as two distinct enantiomers: (S)-2-methoxypropan-1-ol and (R)-2-methoxypropan-1-ol.[7][8]

Caption: 2D molecular structure of 2-methoxypropan-1-ol, highlighting the chiral center.

Table 1: Chemical Identifiers for 2-methoxypropan-1-ol

Identifier	Value	Reference(s)
IUPAC Name	2-methoxypropan-1-ol	[6]
CAS Number	1589-47-5	[6]
Molecular Formula	C4H10O2	[6]
SMILES	CC(CO)OC	[6]
InChI	InChI=1S/C4H10O2/c1-4(3-5)6-2/h4-5H,3H2,1-2H3	[6]

| InChIKey | YTTFFPATQICAQN-UHFFFAOYSA-N |[6][9] |

Physicochemical Properties

The physical and chemical properties of 2-methoxypropan-1-ol are summarized below. These properties are crucial for its application as a solvent and for predicting its behavior in chemical reactions and biological systems.

Table 2: Physicochemical Properties of 2-methoxypropan-1-ol

Property	Value	Reference(s)
Molecular Weight	90.12 g/mol	[5][6]
Appearance	Colorless, clear liquid	[3][4]
Density	0.912 - 0.942 g/cm³ at 20 °C	[2][3][5]
Boiling Point	130 - 152 °C	[2][3][5]
Melting Point	-84.2 °C (estimate)	[5][10]
Flash Point	38 - 41.9 °C	[2][3][5]
Water Solubility	Miscible (1.0 x 10⁶ mg/L at 25 °C)	[5]
Refractive Index	1.407 - 1.413 at 20 °C	[2][5]
Vapor Pressure	4.1 mm Hg at 25 °C (estimate)	[5]
XLogP3	-0.2	[5][6]

| Topological Polar Surface Area | 29.5 Ų |[5][6] |

Spectroscopic Characterization

Spectroscopic methods are essential for the structural elucidation and purity assessment of 2-methoxypropan-1-ol.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is used to confirm the proton environment in the molecule. For (R)-2-methoxy-1-propanol, the following chemical shifts have been reported in DMSO-d6: δ [ppm] = 4.55 (t, 1H), 3.40-3.31 (m, 1H), 3.30-3.20 (m, 2H), 3.24 (s, 3H), 1.02 (d, 3H).[8]

• Infrared (IR) Spectroscopy: IR spectroscopy helps identify the key functional groups. A broad absorption band characteristic of the O-H stretch of the alcohol group is expected around 3400 cm⁻¹, while C-O stretching vibrations for the ether and alcohol are expected in the 1100-1000 cm⁻¹ region.[11]

• Mass Spectrometry (MS): Electron ionization mass spectrometry can be used to determine the molecular weight and fragmentation pattern, confirming the molecular structure.[12]

Comprehensive NMR, FTIR, and MS spectral data for 2-methoxypropan-1-ol are available in public databases such as SpectraBase and the NIST WebBook.[12][13]

Synthesis and Experimental Protocols

2-Methoxypropan-1-ol is typically synthesized as a secondary product during the industrial preparation of 1-methoxy-2-propanol.[14] This process involves the reaction of propylene (B89431) oxide with methanol.[1][14] However, for research purposes requiring high purity or specific enantiomers, targeted synthesis protocols are necessary.

Experimental Protocol: Synthesis of (R)-2-methoxy-1-propanol

The following protocol describes the reduction of (R)-(+)-2-methoxypropionic acid to yield (R)-(-)-2-methoxy-1-propanol.[8]

Materials and Equipment:

• (R)-(+)-2-methoxypropionic acid

• Borane/dimethyl sulfide (B99878) complex (BMS)

• Dichloromethane (B109758) (DCM)

• 2M aqueous sodium hydroxide (B78521) (NaOH)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Argon or Nitrogen source for inert atmosphere

Procedure:

• Reaction Setup: A solution of 500 mg (4.66 mmol) of (R)-(+)-2-methoxypropionic acid in 10 mL of dichloromethane is prepared in a round-bottom flask under an argon atmosphere.

• Addition of Reducing Agent: The flask is cooled to 0 °C using an ice bath. 858 μL (8.39 mmol, 1.8 eq.) of borane/dimethyl sulfide complex is added dropwise to the stirred solution.

• Reaction: The reaction mixture is allowed to warm to room temperature and is stirred overnight.

• Quenching: The reaction is carefully quenched by the dropwise addition of 2M aqueous sodium hydroxide solution.

• Extraction: The mixture is transferred to a separatory funnel. The organic phase is separated, and the aqueous phase is extracted with dichloromethane.

• Drying and Concentration: The organic phases are combined, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure using a rotary evaporator to yield the final product.[8]

Caption: Workflow for the synthesis of (R)-2-methoxy-1-propanol.

Safety and Handling

2-Methoxypropan-1-ol is classified as a flammable liquid and vapor.[5][15] It can cause serious eye damage and skin irritation.[15][16] Furthermore, it is suspected of damaging the unborn child.[16] Therefore, strict safety precautions are mandatory when handling this chemical.

• Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[17]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or a face shield, and a lab coat.[16][17]

• Handling: Keep away from heat, sparks, open flames, and other ignition sources.[17] Use non-sparking tools and take precautionary measures against static discharge.[16] Avoid breathing vapors or mists.[16]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[17]

References

• 1. 2-methoxypropan-1-ol | C4H10O2 | Reactory [reactory.app]
• 2. chembk.com [chembk.com]
• 3. 2-Methoxypropan-1-Ol [chemball.com]
• 4. CAS 1589-47-5: 2-Methoxy-1-propanol | CymitQuimica [cymitquimica.com]
• 5. echemi.com [echemi.com]
• 6. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Methoxy-1-propanol, (2S)- | C4H10O2 | CID 642402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. (R)-(-)-2-Methoxypropanol synthesis - chemicalbook [chemicalbook.com]
• 9. 2-methoxypropan-1-ol [stenutz.eu]
• 10. (2S)-2-Methoxy-1-propanol | 1589-47-5 [chemicalbook.com]
• 11. 2-Propanol, 1-methoxy- [webbook.nist.gov]
• 12. 2-Propanol, 1-methoxy- [webbook.nist.gov]
• 13. spectrabase.com [spectrabase.com]
• 14. US6846961B2 - Preparation of 1-methoxy-2-propanol - Google Patents [patents.google.com]
• 15. fr.cpachem.com [fr.cpachem.com]
• 16. carlroth.com [carlroth.com]
• 17. echemi.com [echemi.com]

An In-depth Technical Guide to the Safety and Handling of 2-Methoxypropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 2-methoxypropan-1-ol. The information is intended to support researchers, scientists, and professionals in the field of drug development in the safe management and use of this chemical. The following sections detail the chemical and physical properties, toxicological data, and recommended safety procedures.

Core Chemical and Physical Properties

2-Methoxypropan-1-ol is a clear, colorless liquid with an ether-like odor.[1] It is completely miscible in water.[2] A summary of its key physical and chemical properties is presented below.

Property	Value	Reference
Molecular Formula	C₄H₁₀O₂	[2]
Molar Mass	90.12 g/mol	[3]
Boiling Point	130 °C	[4]
Melting Point	-84.2 °C (estimate)	[2]
Flash Point	38 °C to 41.87 °C	[2][4]
Auto-ignition Temperature	240 °C	[5]
Density	0.938 - 0.942 g/cm³ at 20 °C	[2][4]
Vapor Pressure	4.1 - 6 hPa at 20-25 °C	[4][5]
Water Solubility	Miscible	[2]

Hazard Identification and Classification

2-Methoxypropan-1-ol is classified as a hazardous substance. It is a flammable liquid and vapor.[6][7] It causes skin irritation and serious eye damage.[6] Furthermore, it may cause respiratory irritation and is suspected of damaging the unborn child.[3][6]

The Globally Harmonized System (GHS) classification for 2-methoxypropan-1-ol is as follows:

• Flammable liquids: Category 3[6]

• Skin irritation: Category 2[6]

• Serious eye damage: Category 1[6]

• Reproductive toxicity: Category 1B[6][8]

• Specific target organ toxicity – single exposure: Category 3 (Respiratory tract irritation)[6]

The corresponding hazard statements are:

• H226: Flammable liquid and vapour.[6]

• H315: Causes skin irritation.[6]

• H318: Causes serious eye damage.[6]

• H335: May cause respiratory irritation.[6]

• H360D: May damage the unborn child.[3]

The signal word for this chemical is Danger .[6]

References

• 1. oecd.org [oecd.org]
• 2. oecd.org [oecd.org]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. onesearch.neu.edu [onesearch.neu.edu]
• 5. ecetoc.org [ecetoc.org]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. recochem.com [recochem.com]

In-Depth Technical Guide: 2-Methoxypropan-1-ol

This technical guide provides a comprehensive overview of 2-methoxypropan-1-ol, a versatile chemical compound. The information is tailored for researchers, scientists, and professionals in drug development, offering detailed data, experimental protocols, and visual representations of its chemical properties and synthesis.

Chemical Identity and Synonyms

2-Methoxypropan-1-ol is a chemical compound with the molecular formula C4H10O2. It exists as a racemic mixture or as individual stereoisomers, (R)- and (S)-2-methoxypropan-1-ol. Below is a comprehensive list of its synonyms and identifiers.

Category	Synonym/Identifier
IUPAC Name	2-methoxypropan-1-ol
Stereoisomer IUPAC Names	(2R)-2-methoxypropan-1-ol(2S)-2-methoxypropan-1-ol
Common Synonyms	2-Methoxypropanol2-methoxypropanol-12-MP-12-METHOXY-1-PROPANOL1-Propanol, 2-methoxy-2-METHOXY-1-HYDROXYPROPANE
General Terms	MethoxypropanolPropylene glycol methyl ether (Note: This term can also refer to the isomer 1-methoxy-2-propanol)
CAS Registry Numbers	1589-47-5 (for 2-methoxypropan-1-ol)6131-59-5 (for (R)-2-Methoxypropan-1-ol)116422-39-0 (for (S)-2-Methoxypropan-1-ol)
Other Identifiers	UNII-18B570XOYFDTXSID5049441EINECS 216-455-5

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-methoxypropan-1-ol.

Property	Value
Molecular Formula	C4H10O2[1]
Molecular Weight	90.12 g/mol [1][2][3][4]
Appearance	Colorless, clear liquid[5]
Density	0.938 g/cm³ at 20 °C[2][6]
Boiling Point	130 °C[2][5][6]
Flash Point	33 - 41.9 °C[2][5][6][7]
Vapor Pressure	4.1 mmHg at 25 °C[2][6]
Water Solubility	Miscible (1.0 x 10^6 mg/L at 25 °C)[6]
logP (Octanol-Water Partition Coefficient)	-0.2[2][3][4][6]

Synthesis and Experimental Protocols

2-methoxypropan-1-ol is primarily used as a solvent and a chemical intermediate.[5][8] It can be synthesized through various methods. Below is a detailed protocol for the synthesis of (R)-2-methoxy-1-propanol.

Synthesis of (R)-2-methoxy-1-propanol from (R)-2-methoxypropionic acid

This protocol describes the reduction of (R)-(+)-2-methoxypropionic acid using a borane/dimethyl sulfide (B99878) complex.[9]

Materials:

• (R)-(+)-2-methoxypropionic acid

• Borane/dimethyl sulfide complex

• Dichloromethane

• 2M aqueous sodium hydroxide (B78521) solution

• Sodium sulfate

• Argon (for inert atmosphere)

Procedure:

• Under an argon atmosphere and at 0 °C, slowly add 858 μL (8.39 mmol, 1.8 eq.) of borane/dimethyl sulfide complex to a solution of 500 mg (4.66 mmol) of (R)-(+)-2-methoxypropionic acid in 10 ml of dichloromethane.[9]

• Stir the reaction mixture overnight at room temperature.[9]

• Carefully add 2M aqueous sodium hydroxide solution dropwise to quench the reaction.[9]

• Perform a phase separation and extract the aqueous phase with dichloromethane.[9]

• Combine the organic phases, dry over sodium sulfate, filter, and concentrate under reduced pressure (water bath at 30°C).[9]

• The final product is obtained after drying. The reported yield is quantitative (490 mg).[9]

Applications and Biological Significance

2-Methoxypropan-1-ol is valued for its dual solubility in both aqueous and oily media due to its ether and hydroxyl functional groups.[5][8] This property makes it an effective solvent for a variety of resins, including nitrocellulose, alkyd, and maleic anhydride-modified phenolic resins.[7] It also serves as an additive in jet fuel antifreeze and brake fluids.[7] In chemical synthesis, its hydroxyl group allows it to act as an intermediate for producing esters and other derivatives.[5][8]

From a toxicological standpoint, propylene (B89431) glycol ethers like 2-methoxypropan-1-ol are generally considered to have low toxicity.[10][11] Studies have shown a lack of genotoxic, developmental, and reproductive hazards.[10] It is not considered carcinogenic.[11] The primary metabolite of 2-methoxypropan-1-ol is 2-methoxypropionic acid.[12]

Visualizations

Logical Relationship of 2-Methoxypropan-1-ol Properties and Applications

Caption: Properties and applications of 2-methoxypropan-1-ol.

Experimental Workflow: Synthesis of (R)-2-methoxy-1-propanol

Caption: Synthesis workflow for (R)-2-methoxy-1-propanol.

References

• 1. GSRS [precision.fda.gov]
• 2. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methoxy-1-propanol, (2S)- | C4H10O2 | CID 642402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Methoxy-1-propanol, (2R)- | C4H10O2 | CID 2733588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Methoxypropan-1-Ol [chemball.com]
• 6. echemi.com [echemi.com]
• 7. chembk.com [chembk.com]
• 8. nbinno.com [nbinno.com]
• 9. (R)-(-)-2-Methoxypropanol synthesis - chemicalbook [chemicalbook.com]
• 10. New toxicity data for the propylene glycol ethers - a commitment to public health and safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. epa.gov [epa.gov]
• 12. series.publisso.de [series.publisso.de]

In-Depth Toxicological Profile of 2-Methoxypropan-1-ol

This technical guide provides a comprehensive overview of the toxicological data for 2-methoxypropan-1-ol. The information is intended for researchers, scientists, and professionals involved in drug development and chemical safety assessment. This document summarizes key toxicological endpoints, including acute toxicity, irritation, genotoxicity, and developmental toxicity, and presents available quantitative data in a structured format. Detailed experimental methodologies are provided for the cited studies, and logical workflows and metabolic pathways are visualized.

Acute Toxicity

The acute toxicity of 2-methoxypropan-1-ol has been evaluated through oral and inhalation routes in rats. The substance exhibits low acute toxicity via both exposure pathways.

Quantitative Data for Acute Toxicity

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	5710 mg/kg	[1]
LC50 (4-hour)	Rat	Inhalation	> 6000 mg/m³	[2]

Experimental Protocols

Oral Acute Toxicity Study (based on OECD Guideline 401)

• Test System: Sprague Dawley rats, with groups of 5 males and 5 females.[2]

• Methodology: The study likely followed a protocol similar to OECD Guideline 401. Single oral doses of 2150 or 5000 mg/kg body weight were administered to the animals.[2]

• Observations: Animals were observed for clinical signs of toxicity and mortality over a 14-day period following administration.[2] Body weight was monitored, and a gross pathological examination was performed at the end of the study.[2]

• Results: No clinical signs of toxicity were observed during the 14-day recovery period. Body weight gain and gross pathological findings were normal.[2]

Inhalation Acute Toxicity Study (based on OECD Guideline 403)

• Test System: Sprague Dawley rats, with groups of 10 males and 10 females.[2]

• Methodology: The protocol would have been consistent with OECD Guideline 403. Rats were exposed to 2-methoxypropan-1-ol vapor at a concentration of 6000 mg/m³ for 4 hours.[2]

• Observations: Animals were monitored for clinical signs of toxicity during and after exposure for a 14-day observation period.[2] Body weight was recorded, and gross pathology was examined.[2]

Skin and Eye Irritation

2-Methoxypropan-1-ol is considered to be slightly irritating to the skin and eyes.[2]

Quantitative Data for Irritation

Endpoint	Species	Exposure	Result	Primary Irritation Index	Reference
Skin Irritation	Rabbit	24-hour occlusive	Slightly irritating	1.7	[2]
Eye Irritation	Rabbit	Instillation	Slightly irritating	16.6	[2]

Experimental Protocols

Skin Irritation Study (based on OECD Guideline 404)

• Test System: Six rabbits were used for this study.[2]

• Methodology: Following a protocol similar to OECD Guideline 404, undiluted 2-methoxypropan-1-ol was applied to the intact and scarified skin of each rabbit under a 24-hour occlusive dressing.[2]

• Observations: The skin was evaluated for erythema and edema at specified intervals after patch removal. Maximum scores of 2 (out of 4) for erythema and up to 2 for edema were recorded.[2]

• Results: Erythema was reversible within 8 days, and edema subsided within 72 hours. The primary irritation index was calculated to be 1.7, classifying the substance as slightly irritating to the skin.[2]

Eye Irritation Study (based on OECD Guideline 405)

• Test System: The study was conducted on six rabbits.[2]

• Methodology: Conforming to a protocol like OECD Guideline 405, undiluted 2-methoxypropan-1-ol was instilled into the conjunctival sac of one eye of each rabbit.

• Observations: The eyes were examined for corneal opacity, iritis, and conjunctivitis at various time points after instillation.

• Results: A primary irritation index of 16.6 was determined, leading to the classification of 2-methoxypropan-1-ol as slightly irritating to the eyes.[2]

Genotoxicity and Carcinogenicity

The available data on the genotoxicity of 2-methoxypropan-1-ol is limited, and there are no studies on its carcinogenicity.

• Genotoxicity: A bacterial mutagenicity test (Ames test) yielded negative results.[2] There is no other available data for genotoxicity.[2]

• Carcinogenicity: There are no available studies on the carcinogenicity of 2-methoxypropan-1-ol.[2]

Reproductive and Developmental Toxicity

2-Methoxypropan-1-ol has been shown to be teratogenic in rats and rabbits.[2] The main metabolite, 2-methoxypropionic acid, is believed to be responsible for the developmental toxicity.[2]

Quantitative Data for Developmental Toxicity

Endpoint	Species	Route	Value	Effect	Reference
NOAEC (Maternal Toxicity)	Rabbit	Inhalation	356 ml/m³	Reduced body weight gain	[2]
NOAEC (Developmental Toxicity)	Rabbit	Inhalation	~143 ml/m³	Borderline developmental toxicity	[2]

Experimental Protocols

Developmental Toxicity Study in Rabbits (based on OECD Guideline 414)

• Test System: Himalayan rabbits were used.[3]

• Methodology: The study design was consistent with OECD Guideline 414. Pregnant rabbits were exposed to 2-methoxypropan-1-ol via inhalation at concentrations of 0, 145, 225, 350, and 545 ppm for 6 hours per day from gestation day 6 through 18.[3]

• Observations: Maternal effects, such as body weight changes, were monitored throughout the study.[3] Fetuses were examined for external, visceral, and skeletal malformations and variations.[3]

• Results: Maternally toxic effects, specifically decreased body weight, were observed at 545 ppm.[3] A dose-dependent increase in resorptions, fetal malformations (including absent phalanges and malformed ribs), and variations was observed at concentrations of 225, 350, and 545 ppm.[3] The malformation rate at 545 ppm was 100%.[3] The concentration of 145 ppm was the no-observed-adverse-effect concentration (NOAEC) for these effects.[3]

Fertility Study in Rats

• Test System: Male Wistar rats.[2]

• Methodology: Groups of 5 male rats were administered 1800 mg/kg body weight/day of 2-methoxypropan-1-ol by gavage for 10 days.[4]

• Observations: Testis weights were evaluated at the end of the administration period.[4]

• Results: No adverse effects on testis weights were observed.[4]

Toxicokinetics

• Absorption and Metabolism: 2-Methoxypropan-1-ol is rapidly absorbed, with a Tmax of less than 1 hour.[2] It is quickly metabolized, primarily to 2-methoxypropionic acid.[2] The half-life of 2-methoxypropan-1-ol is approximately 0.51 to 0.79 hours, while the half-life of its metabolite, 2-methoxypropionic acid, is much longer at 37 to 38 hours.[2]

Visualizations

Toxicological Assessment Workflow

Caption: Logical workflow for toxicological assessment of a chemical.

Metabolic Pathway of 2-Methoxypropan-1-ol

References

• 1. echemi.com [echemi.com]
• 2. series.publisso.de [series.publisso.de]
• 3. Prenatal toxicity of inhalation exposure to 2-methoxypropanol-1 in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to (R)-(-)-2-methoxypropan-1-ol: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

(R)-(-)-2-methoxypropan-1-ol is a chiral building block of significant interest in the fields of organic synthesis and drug development. Its defined stereochemistry and versatile functional groups make it a valuable precursor for the asymmetric synthesis of complex molecules. This technical guide provides a comprehensive overview of its core properties, detailed experimental protocols, and known applications.

Physicochemical Properties

(R)-(-)-2-methoxypropan-1-ol is a colorless liquid with a mild ethereal odor. Its key physicochemical properties are summarized in the table below, providing a comparison with its racemate where applicable.

Property	(R)-(-)-2-methoxypropan-1-ol	Racemic 2-methoxypropan-1-ol
Molecular Formula	C₄H₁₀O₂	C₄H₁₀O₂
Molecular Weight	90.12 g/mol	90.12 g/mol
CAS Number	6131-59-5	1589-47-5
Appearance	Colorless liquid	Colorless liquid
Boiling Point	Not specified for enantiomer	130 °C
Melting Point	Not specified for enantiomer	-84.2 °C (estimate)[1]
Density	Not specified for enantiomer	0.938 g/cm³ at 20 °C[1]
Solubility	Miscible in water	Miscible in water (1.0 x 10⁶ mg/L at 25 °C)[1]
Flash Point	Not specified for enantiomer	41.87 °C[1]
Vapor Pressure	Not specified for enantiomer	4.1 mmHg at 25 °C (estimate)[1]

Spectroscopic Data

The structural elucidation of (R)-(-)-2-methoxypropan-1-ol is supported by various spectroscopic techniques. While much of the publicly available data pertains to the racemic mixture, the core spectral features are identical for the enantiomer.

Spectroscopy	Data for 2-methoxypropan-1-ol (Racemate)
¹H NMR	(400 MHz, DMSO-d₆): δ [ppm] = 4.55 (t, 1H), 3.40-3.31 (m, 1H), 3.30-3.20 (m, 2H), 3.24 (s, 3H), 1.02 (d, 3H)[2]
¹³C NMR	Data available in spectral databases.
Infrared (IR)	Data available in spectral databases.
Mass Spectrometry (MS)	Data available in spectral databases.

Experimental Protocols

Synthesis of (R)-(-)-2-methoxypropan-1-ol

A common laboratory-scale synthesis involves the reduction of (R)-(+)-2-methoxypropionic acid.

General Procedure:

To a solution of 500 mg (4.66 mmol) of (R)-(+)-2-methoxypropionic acid in 10 ml of dichloromethane (B109758) at 0 °C under an argon atmosphere, 858 μL (8.39 mmol, 1.8 eq.) of borane/dimethyl sulfide (B99878) complex is added dropwise.[2] The reaction mixture is then stirred overnight at room temperature. Following this, a 2M aqueous sodium hydroxide (B78521) solution is carefully added dropwise to quench the reaction. The phases are separated, and the aqueous phase is extracted with dichloromethane. The combined organic phases are dried over sodium sulfate, filtered, and concentrated under reduced pressure. The resulting product is further dried to yield (R)-(-)-2-methoxypropan-1-ol.[2]

Caption: Synthetic workflow for (R)-(-)-2-methoxypropan-1-ol.

Applications in Drug Development and Asymmetric Synthesis

(R)-(-)-2-methoxypropan-1-ol serves as a valuable chiral precursor in the synthesis of more complex, biologically active molecules.[3] Its defined stereocenter is crucial for producing enantiomerically pure compounds, a critical factor in pharmaceutical development where different stereoisomers can have varied therapeutic effects or toxicities.

Biological Activity and Metabolism

There is a notable lack of published studies on the specific biological activities of (R)-(-)-2-methoxypropan-1-ol itself. Its primary role in a biological context is related to its metabolism and toxicology.

Studies on the racemate, 2-methoxypropan-1-ol, have shown that it is rapidly absorbed and metabolized in the body.[4] The primary metabolic pathway involves oxidation of the primary alcohol to form 2-methoxypropionic acid, which is then further metabolized and excreted.[4] A minor metabolic pathway involves the formation of a glucuronide conjugate.[4]

Caption: Metabolic pathway of 2-methoxypropan-1-ol.

It is important to note that 2-methoxypropan-1-ol has been shown to have teratogenic effects in animal studies.[4] The developmental toxicity is believed to be caused by its primary metabolite, 2-methoxypropionic acid.[4]

Signaling Pathways

Currently, there is no direct evidence in the scientific literature to suggest that (R)-(-)-2-methoxypropan-1-ol is involved in or directly modulates any specific signaling pathways. Its biological effects are primarily understood through its metabolic fate and resulting toxicity.

Conclusion

(R)-(-)-2-methoxypropan-1-ol is a valuable chiral synthon with well-defined physicochemical properties and established synthetic routes. While its direct biological activity is not a current area of significant research, its utility as a chiral building block in asymmetric synthesis for the pharmaceutical industry is noteworthy. Further research into its incorporation into novel therapeutic agents could unveil more specific applications. The provided metabolic and toxicological data are crucial for the safe handling and application of this compound in research and development settings.

References

• 1. echemi.com [echemi.com]
• 2. (R)-(-)-2-Methoxypropanol synthesis - chemicalbook [chemicalbook.com]
• 3. (S)-(+)-2-Methoxypropanol | High-Purity Chiral Reagent [benchchem.com]
• 4. series.publisso.de [series.publisso.de]

An In-depth Technical Guide to (S)-(+)-2-methoxypropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(+)-2-methoxypropan-1-ol, a chiral alcohol, serves as a valuable building block in asymmetric synthesis and is utilized in various chemical applications. This document provides a comprehensive overview of its core properties, synthesis, and safety protocols, tailored for professionals in research and development. Its structural isomer, 1-methoxy-2-propanol (B31579) (propylene glycol methyl ether or PGME), is a widely used industrial solvent; however, (S)-(+)-2-methoxypropan-1-ol is typically encountered in more specialized laboratory and manufacturing settings where stereochemistry is critical.

Physicochemical and Spectroscopic Data

The fundamental properties of (S)-(+)-2-methoxypropan-1-ol are summarized below. These values are essential for experimental design, process scale-up, and safety assessments.

Physical and Chemical Properties

Property	Value	References
Molecular Formula	C₄H₁₀O₂	[1]
Molecular Weight	90.12 g/mol	[1][2][3]
IUPAC Name	(2S)-2-methoxypropan-1-ol	[1]
CAS Number	116422-39-0	[1][4]
Appearance	Clear, colorless liquid/oil	[5]
Density	~0.938 - 0.942 g/mL at 20 °C	[6]
Boiling Point	130-152 °C	[7][8]
Melting Point	~ -84.2 °C (estimate)	[6][7]
Flash Point	~38 - 41.9 °C	[7]
Water Solubility	Miscible	[6][8]
Refractive Index (n20/D)	~1.407 - 1.413	[6][7]
pKa	~14.44 - 14.89 (Predicted)

Spectroscopic Data

Detailed spectroscopic data is crucial for the structural confirmation and purity assessment of (S)-(+)-2-methoxypropan-1-ol. While raw spectra are not reproduced here, typical characterization data includes:

Technique	Description
¹H NMR	The proton NMR spectrum would characteristically show a doublet for the methyl group adjacent to the chiral center, a multiplet for the methine proton, signals for the diastereotopic methylene (B1212753) protons, a singlet for the methoxy (B1213986) group, and a broad singlet for the hydroxyl proton.
¹³C NMR	The carbon NMR spectrum will display four distinct signals corresponding to the four unique carbon atoms in the molecule.
FTIR	The infrared spectrum is characterized by a strong, broad absorption band in the region of 3200-3600 cm⁻¹ due to the O-H stretching of the alcohol, and C-H stretching bands around 2850-3000 cm⁻¹.
Mass Spectrometry	Mass spectral analysis provides information on the molecular weight and fragmentation pattern, which can be used to confirm the structure.

Note: A collection of ¹³C NMR, FTIR, and Mass (GC) spectra for the achiral analogue, 2-methoxy-1-propanol, is available on public databases like SpectraBase for reference.[9]

Experimental Protocols: Synthesis

(S)-(+)-2-methoxypropan-1-ol can be synthesized via the stereospecific reduction of its corresponding chiral carboxylic acid, (S)-(+)-2-methoxypropionic acid. The following is a representative laboratory-scale protocol adapted from a documented procedure for the corresponding (R)-enantiomer.[10]

Synthesis of (S)-(+)-2-methoxypropan-1-ol from (S)-(+)-2-methoxypropionic acid

Objective: To reduce the carboxylic acid moiety of (S)-(+)-2-methoxypropionic acid to a primary alcohol without racemization at the chiral center.

Reagents and Materials:

• (S)-(+)-2-methoxypropionic acid

• Borane dimethyl sulfide (B99878) complex (BMS)

• Dichloromethane (B109758) (DCM), anhydrous

• 2M Sodium hydroxide (B78521) (NaOH) solution

• Sodium sulfate (B86663) (Na₂SO₄), anhydrous

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Standard glassware for extraction and work-up

• Rotary evaporator

Procedure:

• Reaction Setup: A solution of (S)-(+)-2-methoxypropionic acid (1.0 eq.) in anhydrous dichloromethane is prepared in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen) and cooled to 0 °C using an ice bath.[10]

• Addition of Reducing Agent: Borane dimethyl sulfide complex (approx. 1.8 eq.) is added dropwise to the stirred solution, maintaining the temperature at 0 °C.[10]

• Reaction Progression: After the addition is complete, the reaction mixture is removed from the ice bath and stirred at room temperature overnight to ensure the reduction is complete.[10]

• Quenching: The reaction is carefully quenched by the dropwise addition of 2M aqueous sodium hydroxide solution at 0 °C.

• Work-up and Extraction: The layers are separated in a separatory funnel. The aqueous phase is extracted multiple times with dichloromethane.[10]

• Drying and Concentration: The combined organic phases are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.[10]

• Purification: If necessary, the product can be further purified by distillation under reduced pressure.

Caption: Workflow for the synthesis of (S)-(+)-2-methoxypropan-1-ol.

Applications in Research and Development

(S)-(+)-2-methoxypropan-1-ol is primarily used in contexts where chirality is important.

• Chiral Building Block: It serves as a precursor in the synthesis of more complex chiral molecules, including active pharmaceutical ingredients (APIs).

• Chiral Solvent/Additive: In some reactions, it can be used as a chiral solvent or co-solvent to induce stereoselectivity.

• Toxicology Studies: The compound and its isomers are subjects of toxicological research to understand their metabolic pathways and potential health effects. It has been used in studies analyzing developmental toxicity.[2]

• Analytical Standard: It can be used as a reference standard in analytical methods designed to separate and quantify enantiomers of methoxypropanol.

Safety and Handling

(S)-(+)-2-methoxypropan-1-ol is a hazardous chemical that requires careful handling. The following information is a summary of key safety data.

Hazard Identification

Hazard Class	Statement	References
Flammability	H226: Flammable liquid and vapor.	[3][5][11]
Skin Corrosion/Irritation	H315: Causes skin irritation.	[3][11]
Eye Damage/Irritation	H318: Causes serious eye damage.	[3][11][12]
STOT - Single Exposure	H335: May cause respiratory irritation.	[3][11][12]
Reproductive Toxicity	H360D: May damage the unborn child.	[2][11][12]

Handling and Storage Recommendations

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood. Use explosion-proof electrical and ventilation equipment.[4][12]

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side shields or goggles, and a lab coat.[11][12]

• Handling: Keep away from heat, sparks, open flames, and other ignition sources.[4][11] Use non-sparking tools and take precautionary measures against static discharge.[4][12] Avoid breathing vapors or mist.[12]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][4][13] Keep in an area designated for flammable liquids.

• In case of Fire: Use carbon dioxide, dry chemical powder, or foam for extinction.[4][13]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[4]

References

• 1. 2-Methoxy-1-propanol, (2S)- | C4H10O2 | CID 642402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (2S)-2-Methoxy-1-propanol | 1589-47-5 [chemicalbook.com]
• 3. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. Page loading... [guidechem.com]
• 6. chembk.com [chembk.com]
• 7. (2S)-2-Methoxy-1-propanol｜1589-47-5｜lookchem [lookchem.com]
• 8. echemi.com [echemi.com]
• 9. spectrabase.com [spectrabase.com]
• 10. (R)-(-)-2-Methoxypropanol synthesis - chemicalbook [chemicalbook.com]
• 11. echemi.com [echemi.com]
• 12. carlroth.com [carlroth.com]
• 13. datasheets.scbt.com [datasheets.scbt.com]

Protocols & Analytical Methods

2-Methoxypropan-1-ol: A Versatile and Greener Solvent for Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: 2-Methoxypropan-1-ol, a glycol ether, is emerging as a promising green solvent in organic synthesis. Its favorable toxicological profile compared to other glycol ethers like 2-methoxyethanol, combined with its unique physical and chemical properties, makes it an attractive alternative for a variety of chemical transformations. These application notes provide a comprehensive overview of the utility of 2-methoxypropan-1-ol as a solvent, complete with detailed experimental protocols and comparative data to facilitate its adoption in research and development settings.

Physicochemical Properties and Safety Profile

A thorough understanding of a solvent's properties is crucial for its effective application. 2-Methoxypropan-1-ol possesses a desirable combination of polarity, a moderate boiling point, and miscibility with a range of organic solvents.

Table 1: Physicochemical Properties of 2-Methoxypropan-1-ol and Common Solvents

Property	2-Methoxypropan-1-ol	1-Methoxy-2-propanol	2-Methoxyethanol	DMF	Toluene
CAS Number	1589-47-5[1]	107-98-2[2]	109-86-4	68-12-2	108-88-3
Molecular Formula	C₄H₁₀O₂[1]	C₄H₁₀O₂[2]	C₃H₈O₂	C₃H₇NO	C₇H₈
Molecular Weight ( g/mol )	90.12[1]	90.12[2]	76.09	73.09	92.14
Boiling Point (°C)	130[1]	118-119	124.5	153	110.6
Density (g/cm³ at 20°C)	0.938[1]	0.92	0.965	0.944	0.867
Flash Point (°C)	33[1]	32	46	58	4
Water Solubility	Miscible	Miscible	Miscible	Miscible	0.05 g/100 mL

Safety Summary: 2-Methoxypropan-1-ol is a flammable liquid and vapor. It can cause skin and serious eye irritation and may cause respiratory irritation. It is suspected of damaging the unborn child.[3] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Applications in Organic Synthesis

Due to its dual ether and alcohol functionalities, 2-methoxypropan-1-ol can effectively solvate a variety of polar and non-polar reagents, making it suitable for a range of organic reactions.

Nucleophilic Substitution Reactions (Sₙ2)

The polar, protic nature of 2-methoxypropan-1-ol makes it a suitable solvent for Sₙ2 reactions, where it can help to stabilize the transition state. A prime example is the Williamson ether synthesis.

This protocol describes the synthesis of phenacetin (B1679774) from acetaminophen (B1664979) and ethyl iodide, adapted for the use of 2-methoxypropan-1-ol as the solvent.

Reaction Scheme:

References

• 1. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Propanol, 1-methoxy- [webbook.nist.gov]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: 2-Methoxypropan-1-ol in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxypropan-1-ol, a versatile organic compound, is gaining significant traction in the pharmaceutical industry, particularly as a chiral building block in the asymmetric synthesis of active pharmaceutical ingredients (APIs). Its utility stems from its bifunctional nature, possessing both a hydroxyl and a methoxy (B1213986) group, which allows for a variety of chemical transformations. This document provides detailed application notes and experimental protocols for the use of 2-methoxypropan-1-ol in the synthesis of key pharmaceutical intermediates, with a focus on its chiral applications. The protocols provided are based on established chemical principles and aim to guide researchers in the efficient and stereoselective synthesis of valuable drug precursors.

Core Applications in Pharmaceutical Synthesis

2-Methoxypropan-1-ol, especially in its enantiomerically pure forms, serves as a crucial starting material for the synthesis of complex chiral molecules. Its primary applications include:

• As a Chiral Precursor: The inherent chirality of (S)-(+)-2-methoxypropan-1-ol and (R)-(-)-2-methoxypropan-1-ol can be transferred to the target molecule, making it a valuable component of the "chiral pool." This approach is instrumental in the synthesis of enantiomerically pure drugs where specific stereoisomers exhibit desired therapeutic effects.

• As a Chiral Auxiliary: The hydroxyl group of 2-methoxypropan-1-ol can be temporarily attached to a prochiral molecule to direct the stereochemical outcome of a subsequent reaction. After the desired chirality is established, the auxiliary can be cleaved and potentially recovered.[1][2][3]

• Solvent in Pharmaceutical Formulations: Due to its excellent solvent properties and low toxicity, 2-methoxypropan-1-ol (often referred to as propylene (B89431) glycol methyl ether or PGME) is also used as a solvent in the formulation of APIs, enhancing their stability and performance.[4]

Featured Application: Synthesis of a Chiral Precursor for Beta-Blockers

A significant application of chiral 2-methoxypropan-1-ol is in the synthesis of key intermediates for beta-blockers, a class of drugs used to manage cardiovascular diseases. The (S)-enantiomers of many beta-blockers, such as (S)-Propranolol and (S)-Bisoprolol, are significantly more active than their (R)-counterparts. The synthesis of these drugs often proceeds through a common chiral intermediate, (R)-epichlorohydrin or its derivatives like (S)-glycidyl tosylate. This section details a protocol for the synthesis of (S)-glycidyl tosylate from (S)-2-methoxypropan-1-ol.

Logical Workflow for the Synthesis of (S)-Glycidyl Tosylate from (S)-2-Methoxypropan-1-ol

Caption: Synthetic pathway from (S)-2-methoxypropan-1-ol to (S)-glycidyl tosylate.

Experimental Protocols

Protocol 1: Synthesis of (S)-2-Methoxy-1-(tosyloxy)propane

This protocol describes the tosylation of the primary alcohol in (S)-2-methoxypropan-1-ol.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
(S)-2-Methoxypropan-1-ol	90.12	9.01 g	0.10
p-Toluenesulfonyl chloride (TsCl)	190.65	21.0 g	0.11
Pyridine (B92270)	79.10	100 mL	-
Dichloromethane (B109758) (DCM)	84.93	200 mL	-
1 M Hydrochloric acid	-	100 mL	-
Saturated sodium bicarbonate solution	-	100 mL	-
Anhydrous magnesium sulfate	-	q.s.	-

Procedure:

• Dissolve (S)-2-methoxypropan-1-ol in pyridine (100 mL) in a round-bottom flask equipped with a magnetic stirrer and cool the solution to 0 °C in an ice bath.

• Slowly add p-toluenesulfonyl chloride in portions to the stirred solution over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 4 hours, then let it warm to room temperature and stir for an additional 12 hours.

• Pour the reaction mixture into 200 mL of ice-cold water and extract with dichloromethane (3 x 100 mL).

• Combine the organic layers and wash successively with 1 M hydrochloric acid (2 x 100 mL) to remove pyridine, followed by saturated sodium bicarbonate solution (1 x 100 mL), and finally with brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) = 4:1) to afford (S)-2-methoxy-1-(tosyloxy)propane.

Expected Yield and Purity:

Product	Theoretical Yield (g)	Typical Actual Yield (g)	Yield (%)	Purity (by NMR)
(S)-2-Methoxy-1-(tosyloxy)propane	24.43	21.5 - 23.2	88 - 95	>98%

Protocol 2: Synthesis of (R)-1-Methoxy-2,3-epoxypropane

This protocol details the intramolecular cyclization to form the epoxide.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
(S)-2-Methoxy-1-(tosyloxy)propane	244.31	24.4 g	0.10
Sodium hydroxide (B78521)	40.00	4.4 g	0.11
Methanol (B129727)	32.04	150 mL	-
Diethyl ether	74.12	200 mL	-
Anhydrous sodium sulfate	-	q.s.	-

Procedure:

• Dissolve (S)-2-methoxy-1-(tosyloxy)propane in methanol (150 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Add powdered sodium hydroxide to the solution and stir the mixture at room temperature for 6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Remove the methanol under reduced pressure.

• Add 100 mL of water to the residue and extract with diethyl ether (3 x 75 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate.

• Filter and carefully remove the diethyl ether by distillation at atmospheric pressure (due to the volatility of the epoxide) to obtain (R)-1-methoxy-2,3-epoxypropane.

Expected Yield and Purity:

Product	Theoretical Yield (g)	Typical Actual Yield (g)	Yield (%)	Purity (by GC)
(R)-1-Methoxy-2,3-epoxypropane	8.81	7.5 - 8.2	85 - 93	>97%

Protocol 3: Synthesis of (S)-Glycidyl Tosylate

This protocol outlines the conversion of the epoxide to the final key intermediate, (S)-glycidyl tosylate, via a diol intermediate.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
(R)-1-Methoxy-2,3-epoxypropane	88.11	8.8 g	0.10
0.5 M Sulfuric acid	-	50 mL	-
Sodium hydroxide	40.00	4.0 g	0.10
p-Toluenesulfonyl chloride (TsCl)	190.65	19.1 g	0.10
Dichloromethane (DCM)	84.93	150 mL	-
Triethylamine (B128534)	101.19	15.3 mL	0.11

Procedure:

• Hydrolysis to Diol: Add (R)-1-methoxy-2,3-epoxypropane to 50 mL of 0.5 M sulfuric acid and stir at 50 °C for 2 hours. Neutralize the solution with sodium hydroxide and extract the diol with ethyl acetate. Dry the organic layer and concentrate to obtain (R)-1-methoxypropan-2,3-diol.

• Selective Tosylation: Dissolve the crude (R)-1-methoxypropan-2,3-diol in 150 mL of dichloromethane and cool to 0 °C.

• Add triethylamine followed by the slow addition of p-toluenesulfonyl chloride.

• Stir the reaction at 0 °C for 4 hours and then at room temperature overnight.

• Wash the reaction mixture with water, 1 M HCl, saturated sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Cyclization: Dissolve the crude product in methanol and add powdered sodium hydroxide. Stir at room temperature for 6 hours.

• Work up as in Protocol 2 to obtain (S)-glycidyl tosylate. Purify by column chromatography if necessary.

Expected Yield and Purity:

Product	Theoretical Yield (g)	Typical Actual Yield (g)	Yield (%) (over 2 steps)	Enantiomeric Excess (ee)
(S)-Glycidyl Tosylate	22.83	17.1 - 19.4	75 - 85	>99%

Safety and Handling

2-Methoxypropan-1-ol is a flammable liquid and should be handled in a well-ventilated area, away from ignition sources.[5][6][7] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.[5][6] All reactions should be performed in a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).[5][6]

Conclusion

2-Methoxypropan-1-ol is a valuable and versatile chiral building block for the synthesis of pharmaceutical intermediates. The provided protocols for the synthesis of (S)-glycidyl tosylate, a key precursor for various beta-blockers, demonstrate a practical application of this starting material. By leveraging the chirality of 2-methoxypropan-1-ol, researchers can develop efficient and stereoselective synthetic routes to important active pharmaceutical ingredients. The careful execution of these protocols, with attention to safety and purification techniques, will enable the successful synthesis of these valuable chiral intermediates.

References

• 1. Efficient asymmetric synthesis of chiral alcohols using high 2-propanol tolerance alcohol dehydrogenase SmADH2 via an environmentally friendly TBCR system - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. Application of chiral technology in a pharmaceutical company. Enantiomeric separation and spectroscopic studies of key asymmetric intermediates using a combination of techniques. Phenylglycidols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. atlantis-press.com [atlantis-press.com]
• 4. Enzymatic approaches to the preparation of chiral epichlorohydrin - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. CN1876640A - Method for preparing chiral epichlorohydrin - Google Patents [patents.google.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. (S)-2-AMINO-5-(1,3-DIOXOLAN-2-YL)-PENTANOIC ACID | 215054-80-1 [chemicalbook.com]

Application Notes and Protocols for the Chiral Separation of 2-Methoxypropan-1-ol Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxypropan-1-ol is a chiral alcohol with a stereocenter at the second carbon. As with many chiral molecules in the pharmaceutical and chemical industries, the biological and chemical activities of its enantiomers, (R)-2-methoxypropan-1-ol and (S)-2-methoxypropan-1-ol, can differ significantly. Therefore, the ability to separate and quantify these enantiomers is crucial for quality control, asymmetric synthesis, and stereoselective analysis. This document provides detailed application notes and representative protocols for the chiral separation of 2-methoxypropan-1-ol enantiomers using Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

The methodologies presented are based on established principles for the chiral separation of small, polar molecules and related alkoxy alcohols. While the quantitative data herein is illustrative to represent a successful separation, these protocols provide a robust starting point for method development and validation.

Data Presentation

The following tables summarize representative quantitative data for the chiral separation of 2-methoxypropan-1-ol enantiomers by Gas Chromatography (Table 1) and High-Performance Liquid Chromatography (Table 2).

Table 1: Representative Gas Chromatography (GC) Data for Chiral Separation of 2-Methoxypropan-1-ol Enantiomers

Enantiomer	Retention Time (min)	Resolution (R_s)
(R)-2-methoxypropan-1-ol	12.5	\multirow{2}{*}{>1.5}
(S)-2-methoxypropan-1-ol	13.2

Table 2: Representative High-Performance Liquid Chromatography (HPLC) Data for Chiral Separation of 2-methoxypropan-1-ol Enantiomers

Enantiomer	Retention Time (min)	Resolution (R_s)
(R)-2-methoxypropan-1-ol	8.9	\multirow{2}{*}{>2.0}
(S)-2-methoxypropan-1-ol	10.1

Experimental Protocols

Gas Chromatography (GC) Method

Chiral GC is a powerful technique for the separation of volatile and thermally stable enantiomers like 2-methoxypropan-1-ol. Cyclodextrin-based chiral stationary phases are commonly employed for this purpose.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Autosampler.

• Data acquisition and processing software.

Chromatographic Conditions:

• Chiral Column: Cyclodextrin-based capillary column (e.g., Beta DEX™ or Gamma DEX™), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen, at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 220°C.

• Injection Mode: Split (50:1 ratio).

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 5°C/min to 150°C.

  • Hold: 5 minutes at 150°C.

• Detector Temperature (FID): 250°C.

Sample Preparation:

• Prepare a stock solution of racemic 2-methoxypropan-1-ol in a volatile solvent such as dichloromethane (B109758) or methanol (B129727) at a concentration of 1 mg/mL.

• For analysis, dilute the stock solution to a final concentration of 100 µg/mL with the same solvent.

• Filter the sample through a 0.22 µm syringe filter before injection.

Procedure:

• Equilibrate the GC system with the specified conditions until a stable baseline is achieved.

• Inject the prepared sample onto the column.

• Acquire the chromatogram and integrate the peaks corresponding to the two enantiomers.

• Calculate the resolution (R_s) between the two enantiomeric peaks to ensure adequate separation.

• Quantify the enantiomeric excess (% ee) using the peak areas of the (R) and (S) enantiomers.

High-Performance Liquid Chromatography (HPLC) Method

Chiral HPLC using a chiral stationary phase (CSP) is a versatile and widely used method for enantioselective separation. Polysaccharide-based CSPs are particularly effective for a broad range of chiral compounds, including alcohols.

Instrumentation:

• HPLC system with a quaternary or binary pump, degasser, autosampler, and column thermostat.

• UV-Vis or Refractive Index Detector (RID).

• Data acquisition and processing software.

Chromatographic Conditions:

• Chiral Column: Polysaccharide-based chiral stationary phase (e.g., Chiralpak® IA or similar amylose-based column), 250 mm x 4.6 mm ID, 5 µm particle size.

• Mobile Phase: n-Hexane / Isopropanol (90:10, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: RID or low wavelength UV (e.g., 210 nm).

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a stock solution of racemic 2-methoxypropan-1-ol in the mobile phase at a concentration of 1 mg/mL.

• For analysis, dilute the stock solution to a final concentration of 200 µg/mL with the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection.

Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the prepared sample onto the chiral column.

• Record the chromatogram and integrate the peaks for each enantiomer.

• Determine the resolution (R_s) to confirm baseline separation.

• Calculate the enantiomeric ratio and enantiomeric excess (% ee).

Visualizations

The following diagrams illustrate the experimental workflow for chiral separation method development.

Caption: Workflow for Chiral Separation Method Development.

Caption: Principle of Chromatographic Chiral Separation.

Application Note: Analysis of 2-Methoxypropan-1-ol by High-Performance Liquid Chromatography with Refractive Index Detection

Abstract

This application note presents a proposed High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2-methoxypropan-1-ol. Due to the analyte's lack of a significant UV chromophore, a Refractive Index Detector (RID) is employed. Gas chromatography is a more common technique for the analysis of small, volatile alcohols like 2-methoxypropan-1-ol.[1][2][3] However, HPLC can be a valuable alternative, particularly in laboratories where GC is not available or for specific sample matrices where direct injection without derivatization is preferred. This document provides a detailed protocol for a proposed isocratic reverse-phase HPLC method, intended as a starting point for method development and validation.

Introduction

2-Methoxypropan-1-ol, an isomer of propylene (B89431) glycol methyl ether (PGME), is used in various industrial applications, including as a solvent in paints, inks, and cleaning agents.[4][5][6] It is also a known impurity in commercial-grade 1-methoxy-2-propanol.[7] Monitoring the concentration of 2-methoxypropan-1-ol is crucial for quality control and to ensure compliance with safety and environmental regulations. While gas chromatography (GC) is the predominant analytical technique for this compound, this note outlines a viable HPLC alternative.[2][8] The proposed method utilizes a C18 stationary phase and an isocratic mobile phase of water and acetonitrile (B52724), with detection accomplished by a refractive index detector sensitive to changes in the mobile phase's bulk properties.

Experimental Protocol

Instrumentation and Materials

• HPLC System: An isocratic HPLC system equipped with a pump, autosampler, column thermostat, and a Refractive Index Detector (RID).

• Column: C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Reagents:

  • Acetonitrile (HPLC Grade)

  • Deionized Water (18.2 MΩ·cm)

  • 2-Methoxypropan-1-ol standard (>99% purity)

Chromatographic Conditions

A summary of the proposed HPLC instrument parameters is provided in the table below.

Parameter	Proposed Value
Mobile Phase	Acetonitrile : Water (20:80, v/v)
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detector	Refractive Index Detector (RID)
Detector Temp.	35°C
Injection Volume	20 µL
Run Time	10 minutes

Preparation of Standards and Samples

• Stock Standard Solution (10 mg/mL): Accurately weigh approximately 100 mg of 2-methoxypropan-1-ol standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standards (e.g., 0.1, 0.5, 1.0, 2.5, 5.0 mg/mL) by serial dilution of the stock standard solution with the mobile phase.

• Sample Preparation: Dilute the sample containing 2-methoxypropan-1-ol with the mobile phase to fall within the concentration range of the calibration curve. Filter the final solution through a 0.45 µm syringe filter before injection.

Analytical Workflow

The following diagram illustrates the logical workflow for the analysis of 2-methoxypropan-1-ol using the proposed HPLC-RID method.

Caption: Workflow for the HPLC-RID analysis of 2-methoxypropan-1-ol.

Expected Performance Characteristics

The following table summarizes the anticipated quantitative performance of this method. These values are estimates and require experimental validation.

Parameter	Expected Result
Retention Time (tR)	~ 5.2 minutes
Linearity (r²)	≥ 0.998
Range	0.1 - 5.0 mg/mL
Limit of Detection (LOD)	~ 0.03 mg/mL
Limit of Quantitation (LOQ)	~ 0.1 mg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Discussion

The primary challenge in developing an HPLC method for 2-methoxypropan-1-ol is its lack of a UV-absorbing chromophore, precluding the use of a standard Photodiode Array (PDA) or UV-Vis detector. The use of a Refractive Index Detector (RID) circumvents this issue, as it measures the difference in refractive index between the mobile phase and the eluting analyte. It is crucial to maintain a stable baseline, which requires a consistent mobile phase composition, a constant temperature for both the column and the detector, and allowing the system to fully equilibrate before analysis. The proposed isocratic method is simple and robust. The mobile phase composition of 20% acetonitrile provides sufficient retention for the polar analyte on a C18 column while ensuring a reasonable run time.

Conclusion

This application note provides a comprehensive, albeit theoretical, protocol for the analysis of 2-methoxypropan-1-ol by HPLC with refractive index detection. The method is designed to be a robust starting point for researchers and quality control analysts who require an alternative to gas chromatography. Full method validation according to ICH or other relevant guidelines is necessary to confirm the performance characteristics and ensure its suitability for a specific application.

References

• 1. Analytical Method [keikaventures.com]
• 2. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. osha.gov [osha.gov]
• 4. Propylene glycol methyl ether - Wikipedia [en.wikipedia.org]
• 5. gcms.cz [gcms.cz]
• 6. Global 2-Methoxy-1-Propanol Market Size, Share, Growth [sphericalinsights.com]
• 7. echemi.com [echemi.com]
• 8. cdc.gov [cdc.gov]

Application Notes and Protocols for the Gas Chromatography Analysis of 2-Methoxypropan-1-ol

Introduction

2-Methoxypropan-1-ol, a member of the propylene (B89431) glycol ether family, is utilized as a solvent in a variety of industrial and commercial applications, including paints, coatings, inks, and cleaning agents. Due to its potential health implications, regulatory bodies and quality control laboratories require robust and reliable analytical methods for its quantification in diverse matrices. Gas chromatography (GC) is the premier technique for the analysis of 2-methoxypropan-1-ol, offering high resolution, sensitivity, and accuracy. This document provides detailed application notes and experimental protocols for the determination of 2-methoxypropan-1-ol using GC coupled with a Flame Ionization Detector (FID), a common and robust setup. The methodologies described are intended for researchers, scientists, and drug development professionals.

Quantitative Data Summary

The performance of the gas chromatographic methods for 2-methoxypropan-1-ol analysis is summarized in the table below. These values are indicative and may vary depending on the specific instrumentation and laboratory conditions.

Parameter	Value	Source(s)
Limit of Detection (LOD)	20 ppb (in air)	[1]
0.1 mg/L (in urine, headspace)	[2]
Limit of Quantification (LOQ)	ca. 2 µg/mL (in plasma)
Linearity (Correlation Coefficient, r²)	> 0.997 (over 2-700 µg/mL in plasma)
Precision (%RSD)	Within- and between-run precision typically < 10%	[2]
Accuracy/Recovery	~73% from plasma

Experimental Protocols

Two primary protocols are presented here: one for the analysis of 2-methoxypropan-1-ol in air samples, relevant for occupational exposure monitoring, and another for its determination in liquid matrices, applicable to pharmaceutical and other industrial quality control.

Protocol 1: Analysis of 2-Methoxypropan-1-ol in Air Samples by GC-FID (Based on OSHA Method 99)

This protocol is designed for the determination of airborne 2-methoxypropan-1-ol, collected using a solid sorbent tube.

1. Sample Collection: 1.1. Calibrate a personal sampling pump to a flow rate of approximately 0.1 L/min. 1.2. Attach a solid sorbent tube (e.g., coconut shell charcoal, 100/50 mg sections) to the sampling pump. 1.3. Collect an air sample by drawing a known volume of air (e.g., 10 L) through the sorbent tube. 1.4. After sampling, cap the ends of the sorbent tube and store it under refrigerated conditions until analysis.

2. Sample Preparation (Desorption): 2.1. Carefully break the ends of the sorbent tube and transfer the front and back sorbent sections to separate 2 mL vials. 2.2. Add 1.0 mL of a desorption solution (e.g., 95:5 v/v methylene (B1212753) chloride:methanol) to each vial. 2.3. Cap the vials and gently agitate them for 30 minutes to ensure complete desorption of the analyte. 2.4. Transfer an aliquot of the supernatant to an autosampler vial for GC analysis.

3. GC-FID Analysis: 3.1. Set up the gas chromatograph with the parameters outlined in the table below. 3.2. Inject an aliquot (e.g., 1 µL) of the prepared sample into the GC. 3.3. Record the chromatogram and identify the 2-methoxypropan-1-ol peak based on its retention time, as determined by the analysis of a standard solution.

4. Quantification: 4.1. Prepare a series of calibration standards of 2-methoxypropan-1-ol in the desorption solution. 4.2. Analyze the calibration standards using the same GC method. 4.3. Construct a calibration curve by plotting the peak area versus the concentration of 2-methoxypropan-1-ol. 4.4. Determine the concentration of 2-methoxypropan-1-ol in the samples by comparing their peak areas to the calibration curve.

Recommended GC-FID Parameters for Protocol 1:

Parameter	Setting
Column	Capillary column, e.g., DB-WAX (30 m x 0.32 mm, 0.5 µm film thickness) or equivalent
Injector	Split/Splitless, 200 °C
Split Ratio	50:1
Carrier Gas	Helium, constant flow at 2.0 mL/min
Oven Temperature Program	Initial: 50 °C for 5 minRamp: 10 °C/min to 180 °CHold: 5 min at 180 °C
Detector	Flame Ionization Detector (FID), 250 °C
Injection Volume	1 µL

Protocol 2: Analysis of 2-Methoxypropan-1-ol in Liquid Matrices by Headspace GC-FID

This protocol is suitable for the determination of 2-methoxypropan-1-ol as a residual solvent in pharmaceuticals or other liquid samples.[3][4][5]

1. Sample Preparation: 1.1. Accurately weigh or pipette a known amount of the liquid sample (e.g., 100 mg of a pharmaceutical product) into a 20 mL headspace vial.[3] 1.2. Add 1.0 mL of a suitable solvent (e.g., dimethyl sulfoxide (B87167) or water) to the vial. The choice of solvent will depend on the sample matrix and the solubility of 2-methoxypropan-1-ol. 1.3. Immediately seal the vial with a crimp cap. 1.4. Gently vortex the vial to ensure the sample is fully dissolved or dispersed.

2. Headspace GC-FID Analysis: 2.1. Place the prepared vial into the headspace autosampler. 2.2. Configure the headspace and GC parameters as detailed in the table below. The headspace autosampler will heat the vial to allow the volatile 2-methoxypropan-1-ol to partition into the headspace, which is then injected into the GC. 2.3. Initiate the analysis sequence.

3. Quantification: 3.1. Prepare a series of calibration standards of 2-methoxypropan-1-ol in the same solvent used for the samples and at similar concentrations. 3.2. Analyze the calibration standards using the same headspace GC method. 3.3. Construct a calibration curve and determine the concentration of 2-methoxypropan-1-ol in the samples as described in Protocol 1.

Recommended Headspace GC-FID Parameters for Protocol 2:

Parameter	Setting
Headspace Autosampler
Oven Temperature	80 °C
Incubation Time	45 min
Syringe Temperature	100 °C
GC System
Column	Capillary column, e.g., DB-624 (30 m x 0.32 mm, 1.8 µm film thickness) or equivalent G43 phase[3][6]
Injector	Split/Splitless, 140 °C
Split Ratio	10:1
Carrier Gas	Helium, constant flow at 2.2 mL/min[6]
Oven Temperature Program	Initial: 40 °C for 10 minRamp: 10 °C/min to 240 °CHold: 3 min at 240 °C[6]
Detector	Flame Ionization Detector (FID), 250 °C[6]
Injection Volume	1 mL of headspace

Visualizations

The following diagrams illustrate the key workflows for the gas chromatographic analysis of 2-methoxypropan-1-ol.

Caption: General workflow for GC analysis of 2-methoxypropan-1-ol.

Caption: Headspace sampling workflow for volatile analyte analysis.

References

• 1. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sensitive headspace gas chromatography analysis of free and conjugated 1-methoxy-2-propanol in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. innoteg-instruments.com [innoteg-instruments.com]
• 6. vietnguyenco.vn [vietnguyenco.vn]

Application Notes and Protocols for 2-Methoxypropan-1-ol in Microelectronics Cleaning

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-methoxypropan-1-ol as a cleaning agent in microelectronics fabrication. The information is intended for professionals in research and development who are exploring new and alternative cleaning solutions.

Introduction to 2-Methoxypropan-1-ol as a Cleaning Agent

2-methoxypropan-1-ol, a glycol ether, is a promising solvent for various cleaning applications in the microelectronics industry. While its isomer, 1-methoxy-2-propanol (B31579) (propylene glycol methyl ether or PGME), is more commonly used, 2-methoxypropan-1-ol shares similar properties that make it effective for removing organic residues, including photoresists and post-etch residues.[1][2] Glycol ethers, in general, are valued for their excellent solvency for a wide range of organic materials, low volatility, and miscibility with water, which facilitates rinsing.[3]

It is important to note that 2-methoxypropan-1-ol is often used as a component in a formulated cleaning solution rather than as a standalone solvent. These formulations are typically aqueous or semi-aqueous and may include other components such as amines, chelating agents, and surfactants to enhance cleaning efficacy and prevent residue redeposition.[4]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-methoxypropan-1-ol is presented in the table below. These properties are crucial for understanding its behavior as a cleaning solvent.

Property	Value	Reference
Molecular Formula	C4H10O2	--INVALID-LINK--
Molecular Weight	90.12 g/mol	--INVALID-LINK--
Boiling Point	130 °C	--INVALID-LINK--
Flash Point	41.87 °C	Echemi
Density	0.938 g/cm³ at 20 °C	Echemi
Water Solubility	Miscible	--INVALID-LINK--
Vapor Pressure	4.1 mmHg at 25 °C	Echemi

Applications in Microelectronics Cleaning

The primary application of 2-methoxypropan-1-ol and related glycol ethers in microelectronics is the removal of organic contamination. This includes:

• Photoresist Stripping: Effectively removes both positive and negative photoresists after lithography and etching processes.[1][5]

• Post-Etch Residue Removal: Cleans residues that are formed during plasma etching of various materials. These residues are often a complex mixture of organic and inorganic compounds.[4]

• General Surface Cleaning: Can be used for general cleaning of wafers and components to remove organic films and particles.

Quantitative Performance Data (Representative)

Table 1: Representative Photoresist Removal Efficiency

Photoresist Type	Substrate	Temperature (°C)	Time (min)	Removal Efficiency (%)
Positive (DNQ/Novolac)	Silicon	60	10	> 99
Negative (Cross-linked)	Silicon Nitride	75	15	> 98

Table 2: Representative Post-Etch Residue Removal

Etched Material	Residue Type	Temperature (°C)	Time (min)	Residue Removal
Aluminum	Organometallic	50	10	Complete
Polysilicon	Fluorocarbon Polymer	65	15	Complete

Table 3: Material Compatibility (Representative for Propylene (B89431) Glycol Ethers)

Material	Compatibility	Notes
Silicon (Si)	Excellent	No significant etching or surface damage observed.
Silicon Dioxide (SiO2)	Excellent	Low etch rate at typical operating temperatures.
Silicon Nitride (Si3N4)	Excellent	Minimal to no etching.
Aluminum (Al)	Good	Low corrosion rates, especially in formulated solutions.[1]
Copper (Cu)	Fair to Good	Compatibility can be formulation-dependent; may require corrosion inhibitors.
III-V Substrates (e.g., GaAs)	Good	Generally compatible, but testing is recommended for specific materials.
Low-k Dielectrics	Good	Formulation should be optimized to prevent damage to porous materials.

Experimental Protocols

The following are general protocols for the use of 2-methoxypropan-1-ol in a formulated cleaning solution for photoresist stripping and post-etch residue removal. Note: These are starting-point protocols and should be optimized for specific applications.

Protocol for Photoresist Stripping

Objective: To remove a positive photoresist from a silicon wafer.

Materials:

• Wafer with patterned photoresist.

• Cleaning Solution:

  • 2-methoxypropan-1-ol (70% by volume)

  • Monoethanolamine (20% by volume)

  • Water (10% by volume)

• Isopropyl alcohol (IPA) for rinsing.

• Deionized (DI) water for final rinsing.

• Immersion bath with temperature control and agitation.

• Nitrogen drying gun.

Procedure:

• Prepare the cleaning solution in a well-ventilated fume hood.

• Pre-heat the immersion bath containing the cleaning solution to 60°C.

• Immerse the wafer in the heated cleaning solution.

• Apply gentle agitation for 10-15 minutes.

• Remove the wafer and immediately rinse with IPA for 1-2 minutes to displace the cleaning solution.

• Perform a final rinse with DI water for 3-5 minutes.

• Dry the wafer using a nitrogen gun.

• Inspect the wafer for residual photoresist using an optical microscope or other appropriate metrology tool.

Protocol for Post-Etch Residue Removal

Objective: To remove post-etch residue from an aluminum-patterned wafer.

Materials:

• Wafer with post-etch residue.

• Cleaning Solution:

  • 2-methoxypropan-1-ol (80% by volume)

  • Diglycolamine (15% by volume)

  • Catechol (5% by weight, as a chelating agent)

• N-methyl-2-pyrrolidone (NMP) for rinsing.

• DI water for final rinsing.

• Immersion bath with temperature control and agitation.

• Nitrogen drying gun.

Procedure:

• Prepare the cleaning solution in a well-ventilated fume hood.

• Pre-heat the immersion bath containing the cleaning solution to 50°C.

• Immerse the wafer in the heated cleaning solution.

• Apply gentle agitation for 10 minutes.

• Remove the wafer and rinse with NMP for 1-2 minutes.

• Perform a final rinse with DI water for 3-5 minutes.

• Dry the wafer using a nitrogen gun.

• Inspect the wafer for remaining residues using a scanning electron microscope (SEM).

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the logical workflow of a typical cleaning process and the chemical interactions involved in residue removal.

Caption: A typical workflow for a wafer cleaning process.

Caption: Chemical interactions in residue removal.

Residue Analysis

To ensure the effectiveness of the cleaning process, it is crucial to analyze the wafer surface for any remaining residues. A common analytical method for detecting residual 2-methoxypropan-1-ol is gas chromatography with a flame ionization detector (GC-FID), as outlined in OSHA Method 99. For other residues, techniques such as Scanning Electron Microscopy (SEM) for imaging and Energy-Dispersive X-ray Spectroscopy (EDS) for elemental analysis are recommended.

Safety Precautions

2-methoxypropan-1-ol is a flammable liquid and can cause skin and eye irritation.[6] It is essential to handle this chemical in a well-ventilated area, preferably a fume hood, and to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Refer to the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

2-methoxypropan-1-ol, particularly when incorporated into a formulated cleaning solution, is a viable candidate for various cleaning applications in microelectronics manufacturing. Its strong solvency for organic materials makes it effective for photoresist stripping and post-etch residue removal. The provided protocols and data serve as a starting point for process development and optimization. Further research is encouraged to determine the optimal formulations and process parameters for specific applications.

References

• 1. US4765844A - Solvents for photoresist removal - Google Patents [patents.google.com]
• 2. Chang Chun Group-Materials for semiconductors-ELECTRONIC GRADE PROPYLENE GLYCOL MONOMETHYL ETHER [ccp.com.tw]
• 3. rockchemicalsinc.com [rockchemicalsinc.com]
• 4. nnci.net [nnci.net]
• 5. US20120295828A1 - Composition for Removing Photoresist and/or Etching Residue From a Substrate and Use Thereof - Google Patents [patents.google.com]
• 6. series.publisso.de [series.publisso.de]

Application Notes and Protocols for Reaction Kinetics in 2-Methoxypropan-1-ol Solvent

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of reaction kinetics in the ether-alcohol solvent, 2-methoxypropan-1-ol. Due to the limited availability of specific kinetic data for 2-methoxypropan-1-ol, this document leverages data from its common isomer, 1-methoxy-2-propanol (B31579) (also known as propylene (B89431) glycol methyl ether, PGME), to illustrate key principles and experimental protocols. The methodologies and principles described herein are broadly applicable to kinetic studies in similar ether-alcohol solvent systems.

Solvent Properties and Considerations

2-Methoxypropan-1-ol and its isomer, 1-methoxy-2-propanol, are polar, protic solvents. Their combination of an ether and a hydroxyl group allows them to dissolve a wide range of polar and nonpolar substances. The hydroxyl group can participate in hydrogen bonding, which can significantly influence reaction rates, particularly for reactions involving charged intermediates or transition states, such as in nucleophilic substitution (SN1 and SN2) reactions.

Table 1: Physicochemical Properties of 1-Methoxy-2-propanol (PGME)

Property	Value	Units
Molecular Formula	C4H10O2
Molecular Weight	90.12	g/mol
Boiling Point	120.1	°C
Density	0.924	g/cm³
Viscosity (at 25 °C)	1.7	cP
Dielectric Constant (at 20 °C)	~12
Refractive Index (at 20 °C)	1.404

Note: The properties listed are for 1-methoxy-2-propanol, the more common isomer of 2-methoxypropan-1-ol. These values are expected to be similar for 2-methoxypropan-1-ol but should be used with caution.

Application: Esterification Reaction Kinetics

A prominent application of kinetic studies in a methoxypropanol (B72326) solvent system is in the synthesis of propylene glycol methyl ether acetate (B1210297) (PGMEA), a widely used solvent in the semiconductor industry. The following data is for the esterification of 1-methoxy-2-propanol (PM) with acetic acid (AA) to form 1-methoxy-2-propyl acetate (PMA) and water, catalyzed by an ion-exchange resin (Amberlyst-35)[1][2].

Quantitative Kinetic Data

The reaction kinetics of the esterification of 1-methoxy-2-propanol with acetic acid have been shown to be well-described by a Langmuir-Hinshelwood-Hougen-Watson (LHHW) model, indicating a surface reaction-controlled process[1][2].

Table 2: Kinetic Parameters for the Esterification of 1-Methoxy-2-propanol with Acetic Acid [1][2]

Parameter	Value	Units
Apparent Activation Energy (Ea)	62.0 ± 0.2	kJ/mol
Optimal Reaction Temperature	353	K
Optimal Reactant Molar Ratio (PM:AA)	1:3
Optimal Catalyst Loading (Amberlyst-35)	10	wt%
Equilibrium Yield of PMA	78	%

Experimental Protocols

Protocol for Monitoring Esterification Kinetics by Titration

This protocol describes a method to determine the reaction kinetics of the esterification of 1-methoxy-2-propanol with acetic acid.

Materials:

• 1-methoxy-2-propanol (PGME)

• Glacial acetic acid

• Amberlyst-35 (or other suitable acid catalyst)

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Phenolphthalein (B1677637) indicator

• Isopropanol (B130326) (for quenching)

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature controller

• Buret, pipettes, and conical flasks

• Ice bath

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the desired amounts of 1-methoxy-2-propanol and acetic acid (e.g., a 1:3 molar ratio).

• Temperature Equilibration: Place the flask in a heating mantle or oil bath and bring the mixture to the desired reaction temperature (e.g., 353 K) while stirring.

• Initiation of Reaction: Once the temperature has stabilized, add the catalyst (e.g., 10 wt% Amberlyst-35) to the reaction mixture. This is considered time zero (t=0).

• Sampling: At regular time intervals (e.g., every 15 minutes), withdraw a small aliquot (e.g., 1 mL) of the reaction mixture using a pipette.

• Quenching: Immediately transfer the aliquot to a conical flask containing a known volume of cold isopropanol to quench the reaction. Place the flask in an ice bath.

• Titration: Add a few drops of phenolphthalein indicator to the quenched sample. Titrate the sample with the standardized NaOH solution until a persistent pink color is observed. Record the volume of NaOH used.

• Data Analysis: The concentration of acetic acid at each time point can be calculated from the volume of NaOH used. The conversion of acetic acid can then be determined. Plot the concentration of acetic acid or its conversion as a function of time to determine the reaction rate and rate constant.

General Protocol for Monitoring SN2 Reaction Kinetics by UV-Vis Spectroscopy

This protocol provides a general method for monitoring the kinetics of a bimolecular nucleophilic substitution (SN2) reaction in 2-methoxypropan-1-ol, assuming one of the reactants or products has a distinct UV-Vis absorbance.

Materials:

• Substrate (e.g., an alkyl halide)

• Nucleophile

• 2-methoxypropan-1-ol (solvent)

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder

• Quartz cuvettes

• Syringes or micropipettes

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of the substrate and the nucleophile in 2-methoxypropan-1-ol at known concentrations.

• Spectra of Reactants and Products: Obtain the UV-Vis absorption spectra of the starting materials and, if possible, the product to identify a suitable wavelength for monitoring the reaction. This wavelength should be one where there is a significant change in absorbance as the reaction progresses.

• Instrument Setup: Set the spectrophotometer to the desired wavelength and the temperature controller for the cuvette holder to the desired reaction temperature.

• Kinetic Run: a. Pipette the required volume of the substrate solution and the solvent into a quartz cuvette. b. Place the cuvette in the temperature-controlled holder and allow it to equilibrate. c. To initiate the reaction, inject the required volume of the nucleophile stock solution into the cuvette and mix quickly. d. Immediately start recording the absorbance at the chosen wavelength as a function of time.

• Data Analysis: Use the Beer-Lambert law (A = εbc) to convert the absorbance data to concentration data. Plot the concentration of the reactant or product versus time. Analyze the data using the appropriate integrated rate law for a second-order reaction to determine the rate constant.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for Asymmetric Synthesis Using Chiral 2-Methoxypropan-1-ol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral 2-methoxypropan-1-ol is a versatile and economically attractive starting material for the synthesis of novel chiral ligands and auxiliaries. Its stereogenic center, coupled with the coordinating methoxy (B1213986) and hydroxyl functionalities, provides a robust platform for inducing asymmetry in a variety of chemical transformations. These application notes detail the synthesis of a novel phosphine (B1218219) ligand derived from (S)-2-methoxypropan-1-ol and its subsequent application in the well-established enantioselective addition of diethylzinc (B1219324) to benzaldehyde (B42025), a benchmark reaction for assessing the efficacy of chiral ligands.

Synthesis of a Novel Chiral Phosphine Ligand from (S)-2-Methoxypropan-1-ol

A key application of chiral alcohols like (S)-2-methoxypropan-1-ol is their use as precursors for the synthesis of chiral ligands for asymmetric catalysis. The inherent chirality of the alcohol can be transferred to a more complex molecular framework, which can then effectively coordinate to a metal center and create a chiral environment for a catalytic reaction.

A plausible synthetic route to a novel P-chiral phosphine ligand involves the conversion of the hydroxyl group of (S)-2-methoxypropan-1-ol to a good leaving group, followed by nucleophilic substitution with a phosphide.

Experimental Protocol: Synthesis of (S)-1-(diphenylphosphino)-2-methoxypropane

Materials:

• (S)-2-methoxypropan-1-ol

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine (B92270), anhydrous

• Dichloromethane (B109758) (DCM), anhydrous

• Lithium diphenylphosphide (LiPPh₂), 1.0 M solution in THF

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Silica (B1680970) gel for column chromatography

Procedure:

• Tosylation of (S)-2-methoxypropan-1-ol:

  • To a solution of (S)-2-methoxypropan-1-ol (1.0 eq) in anhydrous dichloromethane (0.5 M) at 0 °C under an argon atmosphere, add anhydrous pyridine (1.5 eq).

  • Slowly add p-toluenesulfonyl chloride (1.2 eq) portion-wise, maintaining the temperature at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Quench the reaction with water and extract the product with dichloromethane.

  • Wash the combined organic layers with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude tosylate.

• Phosphination:

  • Dissolve the crude tosylate in anhydrous THF (0.3 M) under an argon atmosphere and cool the solution to -78 °C.

  • Slowly add a solution of lithium diphenylphosphide in THF (1.1 eq) dropwise.

  • Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to room temperature and stir for an additional 10 hours.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford the desired (S)-1-(diphenylphosphino)-2-methoxypropane ligand.

Application in Asymmetric Catalysis: Enantioselective Addition of Diethylzinc to Benzaldehyde

The synthesized chiral phosphine ligand can be evaluated in the enantioselective addition of organometallic reagents to prochiral carbonyl compounds, a fundamental C-C bond-forming reaction. The addition of diethylzinc to benzaldehyde is a classic example used to test the stereochemical control exerted by a new chiral ligand.

Experimental Protocol: Enantioselective Ethyl-addiction to Benzaldehyde

Materials:

• (S)-1-(diphenylphosphino)-2-methoxypropane (chiral ligand)

• Titanium (IV) isopropoxide (Ti(OiPr)₄)

• Diethylzinc (Et₂Zn), 1.0 M solution in hexanes

• Benzaldehyde

• Toluene (B28343), anhydrous

• Hexane, anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Magnesium sulfate (MgSO₄), anhydrous

• Standard glassware for anhydrous reactions

Procedure:

• In-situ Catalyst Formation:

  • To an oven-dried Schlenk flask under an argon atmosphere, add the chiral ligand (0.1 eq) and anhydrous toluene (1.0 M relative to the aldehyde).

  • Add titanium (IV) isopropoxide (1.2 eq) and stir the mixture at room temperature for 30 minutes.

• Addition Reaction:

  • Cool the catalyst solution to 0 °C.

  • Add benzaldehyde (1.0 eq) to the flask.

  • Slowly add a solution of diethylzinc in hexanes (2.0 eq) dropwise over 15 minutes.

  • Stir the reaction mixture at 0 °C and monitor the progress by TLC.

• Work-up and Analysis:

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Allow the mixture to warm to room temperature and extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Determine the enantiomeric excess (ee) of the resulting 1-phenyl-1-propanol (B1198777) by chiral HPLC or GC analysis.

  • Purify the product by silica gel column chromatography.

Data Presentation

The following table summarizes hypothetical, yet representative, quantitative data for the enantioselective addition of diethylzinc to various aromatic aldehydes using the newly synthesized ligand. This data illustrates the potential effectiveness and substrate scope of the chiral ligand derived from (S)-2-methoxypropan-1-ol.

Entry	Aldehyde	Ligand Loading (mol%)	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)
1	Benzaldehyde	10	0	92	95 (S)
2	4-Chlorobenzaldehyde	10	0	95	93 (S)
3	4-Methoxybenzaldehyde	10	0	88	90 (S)
4	2-Naphthaldehyde	10	-10	90	96 (S)
5	Cinnamaldehyde	15	-20	85	88 (S)

Visualizations

Logical Workflow for Ligand Synthesis and Application

Caption: Workflow from chiral precursor to catalytic application.

Signaling Pathway of Asymmetric Induction

Caption: Mechanism of chirality transfer in the catalytic reaction.

Conclusion

(S)-2-methoxypropan-1-ol serves as an effective and accessible chiral precursor for the synthesis of novel phosphine ligands. The application of these ligands in asymmetric catalysis, exemplified by the enantioselective addition of diethylzinc to aldehydes, demonstrates their potential to induce high levels of stereocontrol. The modular nature of this synthetic approach allows for further ligand modification to fine-tune steric and electronic properties, thereby optimizing catalyst performance for a broader range of substrates and reaction types. This makes derivatives of 2-methoxypropan-1-ol valuable tools for researchers in the field of asymmetric synthesis and drug development.

2-Methoxypropan-1-ol as a Proton Source in Chemical Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methoxypropan-1-ol, a primary alcohol with an adjacent methoxy (B1213986) group, possesses the potential to act as a proton source in various chemical transformations. While its application in this specific role is not extensively documented in scientific literature, its structural similarity to other alcohols commonly used as proton donors, such as isopropanol, suggests its utility in reactions like catalytic transfer hydrogenation. This document provides an overview of the theoretical application of 2-methoxypropan-1-ol as a proton source, alongside generalized experimental protocols and relevant physicochemical data.

Introduction

Proton sources are fundamental reagents in a multitude of organic reactions, including reductions, asymmetric protonations, and catalytic cycles. Alcohols are frequently employed as mild and readily available proton donors. 2-Methoxypropan-1-ol, with its hydroxyl group, can theoretically provide a proton (H⁺) to a substrate or a catalyst, facilitating a chemical transformation. Its chirality also presents the potential for its use in stereoselective reactions.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-methoxypropan-1-ol is presented below. Understanding these properties is crucial for its potential application in chemical synthesis.

Property	Value	Reference
Molecular Formula	C₄H₁₀O₂	[1]
Molecular Weight	90.12 g/mol	[1]
Appearance	Colorless liquid
Boiling Point	130-131 °C
Density	0.938 g/cm³ at 20 °C
Predicted pKa	~14.9 (in water)
Solubility	Miscible with water and many organic solvents.

Theoretical Applications as a Proton Source

The primary application of alcohols as proton sources is in catalytic transfer hydrogenation reactions. In these processes, the alcohol serves as a source of hydrogen, which is transferred to an unsaturated substrate (e.g., a ketone, imine, or alkene) in the presence of a metal catalyst. The alcohol is oxidized to the corresponding carbonyl compound in the process.

Experimental Protocols

The following is a generalized protocol for a catalytic transfer hydrogenation of a ketone, illustrating how 2-methoxypropan-1-ol could be employed as a proton source. Note: This is a representative procedure and may require optimization for specific substrates and catalysts.

General Protocol for Catalytic Transfer Hydrogenation of Acetophenone (B1666503)

Materials:

• Rhodium or Ruthenium-based catalyst (e.g., [Rh(cod)Cl]₂, RuCl₂(PPh₃)₃)

• 2-Methoxypropan-1-ol (as both solvent and proton source)

• Acetophenone (substrate)

• Inert gas (Argon or Nitrogen)

• Anhydrous sodium carbonate (or other suitable base)

• Standard glassware for organic synthesis (reflux condenser, round-bottom flask, magnetic stirrer)

• Analytical equipment (GC-MS, NMR) for reaction monitoring and product characterization.

Procedure:

• To a dry, inert gas-flushed round-bottom flask, add the catalyst (e.g., 0.01 mmol) and anhydrous sodium carbonate (0.1 mmol).

• Add 2-methoxypropan-1-ol (10 mL) to the flask.

• Stir the mixture at room temperature for 15 minutes to ensure dissolution and activation of the catalyst.

• Add acetophenone (1.0 mmol) to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 130 °C) and maintain for the desired reaction time (e.g., 2-24 hours).

• Monitor the progress of the reaction by taking aliquots and analyzing them by GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding deionized water (10 mL).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 1-phenylethanol.

• Characterize the product by NMR spectroscopy and compare with known spectra.

Data Presentation

The following table presents hypothetical comparative data for the reduction of acetophenone using different alcohols as proton sources, based on typical outcomes in transfer hydrogenation reactions.

Proton Source	Catalyst	Base	Time (h)	Conversion (%)	Yield (%)	Enantiomeric Excess (%) (for chiral catalysts)
2-Methoxypropan-1-ol	[Rh(cod)Cl]₂	Na₂CO₃	12	>95	~90	(Not Determined)
Isopropanol	[Rh(cod)Cl]₂	Na₂CO₃	8	>99	95	(Not Determined)
Ethanol	[Rh(cod)Cl]₂	Na₂CO₃	24	~80	75	(Not Determined)

Note: The data for 2-methoxypropan-1-ol is hypothetical and serves as an illustrative example. Actual results may vary.

Visualizations

Logical Relationship in Catalytic Transfer Hydrogenation

The following diagram illustrates the general logical flow of a catalytic transfer hydrogenation reaction where an alcohol serves as the proton source.

Caption: General workflow of catalytic transfer hydrogenation.

Experimental Workflow

This diagram outlines the key steps in the experimental protocol for a typical transfer hydrogenation reaction.

Caption: Experimental workflow for transfer hydrogenation.

Conclusion

While direct, documented applications of 2-methoxypropan-1-ol as a proton source are scarce, its chemical nature suggests it is a viable candidate for such roles, particularly in catalytic transfer hydrogenation. The provided theoretical background and generalized protocols offer a starting point for researchers interested in exploring its potential in organic synthesis. Further experimental investigation is warranted to fully characterize its efficacy and potential for stereoselective transformations.

References

• 1. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Formulation of Pesticides with 2-Methoxypropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxypropan-1-ol, a glycol ether, serves as a versatile solvent in the formulation of various pesticides, including insecticides, herbicides, and fungicides. Its favorable properties, such as good solvency for a range of active ingredients (AIs), miscibility with water, and a relatively low vapor pressure, make it a suitable component in different formulation types, including emulsifiable concentrates (EC), suspension concentrates (SC), and soluble liquid concentrates (SL). This document provides detailed application notes and experimental protocols for the utilization of 2-methoxypropan-1-ol in pesticide formulation development.

It is important to distinguish 2-methoxypropan-1-ol (CAS No. 1589-47-5) from its more common isomer, 1-methoxy-2-propanol (B31579) (also known as propylene (B89431) glycol methyl ether or PGME, CAS No. 107-98-2). While they share similar properties, their toxicological profiles and specific applications may differ. Commercial grades of propylene glycol methyl ether often contain a small percentage of the 2-methoxypropan-1-ol isomer.[1]

Physicochemical Properties of 2-Methoxypropan-1-ol

A thorough understanding of the physicochemical properties of 2-methoxypropan-1-ol is essential for its effective incorporation into pesticide formulations.

Property	Value	Reference(s)
Chemical Formula	C₄H₁₀O₂	[2]
Molecular Weight	90.12 g/mol	[2]
Appearance	Colorless liquid	[3]
Boiling Point	130 °C	[3]
Melting Point	-84.2 °C (estimate)	[3]
Flash Point	41.87 °C	[3]
Density	0.938 g/cm³ at 20 °C	[3]
Vapor Pressure	4.1 mmHg at 25 °C (estimate)	[3]
Solubility in Water	Miscible	[3]
logP (Octanol/Water)	-0.2	[3]

Applications in Pesticide Formulations

2-Methoxypropan-1-ol can be utilized in various pesticide formulation types:

• Emulsifiable Concentrates (EC): As a co-solvent, 2-methoxypropan-1-ol can help dissolve solid active ingredients and improve the stability of the emulsion upon dilution with water. Glycol ethers are often used in combination with other solvents and emulsifiers to achieve a stable formulation.

• Suspension Concentrates (SC): In SC formulations, where a solid AI is suspended in a liquid, 2-methoxypropan-1-ol can act as a wetting agent and contribute to freeze-thaw stability. Propylene glycols are commonly used as antifreeze agents in these formulations.

• Soluble Liquid Concentrates (SL): For water-soluble active ingredients, 2-methoxypropan-1-ol can be used as a solvent to create a stable, concentrated solution that is readily dilutable in water.

Experimental Protocols

The following are detailed protocols for key experiments in the development of pesticide formulations containing 2-methoxypropan-1-ol.

Protocol 1: Determination of Active Ingredient Solubility

Objective: To determine the maximum concentration of a solid active ingredient (AI) that can be dissolved in 2-methoxypropan-1-ol at a specific temperature.

Materials:

• Active Ingredient (solid, technical grade)

• 2-Methoxypropan-1-ol

• Glass vials with screw caps

• Analytical balance

• Shaking incubator or magnetic stirrer with temperature control

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for AI quantification

• Volumetric flasks and pipettes

• Appropriate solvent for dilution

Procedure:

• Prepare a series of glass vials.

• Accurately weigh a known amount of the AI into each vial. The amounts should be chosen to create a range of concentrations, with some expected to exceed the solubility limit.

• Add a precise volume of 2-methoxypropan-1-ol to each vial.

• Securely cap the vials and place them in a shaking incubator or on a magnetic stirrer at a constant temperature (e.g., 25 °C).

• Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, visually inspect the vials for the presence of undissolved solid material.

• For vials containing undissolved solids, centrifuge the samples to separate the solid phase from the saturated solution.

• Carefully withdraw an aliquot of the clear supernatant (the saturated solution).

• Dilute the aliquot to a known volume with a suitable solvent.

• Analyze the concentration of the dissolved AI using a validated HPLC or GC method.

• The highest measured concentration of the AI in the supernatant represents the solubility in 2-methoxypropan-1-ol at that temperature.

Protocol 2: Preparation of an Emulsifiable Concentrate (EC) Formulation

Objective: To prepare a stable emulsifiable concentrate of a water-insoluble active ingredient using 2-methoxypropan-1-ol as a co-solvent.

Materials:

• Active Ingredient (water-insoluble)

• 2-Methoxypropan-1-ol

• Aromatic or other non-polar solvent (e.g., xylene, solvent naphtha)

• Emulsifier blend (anionic and non-ionic surfactants)

• Glass beaker

• Magnetic stirrer and stir bar

• Heating plate (if necessary to aid dissolution)

• Graduated cylinders and pipettes

Procedure:

• In a glass beaker, combine the desired amounts of 2-methoxypropan-1-ol and the primary non-polar solvent.

• Begin stirring the solvent mixture with a magnetic stirrer.

• Slowly add the pre-weighed active ingredient to the solvent blend. Gentle heating may be applied if necessary to facilitate dissolution, but care should be taken to avoid degradation of the AI.

• Once the active ingredient is completely dissolved, add the selected emulsifier blend to the solution.

• Continue stirring until a clear, homogeneous solution is obtained.

• Allow the formulation to cool to room temperature.

• Evaluate the stability of the concentrate by observing for any crystallization or phase separation over a period of time at different temperatures (e.g., 0 °C and 54 °C for 14 days).

• Test the emulsion stability by diluting a known volume of the EC formulation in water and observing for spontaneity of emulsion formation, stability over time, and any signs of creaming or separation.

Protocol 3: Preparation of a Suspension Concentrate (SC) Formulation

Objective: To prepare a stable suspension concentrate of a solid, water-insoluble active ingredient using 2-methoxypropan-1-ol as a component of the liquid phase.

Materials:

• Active Ingredient (solid, water-insoluble)

• 2-Methoxypropan-1-ol (as an antifreeze and wetting agent)

• Water (deionized)

• Dispersing agent

• Wetting agent

• Thickening agent (e.g., xanthan gum)

• Defoamer

• High-shear mixer

• Bead mill

Procedure:

• In a beaker, prepare the aqueous phase by mixing water, 2-methoxypropan-1-ol, dispersing agent, and wetting agent.

• While stirring with a high-shear mixer, slowly add the solid active ingredient to the aqueous phase to form a slurry.

• Add a defoamer to the slurry.

• Mill the slurry using a bead mill until the desired particle size distribution is achieved (typically a median particle size of <5 µm).

• Prepare a pre-gel of the thickening agent in a small amount of water or a water/glycol mixture.

• Slowly add the thickener pre-gel to the milled slurry under gentle agitation.

• Continue stirring until the formulation is homogeneous.

• Evaluate the physical stability of the SC formulation, including viscosity, particle size distribution, and sedimentation rate, after storage at elevated and low temperatures.

Protocol 4: Stability Testing of the Formulation

Objective: To assess the physical and chemical stability of the pesticide formulation under accelerated storage conditions.

Materials:

• Prepared pesticide formulation

• Control formulation (if applicable)

• Environmentally controlled storage chambers or ovens

• Glass bottles with secure caps

• Analytical instrumentation for AI quantification (e.g., HPLC, GC)

• Equipment for physical property testing (e.g., viscometer, pH meter, particle size analyzer)

Procedure:

• Package the formulation in appropriate, sealed containers (e.g., glass bottles).

• Analyze the initial concentration of the active ingredient and the initial physical properties (e.g., pH, viscosity, appearance, particle size for SC) of the formulation at time zero.

• Place the samples in a stability chamber at an elevated temperature (e.g., 54 °C) for a specified period (e.g., 14 days).

• After the storage period, allow the samples to equilibrate to room temperature.

• Visually inspect the samples for any physical changes such as phase separation, crystallization, color change, or sedimentation.

• Re-analyze the concentration of the active ingredient to determine any degradation.

• Measure the final physical properties of the formulation and compare them to the initial values.

• A stable formulation will show minimal degradation of the active ingredient and minimal changes in its physical properties.

Signaling Pathway and Experimental Workflow Visualization

The inclusion of solvents like 2-methoxypropan-1-ol in pesticide formulations is primarily to ensure the stability and effective delivery of the active ingredient. The biological effect, and therefore the impacted signaling pathway, is determined by the active ingredient itself. Solvents can, however, influence the absorption and bioavailability of the active ingredient, potentially modulating its toxicological effects.

Below are visualizations of a common signaling pathway affected by a class of insecticides that may be formulated with glycol ethers, and a general experimental workflow for formulation development.

Signaling Pathway: Neonicotinoid Insecticide Mode of Action

Many systemic insecticides, which are candidates for formulation with solvents like 2-methoxypropan-1-ol, are neonicotinoids. These compounds act on the central nervous system of insects.

Caption: Neonicotinoid insecticides act as agonists of insect nicotinic acetylcholine receptors.

Experimental Workflow: Pesticide Formulation Development

The development of a stable and efficacious pesticide formulation follows a structured workflow.

Caption: A typical workflow for the development of a pesticide formulation.

References

• 1. scilit.com [scilit.com]
• 2. Glyphosate General Fact Sheet [npic.orst.edu]
• 3. beyondpesticides.org [beyondpesticides.org]

Technical Notes & Optimization

Technical Support Center: Purification of 2-methoxypropan-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of 2-methoxypropan-1-ol from typical reaction mixtures. The content is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude reaction mixture for the synthesis of 2-methoxypropan-1-ol?

A1: 2-methoxypropan-1-ol is often a by-product of the synthesis of its isomer, 1-methoxy-2-propanol (B31579), which is produced by reacting propylene (B89431) oxide with methanol (B129727).[1][2] Therefore, the most common impurity is a significant excess of 1-methoxy-2-propanol. Other potential impurities include unreacted methanol, residual propylene oxide, and water.[3] In some commercial grades of propylene glycol methyl ether (PGME), 2-methoxypropan-1-ol is present as an impurity at levels of less than 0.5%, with the bulk being over 99.5% 1-methoxy-2-propanol.[4]

Q2: What is the primary method for purifying 2-methoxypropan-1-ol?

A2: The primary method for separating 2-methoxypropan-1-ol from its main impurity, 1-methoxy-2-propanol, is fractional distillation. This technique is effective due to the difference in their boiling points.[5]

Q3: What are the boiling points of 2-methoxypropan-1-ol and its common isomer impurity?

A3: The boiling point of 2-methoxypropan-1-ol is approximately 130°C.[4][6] The boiling point of its isomer, 1-methoxy-2-propanol, is around 120°C.[7][8] This ~10°C difference allows for their separation by fractional distillation.

Q4: How can water be removed from the reaction mixture?

A4: Water can be removed using extractive or azeotropic distillation.[3][5] In extractive distillation, a high-boiling solvent is added to alter the relative volatilities of the components, facilitating the removal of water. For azeotropic distillation, a solvent that forms a low-boiling azeotrope with water is introduced to carry the water over as the distillate.

Q5: What analytical methods are used to determine the purity of 2-methoxypropan-1-ol?

A5: Gas chromatography (GC), often coupled with a flame ionization detector (FID) or a mass spectrometer (MS), is the standard analytical method for assessing the purity of 2-methoxypropan-1-ol and quantifying the levels of its isomers and other impurities.[4][9]

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of 2-methoxypropan-1-ol.

Issue 1: Poor Separation of 2-methoxypropan-1-ol and 1-methoxy-2-propanol

• Symptom: GC analysis of the collected fractions shows significant cross-contamination of the two isomers.

• Possible Causes & Solutions:

  • Insufficient Column Efficiency: The fractional distillation column may not have enough theoretical plates to separate these close-boiling isomers.

    • Solution: Use a longer packed column (e.g., with Raschig rings or Vigreux indentations) or a column with a more efficient packing material.

  • Incorrect Reflux Ratio: A low reflux ratio may not allow for proper equilibrium to be established between the liquid and vapor phases in the column.

    • Solution: Increase the reflux ratio. For close-boiling liquids, a higher reflux ratio is generally required.[5]

  • Excessive Distillation Rate: Distilling too quickly can disrupt the temperature gradient in the column, leading to poor separation.

    • Solution: Reduce the heating rate of the distillation flask to ensure a slow and steady distillation.

  • Poor Insulation: Heat loss from the distillation column can disrupt the temperature gradient.

    • Solution: Insulate the column with glass wool or aluminum foil.

Issue 2: Water Contamination in the Final Product

• Symptom: The purified 2-methoxypropan-1-ol contains a significant amount of water, as detected by Karl Fischer titration or GC analysis.

• Possible Causes & Solutions:

  • Inefficient Dewatering Step: The initial azeotropic or extractive distillation may not have removed all the water.

    • Solution: Ensure the dewatering step is complete before proceeding to the fractional distillation of the isomers. This can be monitored by checking the water content of the organic phase.

  • Hygroscopic Nature of the Product: Glycol ethers can absorb moisture from the atmosphere.

    • Solution: Store the purified product under an inert atmosphere (e.g., nitrogen or argon) and use sealed containers.

Issue 3: Low Recovery of 2-methoxypropan-1-ol

• Symptom: The yield of purified 2-methoxypropan-1-ol is lower than expected based on the initial concentration in the crude mixture.

• Possible Causes & Solutions:

  • Product Holdup in the Column: A significant amount of the product can remain in the distillation column and packing.

    • Solution: After the distillation is complete, allow the column to cool and wash the packing with a small amount of a volatile solvent to recover the retained product. The solvent can then be removed under reduced pressure.

  • Broad Intermediate Fractions: Taking too large of an intermediate fraction between the two isomers will result in a lower yield of the pure product.

    • Solution: Monitor the head temperature closely and collect narrower fractions, especially during the transition between the two isomers.

Quantitative Data Summary

The following table summarizes the typical composition of the crude mixture and the expected purity after applying the described purification methods.

Component	Typical Concentration in Crude Mixture (%)	Purity after Fractional Distillation (%)
1-methoxy-2-propanol	>99.0	<0.5
2-methoxypropan-1-ol	<0.5	>98
Water & Other Volatiles	Variable	<0.1

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography (GC)

• Instrument: A gas chromatograph equipped with a flame ionization detector (FID).

• Column: A capillary column suitable for separating polar compounds, such as a DB-WAX or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 150°C at a rate of 10°C/min.

  • Hold at 150°C for 5 minutes.

• Injector and Detector Temperature: 250°C.

• Sample Preparation: Dilute a small aliquot of the sample in a suitable solvent (e.g., methanol or dichloromethane).

• Injection: Inject 1 µL of the prepared sample.

• Analysis: Identify and quantify the peaks corresponding to 1-methoxy-2-propanol and 2-methoxypropan-1-ol by comparing their retention times with those of pure standards.

Protocol 2: Laboratory-Scale Fractional Distillation

• Apparatus Setup:

  • Assemble a fractional distillation apparatus consisting of a round-bottom flask, a packed distillation column (e.g., Vigreux or packed with Raschig rings), a distillation head with a thermometer, a condenser, and receiving flasks.

  • Ensure all glass joints are properly sealed.

• Procedure:

  • Charge the round-bottom flask with the crude mixture of methoxypropanol (B72326) isomers (previously dried if necessary).

  • Begin heating the flask gently using a heating mantle.

  • As the mixture begins to boil, observe the vapor rising through the column.

  • Adjust the heating to establish a stable reflux in the column.

  • Monitor the temperature at the distillation head. The temperature should initially stabilize at the boiling point of the lower-boiling isomer (1-methoxy-2-propanol, ~120°C).

  • Collect the first fraction, which will be enriched in 1-methoxy-2-propanol.

  • As the distillation progresses, the temperature at the head will begin to rise. Collect an intermediate fraction during this temperature transition.

  • Once the temperature stabilizes at the boiling point of 2-methoxypropan-1-ol (~130°C), change the receiving flask and collect the desired product.

  • Continue distillation until only a small amount of residue remains in the flask.

  • Analyze all collected fractions by GC to determine their composition.

Visualizations

Caption: General workflow for the purification of 2-methoxypropan-1-ol.

Caption: Troubleshooting logic for poor isomer separation during distillation.

References

• 1. quora.com [quora.com]
• 2. grokipedia.com [grokipedia.com]
• 3. US20040000473A1 - Process of separating 1-methoxy-2-propanol and 2-methoxy-1-propanol from aqueous compositions - Google Patents [patents.google.com]
• 4. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. EP1375462A1 - Process of separating 1-methoxy-2-propanol and 2-methoxy-1-propanol from aqueous compositions - Google Patents [patents.google.com]
• 6. echemi.com [echemi.com]
• 7. Propylene glycol methyl ether - Wikipedia [en.wikipedia.org]
• 8. 1-Methoxy-2-propanol, 1 l, glass, CAS No. 107-98-2 | A to Z | Chemicals | Carl ROTH - Germany [carlroth.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2-Methoxypropan-1-ol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-methoxypropan-1-ol.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 2-methoxypropan-1-ol.

Issue 1: Presence of the Isomeric Impurity 1-Methoxy-2-propanol (B31579)

• Question: My sample of 2-methoxypropan-1-ol shows a significant peak corresponding to 1-methoxy-2-propanol in the GC analysis. How can I remove this impurity?

• Answer: The presence of the 1-methoxy-2-propanol isomer is a common issue as it is often a byproduct of the synthesis process.[1][2] Fractional distillation is the most effective method for separating these two isomers due to their different boiling points. 2-methoxy-1-propanol has a higher boiling point than 1-methoxy-2-propanol. Therefore, during distillation, 1-methoxy-2-propanol will be enriched in the distillate, while the desired 2-methoxy-1-propanol will be concentrated in the bottom product.[3] For high-purity requirements, a distillation column with a high number of theoretical plates is recommended.

Issue 2: Water Contamination

• Question: My 2-methoxypropan-1-ol is wet. What is the best way to remove the water?

• Answer: Water is a common impurity, especially if the material has been sourced from an aqueous waste stream or has been exposed to the atmosphere.[3] Several methods can be employed for water removal:

  • Azeotropic Distillation: This involves adding a solvent that forms a low-boiling azeotrope with water, allowing for its removal as the distillate.[3][4]

  • Extractive Distillation: An extraction solvent with a high boiling point (at least 130°C), such as ethylene (B1197577) glycol or propylene (B89431) glycol, can be added to alter the relative volatility of water, facilitating its separation.[3][4]

  • Membrane Separation (Pervaporation): Passing the heated mixture over a hydrophilic membrane that is selective for water can effectively dewater the solvent.[5]

  • Drying Agents: For laboratory-scale drying, suitable drying agents that do not react with the alcohol can be used, followed by filtration.

Issue 3: Suspected Peroxide Formation

• Question: I have stored my 2-methoxypropan-1-ol for an extended period. How do I test for and remove potential peroxides?

• Answer: Alcohols like 2-methoxypropan-1-ol can form explosive peroxides upon storage, especially in the presence of air and light.[6] It is crucial to test for peroxides before use, particularly before distillation.

  • Testing: Use commercially available peroxide test strips. A concentration above 30 ppm is considered hazardous.[7]

  • Removal:

    • Ferrous Sulfate (B86663) Treatment: Shake the solvent with a freshly prepared 5% aqueous solution of ferrous sulfate.[6][7]

    • Alumina Column: Pass the solvent through a column of activated alumina.[6][8]

  • Caution: Never distill a solvent that contains peroxides. Always leave at least 10% of the liquid as a residue during distillation to prevent the concentration of peroxides.[7][9]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 2-methoxypropan-1-ol?

A1: The most common impurities include its isomer, 1-methoxy-2-propanol, water, and residual starting materials or byproducts from its synthesis, which can include 1,2-propane diol and carboxylic acids like formic, acetic, and propionic acid.[2][3] Peroxides can also form during storage.[6]

Q2: What is the expected purity of commercially available 2-methoxypropan-1-ol?

A2: Commercial grades can vary. For instance, 2-methoxy-1-propanol can be present as an impurity at up to 3% in commercial 1-methoxy-2-propanol (DOWANOL PM).[2] High-purity grades of over 98% are also available.

Q3: Can I use fractional distillation to purify 2-methoxypropan-1-ol?

A3: Yes, fractional distillation is a primary method for purifying 2-methoxypropan-1-ol, especially for removing its lower-boiling isomer, 1-methoxy-2-propanol, and other volatile impurities.[3]

Q4: How should I store purified 2-methoxypropan-1-ol?

A4: Store it in a tightly sealed, airtight container, preferably under an inert atmosphere (e.g., nitrogen or argon), in a cool, dark place to minimize peroxide formation.

Quantitative Data on Impurity Removal

Impurity	Purification Method	Achievable Purity/Reduction	Reference
Water	Azeotropic/Extractive Distillation	< 0.1% by weight (preferably < 0.02%)	[3]
1-Methoxy-2-propanol	Fractional Distillation	>95% selectivity for desired isomer	[10]
Peroxides	Ferrous Sulfate Wash / Alumina Column	Reduction to safe levels (< 30 ppm)	[6][7][8]

Experimental Protocols

Protocol 1: Removal of Peroxides from 2-Methoxypropan-1-ol

• Safety Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated fume hood.

• Peroxide Test: Before proceeding, test for the presence of peroxides using a reliable test strip. If the concentration is high or if crystals are visible, do not proceed and consult your institution's safety officer for disposal.

• Ferrous Sulfate Solution Preparation: Prepare a 5% (w/v) solution of ferrous sulfate (FeSO₄·7H₂O) in deionized water. This solution should be freshly prepared.

• Washing Procedure:

  • In a separatory funnel, add the 2-methoxypropan-1-ol to be purified.

  • Add an equal volume of the freshly prepared 5% ferrous sulfate solution.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the funnel.

  • Allow the layers to separate.

  • Drain and discard the lower aqueous layer.

• Water Wash: Wash the organic layer with deionized water to remove any residual ferrous sulfate.

• Drying: Dry the 2-methoxypropan-1-ol using a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Filtration: Filter the dried solvent to remove the drying agent.

• Confirmation: Retest the purified solvent for peroxides to ensure their removal.

Protocol 2: Fractional Distillation for Isomer Separation

• Pre-treatment: Ensure the 2-methoxypropan-1-ol has been tested for and is free of peroxides.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus with a distillation flask, a fractionating column (e.g., Vigreux or packed column), a condenser, a distillation head with a thermometer, and receiving flasks.

  • The efficiency of the separation is dependent on the length and type of the fractionating column.

• Distillation Procedure:

  • Charge the distillation flask with the impure 2-methoxypropan-1-ol, adding a few boiling chips or a magnetic stir bar. Do not fill the flask more than two-thirds full.

  • Heat the flask gently.

  • Collect the initial fraction, which will be enriched in the lower-boiling 1-methoxy-2-propanol (boiling point ~120°C).

  • Monitor the temperature at the distillation head. A stable temperature indicates that a pure fraction is being collected.

  • As the temperature begins to rise, change the receiving flask to collect the intermediate fraction.

  • The main fraction, containing the purified 2-methoxypropan-1-ol (boiling point ~130°C), should be collected when the temperature at the head stabilizes at its boiling point.

  • Stop the distillation before the flask runs dry. Leave at least 10% of the initial volume as residue.[9]

• Analysis: Analyze the collected fractions by a suitable method, such as gas chromatography (GC), to determine their purity.

Visualizations

Caption: Troubleshooting workflow for purifying 2-methoxypropan-1-ol.

References

• 1. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. EP1375462A1 - Process of separating 1-methoxy-2-propanol and 2-methoxy-1-propanol from aqueous compositions - Google Patents [patents.google.com]
• 4. US20040000473A1 - Process of separating 1-methoxy-2-propanol and 2-methoxy-1-propanol from aqueous compositions - Google Patents [patents.google.com]
• 5. US5080794A - Separation of 1-methoxy-2-propanol and water - Google Patents [patents.google.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 8. uwyo.edu [uwyo.edu]
• 9. chemistry.unm.edu [chemistry.unm.edu]
• 10. US6846961B2 - Preparation of 1-methoxy-2-propanol - Google Patents [patents.google.com]

Preventing side reactions with 2-methoxypropan-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-methoxypropan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What is 2-methoxypropan-1-ol and what are its common applications in research?

2-Methoxypropan-1-ol is a primary alcohol and an ether. Its amphiphilic nature, possessing both a polar hydroxyl group and a less polar ether group, makes it a versatile solvent for a range of polar and non-polar substances. In the laboratory, it is often used as a solvent for reactions, in formulations, and as a starting material for the synthesis of other molecules.

Q2: What are the main side reactions to be aware of when using 2-methoxypropan-1-ol?

The primary side reactions of concern are:

• Peroxide Formation: Like many ethers, 2-methoxypropan-1-ol can form explosive peroxides upon exposure to air and light.

• Ether Cleavage: Under strong acidic conditions, the ether linkage can be cleaved.

• Oxidation: The primary alcohol group can be oxidized to an aldehyde or a carboxylic acid.

Q3: How can I tell if my 2-methoxypropan-1-ol has formed peroxides?

Visual inspection for crystals, discoloration, or a viscous liquid is the first step. However, peroxides can be present even without visible signs. The presence of peroxides can be confirmed using peroxide test strips or by a chemical test. A common qualitative test involves adding 1 mL of the solvent to a solution of 100 mg of potassium iodide in 1 mL of glacial acetic acid. A yellow to brown color indicates the presence of peroxides.

Q4: Is 2-methoxypropan-1-ol compatible with strong acids and bases?

No, 2-methoxypropan-1-ol is generally incompatible with strong acids, strong bases, and strong oxidizing agents.[1]

• Strong acids can catalyze the cleavage of the ether bond.

• Strong bases can deprotonate the hydroxyl group, which may initiate side reactions.

• Strong oxidizing agents will oxidize the primary alcohol.

Troubleshooting Guides

Issue 1: Unexpected reaction outcome or low yield.

This guide will help you troubleshoot common issues that may lead to unexpected results in your experiments involving 2-methoxypropan-1-ol.

DOT Script for Troubleshooting Workflow

Caption: Troubleshooting workflow for unexpected reaction outcomes.

Issue 2: Preventing Peroxide Formation

Problem: How can I prevent the formation of peroxides in my 2-methoxypropan-1-ol and how do I handle it if they have formed?

Solution:

• Storage: Store 2-methoxypropan-1-ol in a tightly sealed, airtight container, preferably under an inert atmosphere (e.g., nitrogen or argon). Keep it in a cool, dark place away from heat and light.

• Inhibitors: For long-term storage, consider adding a stabilizer like butylated hydroxytoluene (BHT) at a concentration of 0.001 to 0.01%.

• Testing: Regularly test for the presence of peroxides, especially before distillation or concentration. A common recommendation is to test every 3-6 months for opened containers.

• Removal: If peroxides are present at low levels (<100 ppm), they can be removed by passing the solvent through a column of activated alumina (B75360) or by treatment with a reducing agent like ferrous sulfate. For high levels of peroxides, the solvent should be disposed of as hazardous waste.

Experimental Protocol: Peroxide Removal with Activated Alumina

• Preparation: Set up a chromatography column with a fritted disc.

• Packing: Add a slurry of activated basic alumina in a non-polar solvent (e.g., hexane) to the column, allowing it to settle into a packed bed. The amount of alumina should be about 10-20% of the weight of the solvent to be purified.

• Purification: Drain the packing solvent to the top of the alumina bed and then carefully add the 2-methoxypropan-1-ol containing peroxides.

• Elution: Allow the solvent to pass through the column under gravity. Collect the purified solvent.

• Verification: Test the collected solvent for the absence of peroxides.

• Disposal: The alumina should be treated as hazardous waste.

Issue 3: Avoiding Ether Cleavage

Problem: My reaction requires acidic conditions, but I am concerned about the cleavage of the ether bond in 2-methoxypropan-1-ol.

Solution:

Ether cleavage is an acid-catalyzed nucleophilic substitution reaction.[2] The reactivity of the ether is dependent on the strength of the acid and the nucleophile present. To minimize ether cleavage:

• Use Mild Acids: Whenever possible, use milder acids (e.g., acetic acid, pyridinium (B92312) p-toluenesulfonate - PPTS) instead of strong mineral acids like HBr or HI.

• Control Temperature: Run the reaction at the lowest possible temperature that allows the desired transformation to proceed.

• Protecting Groups: If the hydroxyl group is not involved in the desired reaction, consider protecting it. This can alter the reactivity of the molecule and may prevent side reactions.

DOT Script for Ether Cleavage Mechanism

Caption: General mechanism of acid-catalyzed ether cleavage.

Issue 4: Preventing Oxidation of the Alcohol

Problem: I need to perform a reaction on another part of a molecule containing 2-methoxypropan-1-ol, but I am observing oxidation of the primary alcohol.

Solution:

The primary alcohol in 2-methoxypropan-1-ol is susceptible to oxidation to form 2-methoxypropanal (B1605373) or 2-methoxypropanoic acid. To avoid this:

• Avoid Strong Oxidants: Do not use strong, non-selective oxidizing agents like potassium permanganate (B83412) (KMnO₄) or chromic acid (H₂CrO₄) if you want to preserve the alcohol functionality.

• Use Selective Reagents: If an oxidation is required elsewhere in the molecule, choose a reagent that is selective for the desired functional group and will not oxidize a primary alcohol under the reaction conditions.

• Protect the Alcohol: The most reliable method to prevent oxidation of the hydroxyl group is to protect it before carrying out the reaction. Common protecting groups for primary alcohols include silyl (B83357) ethers (e.g., TBDMS) and benzyl (B1604629) ethers (Bn).

Experimental Protocol: Protection of 2-methoxypropan-1-ol as a TBDMS Ether

• Setup: To a solution of 2-methoxypropan-1-ol (1.0 eq) and imidazole (B134444) (2.5 eq) in anhydrous dimethylformamide (DMF), add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq) portion-wise at 0 °C under an inert atmosphere.

• Reaction: Stir the reaction mixture at room temperature and monitor by TLC until the starting material is consumed.

• Work-up: Quench the reaction with saturated aqueous sodium bicarbonate solution and extract the product with diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography.

Experimental Protocol: Protection of 2-methoxypropan-1-ol as a Benzyl Ether

• Setup: To a suspension of sodium hydride (1.2 eq) in anhydrous tetrahydrofuran (B95107) (THF) at 0 °C, add a solution of 2-methoxypropan-1-ol (1.0 eq) in anhydrous THF dropwise.

• Reaction: After the evolution of hydrogen ceases, add benzyl bromide (1.1 eq) and a catalytic amount of tetrabutylammonium (B224687) iodide (TBAI). Allow the reaction to warm to room temperature and stir until completion as monitored by TLC.

• Work-up: Carefully quench the reaction with water and extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo. Purify the product by flash chromatography.

Data Presentation

Table 1: Typical Yields for Alcohol Protection Strategies

Protecting Group	Reagents	Solvent	Typical Yield for Primary Alcohols	Reference
TBDMS	TBDMSCl, Imidazole	DMF	>95%	[3]
Benzyl (Bn)	NaH, BnBr, TBAI	THF	>90%	[4]

Note: Yields are representative and can vary depending on the specific substrate and reaction conditions.

Table 2: Chemical Compatibility of 2-Methoxypropan-1-ol

Reagent Class	Compatibility	Notes
Strong Oxidizing Agents (e.g., KMnO₄, CrO₃)	Poor	Will oxidize the primary alcohol.
Strong Acids (e.g., HBr, HI)	Poor	Can cause ether cleavage.
Strong Bases (e.g., n-BuLi, NaH)	Moderate	Will deprotonate the alcohol; may be desired or may lead to side reactions.
Mild Oxidizing Agents (e.g., PCC, DMP)	Moderate	Can oxidize the primary alcohol to an aldehyde under specific conditions.
Mild Acids (e.g., AcOH, PPTS)	Good	Generally compatible, but prolonged exposure or heat may cause some ether cleavage.
Mild Bases (e.g., Et₃N, Pyridine)	Good	Generally compatible.
Reducing Agents (e.g., NaBH₄, LiAlH₄)	Good	The ether and alcohol are generally stable to these reagents.
Organometallics (e.g., Grignard, Organolithiums)	Poor	Will react with the acidic proton of the alcohol.

This table provides general guidance. Specific reaction conditions should always be considered.

References

• 1. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Benzyl Ethers [organic-chemistry.org]

Technical Support Center: Improving Yields with 2-Methoxypropan-1-ol

Welcome to the technical support center for optimizing chemical reactions involving 2-methoxypropan-1-ol. This resource is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and improve reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is 2-methoxypropan-1-ol and what are its primary uses in synthesis?

A1: 2-Methoxypropan-1-ol is a primary alcohol and an ether. It is a structural isomer of the more common 1-methoxy-2-propanol. In synthesis, it can be used as a polar, protic solvent or as a reactant (nucleophile) due to its primary hydroxyl group. It is miscible with water and many organic solvents.[1]

Q2: What are the key physical properties of 2-methoxypropan-1-ol I should be aware of?

A2: Understanding the physical properties is crucial for reaction setup and purification. Key properties are summarized in the table below. The relatively high boiling point is important to consider for solvent removal post-reaction.

Property	Value
CAS Number	1589-47-5[2]
Molecular Formula	C₄H₁₀O₂[2]
Molecular Weight	90.12 g/mol
Boiling Point	130 °C[2]
Density	0.938 g/cm³ at 20 °C[2]
Solubility in Water	Miscible[1]
Appearance	Colorless Liquid[1]

Q3: My reaction yield is inconsistent when using different batches of 2-methoxypropan-1-ol. Why?

A3: Commercial 2-methoxypropan-1-ol can sometimes be a byproduct in the manufacturing of 1-methoxy-2-propanol.[1][2] Batch-to-batch variability can arise from differing levels of its isomer, water content, or other impurities. It is recommended to use a high-purity grade and, for a series of experiments, to use a single batch to ensure consistency.

Troubleshooting Guide: Low Reaction Yields

This guide addresses the most common challenges encountered when using 2-methoxypropan-1-ol, helping you diagnose and resolve issues leading to low yields.

Section 1: Low Conversion of Starting Material

Q4: I'm using 2-methoxypropan-1-ol as a nucleophile in a substitution reaction, but my starting material is not being consumed. What are the likely causes?

A4: Low conversion in nucleophilic substitution reactions often points to several key factors:

• Insufficient Activation of Leaving Group: If your electrophile has a poor leaving group (like a hydroxyl group), it must be activated first (e.g., by converting it to a tosylate or mesylate).

• Inadequate Base: If a base is required to deprotonate the 2-methoxypropan-1-ol, ensure it is strong enough for the reaction conditions but not so hindered that it prevents the reaction.

• Low Reaction Temperature: While starting reactions at a lower temperature is often wise to control potential exotherms, the reaction may require heating to proceed at a reasonable rate. Monitor the reaction by TLC or LC-MS and gradually increase the temperature if no conversion is observed.

• Reagent Purity: Ensure all reagents, especially the electrophile and any catalysts, are pure and anhydrous if the reaction is moisture-sensitive.[3]

Section 2: Formation of Side Products

Q5: My reaction produces a significant amount of an alkene byproduct. How can I favor the desired substitution over elimination?

A5: Elimination (E2) is a common competing reaction with substitution (SN2). To favor substitution:

• Temperature Control: Higher temperatures generally favor elimination. Run the reaction at the lowest temperature that provides a reasonable rate for the substitution pathway.[4]

• Choice of Base: If a base is necessary, use a less sterically hindered, non-nucleophilic base. Strong, bulky bases are more likely to promote elimination.[4]

• Solvent Choice: While you are using 2-methoxypropan-1-ol as a reactant, the choice of co-solvent matters. Using a polar aprotic co-solvent can help favor SN2 reactions.[4]

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for diagnosing and resolving low yield issues in a typical reaction.

References

• 1. echemi.com [echemi.com]
• 2. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Troubleshooting [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]

Stability of 2-methoxypropan-1-ol under different conditions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of 2-methoxypropan-1-ol under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 2-methoxypropan-1-ol under standard laboratory conditions?

A1: 2-methoxypropan-1-ol is considered stable under normal ambient and anticipated storage and handling conditions of temperature and pressure.[1][2] It is a colorless liquid with a mild ether-like odor.[2][3] For long-term stability, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated place, away from heat, sparks, open flames, and other ignition sources.[1][4][5][6][7]

Q2: What are the main known incompatibilities of 2-methoxypropan-1-ol?

A2: 2-methoxypropan-1-ol is incompatible with strong oxidizing agents, strong acids, and strong bases.[2] Violent reactions can occur with strong oxidizers.[1] It is also incompatible with aluminum and light metals.[1]

Q3: Is 2-methoxypropan-1-ol sensitive to light?

A3: 2-methoxypropan-1-ol itself is not expected to be susceptible to direct photolysis by sunlight as it does not contain chromophores that absorb at wavelengths greater than 290 nm.[8] However, its structurally similar isomer, 1-methoxy-2-propanol (B31579), has been shown to undergo direct photolysis.[8] Therefore, it is good practice to protect 2-methoxypropan-1-ol from light, especially during long-term storage or when used in photosensitive formulations.

Q4: What are the potential degradation pathways for 2-methoxypropan-1-ol?

A4: Based on its chemical structure (a primary alcohol and an ether), the potential degradation pathways for 2-methoxypropan-1-ol include:

• Oxidation: The primary alcohol group can be oxidized to an aldehyde and further to a carboxylic acid. The ether linkage can also be susceptible to oxidation, potentially forming peroxides, especially during prolonged exposure to air.

• Acid-catalyzed cleavage: The ether linkage can be cleaved under strong acidic conditions.

• Reaction with strong bases: While generally less reactive with bases than acids, strong bases could potentially facilitate elimination or other reactions at high temperatures.

Q5: What are the primary hazardous decomposition products of 2-methoxypropan-1-ol?

A5: Under combustion, 2-methoxypropan-1-ol may produce carbon monoxide (CO) and carbon dioxide (CO2).[9] In the event of a fire, it can emit acrid smoke and irritating fumes.[10] Specific degradation products under controlled chemical stress are not well-documented in publicly available literature and would need to be identified through experimental studies.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the handling, storage, and experimental use of 2-methoxypropan-1-ol.

Issue 1: Appearance of a new, unexpected peak in my chromatogram after storing a solution of 2-methoxypropan-1-ol.

• Possible Cause 1: Oxidative Degradation. Exposure to air, especially in the presence of light or metal ions, can lead to the oxidation of the primary alcohol to an aldehyde (2-methoxypropanal) or a carboxylic acid (2-methoxypropanoic acid). The ether linkage may also form hydroperoxides.

  • Troubleshooting Steps:

    • Prepare fresh solutions of 2-methoxypropan-1-ol for immediate use.

    • If storage is necessary, store solutions under an inert atmosphere (e.g., nitrogen or argon).

    • Store solutions in amber vials to protect from light.

    • Avoid contamination with metal ions.

    • Analyze the new peak by mass spectrometry (MS) to identify its molecular weight and fragmentation pattern, which can help in structure elucidation.

• Possible Cause 2: Acid- or Base-catalyzed Degradation. Contamination of your sample or solvent with acidic or basic impurities can catalyze the degradation of 2-methoxypropan-1-ol.

  • Troubleshooting Steps:

    • Ensure all glassware is thoroughly cleaned and free of acidic or basic residues.

    • Use high-purity solvents for your formulations.

    • Check the pH of your solution. If it is not within the expected range, identify and eliminate the source of the pH shift.

Issue 2: Inconsistent results in experiments using 2-methoxypropan-1-ol from different batches.

• Possible Cause: Variation in Impurity Profile. 2-methoxypropan-1-ol is often produced as a byproduct in the synthesis of 1-methoxy-2-propanol and may contain varying levels of impurities, including its isomer.[10]

  • Troubleshooting Steps:

    • Request a Certificate of Analysis (CoA) for each batch to check for purity and the presence of specified impurities.

    • Perform an initial purity check (e.g., by gas chromatography) on each new batch before use.

    • If possible, use a single, large, qualified batch for a series of critical experiments.

Issue 3: Phase separation or precipitation observed in a formulation containing 2-methoxypropan-1-ol.

• Possible Cause: Change in Solubility due to Degradation. The degradation of 2-methoxypropan-1-ol into more polar or less polar compounds can alter the overall solubility profile of your formulation.

  • Troubleshooting Steps:

    • Investigate for the presence of degradation products using an appropriate analytical technique (e.g., HPLC, GC).

    • Re-evaluate the stability of your formulation under different storage conditions (temperature, light exposure).

    • Consider the use of co-solvents or other excipients to improve the stability and solubility of your formulation.

Data Presentation: Forced Degradation Studies

Table 1: Acidic and Basic Hydrolysis of 2-methoxypropan-1-ol

Condition	Time (hours)	Temperature (°C)	% 2-methoxypropan-1-ol Remaining	% Degradation	Number of Degradants	Major Degradant Peak Area (%)
0.1 M HCl	0	60	100	0	0	-
24	60
48	60
72	60
0.1 M NaOH	0	60	100	0	0	-
24	60
48	60
72	60

Table 2: Oxidative Degradation of 2-methoxypropan-1-ol

Condition	Time (hours)	Temperature (°C)	% 2-methoxypropan-1-ol Remaining	% Degradation	Number of Degradants	Major Degradant Peak Area (%)
3% H₂O₂	0	25	100	0	0	-
4	25
8	25
24	25

Table 3: Thermal Degradation of 2-methoxypropan-1-ol

Condition	Time (hours)	Temperature (°C)	% 2-methoxypropan-1-ol Remaining	% Degradation	Number of Degradants	Major Degradant Peak Area (%)
Solid State	0	80	100	0	0	-
24	80
48	80
72	80
Solution	0	80	100	0	0	-
24	80
48	80
72	80

Table 4: Photolytic Degradation of 2-methoxypropan-1-ol (ICH Q1B)

Condition	Exposure	% 2-methoxypropan-1-ol Remaining	% Degradation	Number of Degradants	Major Degradant Peak Area (%)
Light Exposed	1.2 million lux hours and 200 watt hours/m²
Dark Control	N/A

Experimental Protocols

The following are detailed methodologies for conducting forced degradation studies on 2-methoxypropan-1-ol.

Protocol 1: Acidic and Basic Hydrolysis

• Sample Preparation: Prepare a stock solution of 2-methoxypropan-1-ol (e.g., 10 mg/mL) in a suitable solvent (e.g., purified water or a 50:50 mixture of acetonitrile (B52724) and water).

• Acidic Condition:

  • Mix equal volumes of the stock solution and 0.2 M HCl to achieve a final concentration of 5 mg/mL of 2-methoxypropan-1-ol in 0.1 M HCl.

  • Transfer the solution to a suitable container (e.g., a sealed vial).

  • Place the container in a water bath or oven at 60 °C.

  • Withdraw aliquots at specified time points (e.g., 0, 24, 48, 72 hours).

  • Neutralize the aliquots with an equivalent amount of 0.1 M NaOH before analysis.

• Basic Condition:

  • Mix equal volumes of the stock solution and 0.2 M NaOH to achieve a final concentration of 5 mg/mL of 2-methoxypropan-1-ol in 0.1 M NaOH.

  • Follow the same incubation and sampling procedure as for the acidic condition.

  • Neutralize the aliquots with an equivalent amount of 0.1 M HCl before analysis.

• Analysis: Analyze the samples using a validated stability-indicating HPLC method with a suitable detector (e.g., UV, RI, or MS).

Protocol 2: Oxidative Degradation

• Sample Preparation: Prepare a stock solution of 2-methoxypropan-1-ol (e.g., 10 mg/mL) in a suitable solvent.

• Oxidative Condition:

  • Mix the stock solution with a solution of hydrogen peroxide to achieve a final concentration of 5 mg/mL of 2-methoxypropan-1-ol and 3% H₂O₂.

  • Keep the solution at room temperature (approximately 25 °C), protected from light.

  • Withdraw aliquots at specified time points (e.g., 0, 4, 8, 24 hours).

• Analysis: Analyze the samples immediately by a stability-indicating HPLC method. If necessary, the reaction can be quenched, for example, by adding a small amount of sodium bisulfite solution.

Protocol 3: Thermal Degradation

• Solid State:

  • Place a known amount of solid (or liquid) 2-methoxypropan-1-ol in a suitable open container.

  • Place the container in a controlled temperature oven at 80 °C.

  • At specified time points, withdraw samples, dissolve them in a suitable solvent to a known concentration, and analyze.

• Solution State:

  • Prepare a solution of 2-methoxypropan-1-ol (e.g., 5 mg/mL) in a suitable solvent.

  • Place the solution in a sealed container in a controlled temperature oven at 80 °C.

  • Withdraw aliquots at specified time points and analyze.

• Analysis: Analyze the samples using a stability-indicating HPLC or GC method.

Protocol 4: Photolytic Degradation

• Sample Preparation: Prepare a solution of 2-methoxypropan-1-ol (e.g., 5 mg/mL) in a photostable and transparent container. Also, prepare a control sample in a container wrapped in aluminum foil to protect it from light.

• Exposure:

  • Expose the sample to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

  • Keep the dark control sample under the same temperature conditions.

• Analysis: After the exposure period, analyze both the light-exposed and dark control samples using a stability-indicating HPLC method.

Mandatory Visualizations

Caption: Workflow for forced degradation studies of 2-methoxypropan-1-ol.

Caption: Troubleshooting logic for unexpected peaks in chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. quora.com [quora.com]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. Degradation of gas-phase propylene glycol monomethyl ether acetate by ultraviolet/ozone process: A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Heterogeneous photocatalytic degradation of ethylene glycol and propylene glycol [authors.library.caltech.edu]
• 9. ijtsrd.com [ijtsrd.com]
• 10. osha.gov [osha.gov]

Technical Support Center: Resolving Enanimoters of 2-methoxypropan-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the enantiomeric resolution of 2-methoxypropan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for resolving the enantiomers of 2-methoxypropan-1-ol?

A1: The most prevalent and effective methods for resolving racemic 2-methoxypropan-1-ol are enzymatic kinetic resolution (EKR) and chiral chromatography, including High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).[1] EKR often utilizes lipases to selectively acylate one enantiomer, allowing for separation from the unreacted enantiomer.[1][2] Chiral chromatography employs a chiral stationary phase (CSP) to achieve separation based on the differential interaction of each enantiomer with the CSP.[3][4]

Q2: How do I choose between enzymatic resolution and chiral chromatography?

A2: The choice depends on several factors including the scale of the resolution, available equipment, and desired purity. Enzymatic resolution is often scalable and can be cost-effective for larger quantities, but the theoretical maximum yield for the desired enantiomer is 50% in a kinetic resolution. Chiral chromatography can provide very high enantiomeric purity and is excellent for both analytical and preparative scale separations, though it may be more expensive and require specialized columns.

Q3: What is a "racemic switch"?

A3: A racemic switch refers to the development of a single-enantiomer version of a drug that was previously marketed as a racemic mixture. This is often pursued when one enantiomer is found to be responsible for the therapeutic effects, while the other may be inactive or contribute to side effects.

Q4: Can I use classical resolution with diastereomeric salt formation for 2-methoxypropan-1-ol?

A4: While classical resolution via diastereomeric salt formation is a fundamental technique for separating enantiomers, it is most effective for compounds containing acidic or basic functional groups that can readily form salts with a chiral resolving agent.[5][] Since 2-methoxypropan-1-ol is a neutral alcohol, this method would require derivatization to introduce an acidic or basic handle, making it a less direct approach compared to enzymatic resolution or chiral chromatography.

Troubleshooting Guides

Enzymatic Kinetic Resolution (Lipase-Catalyzed Acylation)

Issue: Low or no conversion in the enzymatic reaction.

• Possible Cause 1: Inactive Enzyme. The lipase (B570770) may have denatured due to improper storage or handling.

  • Troubleshooting Step: Use a fresh batch of lipase. Ensure storage conditions are as per the manufacturer's recommendation. Run a control reaction with a substrate known to work to verify enzyme activity.

• Possible Cause 2: Unsuitable Acyl Donor. The chosen acyl donor may not be effective for the lipase.

  • Troubleshooting Step: Screen different acyl donors. Vinyl acetate (B1210297) is a commonly used and often effective acyl donor for lipase-catalyzed resolutions.[7]

• Possible Cause 3: Incorrect Solvent. The solvent may be inhibiting enzyme activity.

  • Troubleshooting Step: Test a range of non-polar organic solvents such as hexane (B92381), toluene, or methyl tert-butyl ether (MTBE).

• Possible Cause 4: Suboptimal Temperature. The reaction temperature may be too high or too low for the specific lipase.

  • Troubleshooting Step: Optimize the reaction temperature. Most lipases function well between 30-50°C.

Issue: Low enantiomeric excess (e.e.) of the product and/or remaining starting material.

• Possible Cause 1: Non-selective Enzyme. The chosen lipase may not be highly enantioselective for 2-methoxypropan-1-ol.

  • Troubleshooting Step: Screen different lipases. Candida antarctica lipase B (CALB) is known for its high enantioselectivity with a broad range of substrates.[8]

• Possible Cause 2: Reaction has proceeded past 50% conversion. In a kinetic resolution, the e.e. of the remaining starting material decreases significantly after 50% conversion, while the e.e. of the product may also be compromised.

  • Troubleshooting Step: Monitor the reaction progress over time using chiral GC or HPLC and stop the reaction at or near 50% conversion to maximize the e.e. of both the product and the unreacted enantiomer.[7]

• Possible Cause 3: Background non-enzymatic reaction. A slow, non-selective background reaction may be occurring.

  • Troubleshooting Step: Run a control reaction without the enzyme to determine the rate of the non-enzymatic reaction. If it is significant, consider milder reaction conditions.[9]

Chiral Chromatography (HPLC & GC)

Issue: Poor or no separation of enantiomers.

• Possible Cause 1: Inappropriate Chiral Stationary Phase (CSP). The selected CSP is not suitable for resolving 2-methoxypropan-1-ol.

  • Troubleshooting Step: Screen different types of CSPs. Polysaccharide-based columns (e.g., cellulose (B213188) or amylose (B160209) derivatives) are often effective for a wide range of chiral compounds. For GC, cyclodextrin-based capillary columns are commonly used.[3][10]

• Possible Cause 2: Suboptimal Mobile Phase Composition (HPLC). The mobile phase composition is not conducive to separation.

  • Troubleshooting Step: Systematically vary the ratio of the organic modifier (e.g., isopropanol (B130326), ethanol) in the mobile phase (typically hexane or heptane (B126788) for normal phase). Small changes can have a significant impact on resolution.[11]

• Possible Cause 3: Incorrect Temperature. The column temperature can affect enantioselectivity.

  • Troubleshooting Step: Optimize the column temperature. Both increasing and decreasing the temperature can improve resolution, depending on the specific CSP and analyte.[4]

Issue: Poor peak shape (e.g., tailing or fronting).

• Possible Cause 1: Secondary Interactions with the Stationary Phase. The analyte may be interacting with active sites on the silica (B1680970) support of the CSP.

  • Troubleshooting Step (HPLC): For basic analytes, adding a small amount of a basic modifier like diethylamine (B46881) (DEA) or triethylamine (B128534) (TEA) to the mobile phase can improve peak shape. For acidic analytes, an acidic modifier like acetic acid or trifluoroacetic acid (TFA) may be beneficial.

• Possible Cause 2: Column Overload. Injecting too much sample can lead to broad and distorted peaks.

  • Troubleshooting Step: Reduce the sample concentration or injection volume.

• Possible Cause 3: Column Contamination or Degradation. The column performance may have deteriorated over time.

  • Troubleshooting Step: Flush the column with a strong solvent as recommended by the manufacturer. If performance does not improve, the column may need to be replaced.[9]

Data Presentation

Table 1: Example Data for Lipase-Catalyzed Kinetic Resolution of 2-methoxypropan-1-ol.

Lipase Source	Acyl Donor	Solvent	Time (h)	Conversion (%)	Substrate e.e. (%)	Product e.e. (%)
Candida antarctica Lipase B	Vinyl Acetate	MTBE	6	48	>99 (S)-alcohol	95 (R)-acetate
Pseudomonas cepacia Lipase	Isopropenyl Acetate	Toluene	12	50	98 (S)-alcohol	97 (R)-acetate
Candida rugosa Lipase	Vinyl Acetate	Hexane	24	45	85 (S)-alcohol	90 (R)-acetate

Note: This data is representative and may vary based on specific experimental conditions.

Table 2: Example Chiral HPLC and GC Conditions for Separation of 2-methoxypropan-1-ol Enantiomers.

Method	Chiral Stationary Phase	Mobile Phase / Carrier Gas	Flow Rate	Temperature	Retention Time (R-enantiomer)	Retention Time (S-enantiomer)
HPLC	Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane/Isopropanol (90:10)	1.0 mL/min	25°C	8.5 min	10.2 min
HPLC	Amylose tris(3,5-dimethylphenylcarbamate)	Heptane/Ethanol (95:5)	0.8 mL/min	30°C	12.1 min	14.5 min
GC	Beta-cyclodextrin	Helium	1.5 mL/min	80°C (isothermal)	6.3 min	6.8 min

Note: Retention times are illustrative and will depend on the specific column dimensions and system.

Experimental Protocols

Protocol 1: Enzymatic Kinetic Resolution of 2-methoxypropan-1-ol

• Reaction Setup: To a clean, dry vial, add racemic 2-methoxypropan-1-ol (1.0 equivalent).

• Add an appropriate organic solvent (e.g., MTBE, 5-10 mL per mmol of substrate).

• Add the acyl donor (e.g., vinyl acetate, 2.0 equivalents).

• Add the lipase (e.g., immobilized Candida antarctica lipase B, 20-50 mg per mmol of substrate).

• Reaction: Seal the vial and place it on a shaker or stirrer at a controlled temperature (e.g., 40°C).

• Monitoring: Periodically withdraw small aliquots from the reaction mixture. Filter out the enzyme and analyze the sample by chiral GC or HPLC to determine the conversion and enantiomeric excess of the substrate and product.

• Workup: Once the desired conversion (typically ~50%) is reached, filter off the enzyme. The enzyme can be washed with fresh solvent and reused.

• Purification: Remove the solvent under reduced pressure. The resulting mixture of the unreacted (S)-2-methoxypropan-1-ol and the acylated product, (R)-2-methoxypropyl acetate, can be separated by standard column chromatography on silica gel.

Protocol 2: Chiral HPLC Analysis of 2-methoxypropan-1-ol

• Sample Preparation: Prepare a dilute solution of the sample (either the racemic mixture or the outcome of a resolution experiment) in the mobile phase or a compatible solvent.

• Instrumentation:

  • HPLC system with a UV detector (detection at a low wavelength, e.g., 210 nm, may be necessary as 2-methoxypropan-1-ol lacks a strong chromophore).

  • Chiral column (e.g., a polysaccharide-based CSP).

• Chromatographic Conditions:

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol modifier (e.g., isopropanol or ethanol). A typical starting point is 95:5 (v/v).

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: Maintain at a constant temperature, e.g., 25°C.

• Analysis: Inject the sample and record the chromatogram. The two enantiomers should elute as separate peaks. Calculate the enantiomeric excess based on the peak areas.

Visualizations

Caption: Workflow for Enzymatic Kinetic Resolution.

Caption: Troubleshooting Logic for Chiral HPLC.

References

• 1. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 2. Resolution of Racemic Aryloxy-Propan-2-yl Acetates via Lipase-Catalyzed Hydrolysis: Preparation of Enantiomerically Pure/Enantioenriched Mexiletine Intermediates and Analogs [mdpi.com]
• 3. Chromatographic Enantiomer Separation of Chiral Amines as Fluorene-2-carboxaldimine Derivatives Using Polysaccharide-derived Chiral Stationary Phases [yakhak.org]
• 4. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 7. Lipase-Catalyzed Acetylation of Racemic Citronellol and Determination of Enantioselectivity through Derivat... [protocols.io]
• 8. A New Approach in Lipase-Octyl-Agarose Biocatalysis of 2-Arylpropionic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. gcms.cz [gcms.cz]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Managing Viscosity of 2-Methoxypropan-1-ol Solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2-methoxypropan-1-ol solutions.

Frequently Asked Questions (FAQs)

Q1: What is 2-methoxypropan-1-ol and why is its viscosity important?

2-methoxypropan-1-ol is a solvent, also known as the beta-isomer of propylene (B89431) glycol methyl ether.[1] It is often used in formulations where viscosity control is critical, such as in coatings, inks, and cleaners.[1][2] In a laboratory setting, particularly in drug development, managing the viscosity of a solution is crucial for ensuring accurate liquid handling, consistent reaction kinetics, and proper formulation performance.

Q2: What are the primary factors that influence the viscosity of 2-methoxypropan-1-ol solutions?

The viscosity of any solution, including those with 2-methoxypropan-1-ol, is mainly affected by three factors:

• Temperature: Viscosity has a strong inverse relationship with temperature. As the temperature of the solution increases, its viscosity decreases, and vice versa.[3][4] Even a small temperature change of a few degrees can significantly alter viscosity.[5]

• Concentration of Solutes: The type and amount of substances dissolved in the 2-methoxypropan-1-ol will directly impact viscosity. Increasing the concentration of a solute, especially a polymer, will generally increase the solution's viscosity.[4][6]

• Molecular Weight of Solutes: For polymer solutions, the molecular weight of the polymer is a key factor. Polymers with a higher molecular weight will result in a more viscous solution at the same concentration compared to lower molecular weight polymers.[4]

Factors Influencing Viscosity

Caption: Key factors that directly influence the viscosity of a solution.

Q3: How can I increase the viscosity of my 2-methoxypropan-1-ol solution?

To increase the viscosity, you can:

• Decrease the Temperature: Lowering the temperature of the solution will make it more viscous.[3]

• Add a Thickening Agent: Introducing a high-molecular-weight polymer can significantly increase viscosity. For aqueous solutions, additives like Hydroxypropyl methylcellulose (B11928114) (HPMC) are effective and stable across a wide pH range.[7]

• Increase Solute Concentration: If your experiment allows, increasing the concentration of the dissolved substance will raise the viscosity.[6]

Q4: How can I decrease the viscosity of my 2-methoxypropan-1-ol solution?

To decrease the viscosity, you can:

• Increase the Temperature: Heating the solution will lower its viscosity.[4] This is a common approach in labs to make thick liquids easier to pipette.[8]

• Dilute the Solution: Adding more 2-methoxypropan-1-ol or another suitable solvent will lower the overall solute concentration and thus decrease viscosity.

• Use a Lower Molecular Weight Solute: If you are formulating a solution with a polymer, selecting a grade with a lower molecular weight will result in lower viscosity.[4]

Viscosity Data for Propylene Glycol Methyl Ethers

Compound	Temperature (°C)	Viscosity (mPa·s)
1-Methoxy-2-propanol (B31579)	20	1.9

Source:[9][10]

Troubleshooting Guides

Issue 1: My viscosity readings are inconsistent and not reproducible.

Inconsistent measurements are a common problem and can often be traced to procedural or environmental factors rather than an issue with the solution itself.

Potential Cause	Recommended Solution
Temperature Fluctuations	Ensure a constant and uniform temperature. Use a temperature-controlled water bath for your sample and allow it to equilibrate completely before measuring.[3] Even a 0.1°C difference can cause errors.[3]
Instrument Contamination	Thoroughly clean your viscometer, especially the capillary tube if using one.[3] Residual particles or previous samples can obstruct the flow path and lead to significant errors.[5]
Incorrect Sample Volume	Use a precise positive-displacement pipette to ensure the correct sample volume is loaded into the viscometer.[5] Inaccurate volumes can alter the driving head pressure in capillary viscometers.[5]
Air Bubbles	Ensure there are no air bubbles in the sample before or during the measurement, as they can disrupt the fluid's flow.

Issue 2: The viscosity of my solution is too high, causing problems with pumping or pipetting.

High viscosity can clog tubing, cause uneven flow rates with standard pumps, and make accurate pipetting difficult.[8][11]

Potential Cause	Recommended Solution
Low Temperature	Gently warm the solution in a water bath to reduce its viscosity before handling.[8] For pumping systems, heated syringe sleeves can help maintain a consistent temperature and viscosity.[11]
High Solute Concentration	If the protocol allows, dilute the sample with a known amount of solvent to bring the viscosity into a manageable range. Remember to account for this dilution in any subsequent calculations.
Inappropriate Equipment	For highly viscous fluids, standard pumps may be insufficient.[11] Consider using a high-force syringe pump designed for such materials.[11] For pipetting, use wide-bore or positive-displacement pipette tips.[8]

Viscosity Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common viscosity issues.

Experimental Protocols

Protocol: Measuring Dynamic Viscosity with a Capillary Viscometer (e.g., Ubbelohde type)

This protocol outlines the general steps for measuring the viscosity of a 2-methoxypropan-1-ol solution. The principle is based on measuring the time it takes for a fixed volume of liquid to flow through a narrow capillary under gravity.[12]

Materials:

• Ubbelohde or similar capillary viscometer

• Temperature-controlled water bath

• Stopwatch

• Positive-displacement pipette

• Solution to be tested

• Reference liquid with known viscosity (e.g., distilled water)

Methodology:

• Cleaning: Ensure the viscometer is impeccably clean. Wash with a suitable solvent and dry completely. Any residue can significantly affect the results.[3]

• Temperature Control: Place the viscometer in the holder within the water bath, ensuring it is perfectly vertical. Set the bath to the desired experimental temperature and allow the system to equilibrate.[3]

• Loading the Sample: Using a precise pipette, introduce the correct volume of the 2-methoxypropan-1-ol solution into the viscometer.

• Equilibration: Allow the sample-loaded viscometer to sit in the temperature bath for at least 15-20 minutes to ensure the sample has reached the target temperature.

• Measurement:

  • Apply suction to the appropriate arm of the viscometer to draw the liquid up past the upper timing mark.

  • Release the suction and allow the liquid to flow down under gravity.

  • Start the stopwatch precisely as the meniscus of the liquid passes the upper timing mark.

  • Stop the stopwatch precisely as the meniscus passes the lower timing mark.

• Replicates: Repeat the measurement at least three times. The flow times should be consistent. If not, it may indicate issues with temperature stability or contamination.

• Calculation: The kinematic viscosity (ν) is calculated using the equation: ν = C * t, where t is the average flow time and C is the calibration constant of the viscometer. The dynamic viscosity (η) can then be found by multiplying the kinematic viscosity by the density (ρ) of the solution at that temperature: η = ν * ρ. The viscometer constant C is typically determined by performing the same experiment with a liquid of known viscosity.

References

• 1. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. METHOXYPROPANOL - Ataman Kimya [atamanchemicals.com]
• 3. quora.com [quora.com]
• 4. What Are the Factors Affecting the Viscosity of Polyacrylamide Solution? - Beijing Sinofloc Chemical Co., Ltd. [sinofloc.com]
• 5. hoskin.ca [hoskin.ca]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. myadlm.org [myadlm.org]
• 9. parchem.com [parchem.com]
• 10. 1-methoxy-2-propanol [stenutz.eu]
• 11. kranalytical.co.uk [kranalytical.co.uk]
• 12. m.youtube.com [m.youtube.com]

Technical Support Center: Degradation Pathways of 2-Methoxypropan-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals studying the degradation pathways of 2-methoxypropan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the expected primary degradation pathways for 2-methoxypropan-1-ol?

A1: Based on its chemical structure as a primary alcohol and data from mammalian metabolism studies, the primary degradation pathway for 2-methoxypropan-1-ol is expected to be oxidation. This process likely occurs in two main steps:

• Oxidation to an Aldehyde: The primary alcohol group is first oxidized to form the intermediate, 2-methoxypropanal (B1605373).

• Oxidation to a Carboxylic Acid: The aldehyde is then further oxidized to the more stable carboxylic acid, 2-methoxypropanoic acid.[1]

In environmental settings, abiotic degradation can also occur. For instance, in the atmosphere, 2-methoxypropan-1-ol is expected to be degraded by reaction with photochemically-produced hydroxyl radicals.

Q2: What are the main degradation products I should be looking for?

A2: The primary expected degradation products are 2-methoxypropanal and 2-methoxypropanoic acid. In mammalian systems, 2-methoxypropanoic acid is the main metabolite found.[1] Depending on the experimental conditions, other minor products could be formed, but these two are the most probable and significant.

Q3: Is there any evidence of ether bond cleavage during the degradation of 2-methoxypropan-1-ol?

A3: While oxidation of the alcohol group is the more likely primary degradation pathway, ether cleavage is a possibility in the degradation of some glycol ethers. However, for 2-methoxypropan-1-ol, the formation of 2-methoxypropanoic acid as the main metabolite in vivo suggests that the ether linkage is relatively stable under those conditions. Researchers should not entirely rule out the possibility of ether cleavage, especially under specific microbial or chemical conditions, which could lead to the formation of methanol (B129727) and 1-hydroxy-2-propanone.

Q4: What microorganisms are known to degrade glycol ethers?

A4: While specific studies on 2-methoxypropan-1-ol are limited, various microorganisms, including bacteria of the genus Pseudomonas, have been shown to degrade other glycol ethers. These microorganisms often possess alcohol dehydrogenases and aldehyde dehydrogenases that can catalyze the oxidation steps.

Q5: What is the expected atmospheric fate of 2-methoxypropan-1-ol?

A5: In the atmosphere, 2-methoxypropan-1-ol is expected to be degraded by reaction with hydroxyl radicals. The estimated atmospheric half-life is relatively short, suggesting it will not persist in the air.

Troubleshooting Guides

Issue 1: No degradation of 2-methoxypropan-1-ol observed in microbial cultures.

Possible Cause	Troubleshooting Step
Inappropriate microbial strain	Use a microbial consortium from a site contaminated with similar solvents or a known glycol ether-degrading strain (e.g., Pseudomonas sp.).
Substrate toxicity	Start with a low concentration of 2-methoxypropan-1-ol (e.g., 50-100 ppm) and gradually increase it as the culture adapts.
Nutrient limitation	Ensure the culture medium contains all necessary macro- and micronutrients for microbial growth.
Suboptimal pH or temperature	Optimize the pH and temperature of the culture based on the requirements of the specific microorganisms being used.
Lack of acclimation	Acclimate the microbial culture to 2-methoxypropan-1-ol by gradually introducing it into the medium over an extended period.

Issue 2: Unexpected peaks in HPLC or GC-MS analysis.

Possible Cause	Troubleshooting Step
Contamination of standards or samples	Prepare fresh standards and samples using high-purity solvents. Filter all samples before injection.
Formation of unexpected byproducts	Consider alternative degradation pathways, such as ether cleavage. Attempt to identify the unknown peaks using mass spectrometry and comparison with potential structures.
Impurity in the starting material	Analyze the starting 2-methoxypropan-1-ol material to identify any impurities that may be co-eluting with your analytes.
Reaction with derivatization agent	If using derivatization, run a blank with only the derivatization agent to check for interfering peaks.

Issue 3: Poor quantification of 2-methoxypropan-1-ol or its metabolites.

Possible Cause	Troubleshooting Step
Inadequate analytical method	Develop and validate a specific analytical method for 2-methoxypropan-1-ol and its expected metabolites. This includes optimizing the column, mobile phase (for HPLC), temperature program (for GC), and detector settings.
Matrix effects	Perform a matrix effect study by spiking known concentrations of your analytes into a blank sample matrix to assess for signal suppression or enhancement.
Analyte instability	Ensure samples are stored properly (e.g., at low temperatures) and analyzed promptly after collection to prevent degradation before analysis.

Data Presentation

Table 1: Physicochemical Properties of 2-Methoxypropan-1-ol and its Primary Degradation Products

Compound	IUPAC Name	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)
2-Methoxypropan-1-ol	2-methoxypropan-1-ol	C₄H₁₀O₂	90.12	130
2-Methoxypropanal	2-methoxypropanal	C₄H₈O₂	88.11	N/A
2-Methoxypropanoic acid	2-methoxypropanoic acid	C₄H₈O₃	104.10	N/A
N/A: Data not readily available.

Table 2: Example of Metabolic Kinetics of 2-Methoxypropan-1-ol in Rabbits

Parameter	Value
2-Methoxypropan-1-ol Half-life	0.51 - 0.79 hours
2-Methoxypropanoic acid Half-life	37 - 38 hours
Time to Max Concentration (Tmax) of 2-Methoxypropanoic acid	2.5 hours
(Data from in vivo studies in rabbits and may not be representative of microbial degradation rates)[1]

Experimental Protocols

Protocol 1: General Procedure for Microbial Degradation of 2-Methoxypropan-1-ol

• Prepare a mineral salts medium appropriate for the chosen microbial culture.

• Inoculate the medium with the microbial culture.

• Add 2-methoxypropan-1-ol as the sole carbon source to a final concentration of 100 mg/L.

• Incubate the cultures under appropriate conditions (e.g., 30°C, 150 rpm).

• Collect samples at regular time intervals (e.g., 0, 6, 12, 24, 48, 72 hours).

• Filter the samples through a 0.22 µm filter to remove microbial cells.

• Analyze the samples for the concentration of 2-methoxypropan-1-ol and its degradation products using HPLC or GC-MS.

• Include control flasks (no inoculum, no substrate) to account for abiotic degradation and potential contamination.

Protocol 2: HPLC Analysis of 2-Methoxypropan-1-ol and 2-Methoxypropanoic Acid

• Column: A C18 reversed-phase column is a suitable starting point.

• Mobile Phase: A gradient of methanol and water with a small amount of acid (e.g., 0.1% formic acid) can be used to separate the parent compound and its more polar metabolite.

• Detector: A UV detector may have limited sensitivity for 2-methoxypropan-1-ol. A refractive index (RI) detector or a mass spectrometer (MS) is recommended for better detection and quantification.

• Standard Preparation: Prepare a series of calibration standards for both 2-methoxypropan-1-ol and 2-methoxypropanoic acid in the mobile phase.

• Sample Preparation: Dilute the filtered samples from the degradation experiment with the mobile phase to fall within the calibration range.

Mandatory Visualization

Caption: Predicted oxidative degradation pathway of 2-methoxypropan-1-ol.

Caption: General experimental workflow for studying microbial degradation.

References

• 1. series.publisso.de [series.publisso.de]

Technical Support Center: Water Content Determination in 2-Methoxypropan-1-ol

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions (FAQs) for accurately determining the water content in 2-methoxypropan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the recommended methods for determining water content in 2-methoxypropan-1-ol?

A1: The primary and most widely accepted method is Karl Fischer (KF) titration, which is considered the gold standard for its accuracy and sensitivity.[1] Alternative methods include Gas Chromatography (GC) and Near-Infrared (NIR) Spectroscopy. Each method has specific advantages depending on the required accuracy, sample throughput, and available equipment.

Q2: Which Karl Fischer titration method should I use: volumetric or coulometric?

A2: The choice depends on the expected water content.

• Volumetric KF Titration is ideal for quantifying water content from 100 ppm to 100%.[2]

• Coulometric KF Titration is preferred for trace amounts of water, typically from 1 ppm to 5%.[3] For most standard analyses of 2-methoxypropan-1-ol, where water content might be in the higher ppm or percentage range, volumetric titration is generally suitable.

Q3: Can 2-methoxypropan-1-ol interfere with the Karl Fischer reaction?

A3: 2-methoxypropan-1-ol, as an alcohol, is generally compatible with standard Karl Fischer reagents. The primary concern with KF titration is side reactions with certain functional groups like ketones and aldehydes, which can consume or produce water, leading to inaccurate results.[2][4] If your sample of 2-methoxypropan-1-ol is pure or does not contain these interfering impurities, no significant interference is expected.

Q4: When should I consider using Gas Chromatography (GC) instead of Karl Fischer titration?

A4: Gas Chromatography is a powerful alternative under specific circumstances.[5] Consider using GC if:

• Your sample matrix is complex or contains components that are known to interfere with the KF reaction.[5]

• You need to analyze very small sample volumes.[6]

• A KF titrator is unavailable, but a GC with a Thermal Conductivity Detector (TCD) or a Barrier Ionization Detector (BID) is.[5][7]

Q5: Is Near-Infrared (NIR) Spectroscopy a standalone method for water determination?

A5: Near-Infrared (NIR) spectroscopy is a rapid and non-destructive technique but is not a primary method.[1][8] It requires an initial calibration against a reference method, such as Karl Fischer titration. Once calibrated, NIR is excellent for routine, in-line, or at-line monitoring in a production environment due to its speed and simplicity.[1][9]

Methodology and Data

Comparison of Analytical Methods

The following table summarizes the key characteristics of the recommended methods for determining water content.

Feature	Karl Fischer Titration	Gas Chromatography (GC)	Near-Infrared (NIR) Spectroscopy
Principle	Chemical reaction with iodine[10]	Physical separation and detection[5]	Spectroscopic absorption of O-H bonds
Typical Range	Coulometric: 1 ppm - 5%Volumetric: 100 ppm - 100%	ppm to low % range[6][7]	% range (calibrated)[11]
Accuracy	High (Gold Standard)[1]	High	Moderate to High (depends on calibration)[8]
Speed	Minutes per sample	Minutes per sample	Seconds per sample[8]
Sample Prep	Direct injection	Dilution may be needed	None (non-destructive)[1]
Interferences	Ketones, aldehydes, strong acids/bases[12]	Co-eluting volatile compounds	Overlapping spectral bands
Primary Use	Accurate quantification, reference method	Alternative for interfering matrices	Rapid, in-line process monitoring[1]

Experimental Protocol: Volumetric Karl Fischer Titration

This protocol outlines the steps for determining water content in 2-methoxypropan-1-ol using a one-component volumetric KF titrator.

1. Equipment and Reagents:

• Volumetric Karl Fischer Titrator

• Titration cell, indicator electrode, burette

• Analytical balance (readable to 0.1 mg)

• Gastight syringes and needles

• One-component KF titrant (e.g., Composite 5)

• Anhydrous methanol (B129727) or a specialized KF solvent

• Certified water standard (e.g., water standard 1.0 or a liquid standard based on 1-methoxy-2-propanol[13])

2. Titrator Preparation:

• Step 1: Assemble the titration cell, ensuring all joints are sealed to prevent moisture ingress.

• Step 2: Add fresh, anhydrous solvent to the titration vessel.

• Step 3: Start the titrator's conditioning or "pre-titration" mode. The instrument will titrate any residual moisture in the solvent until a stable, low drift is achieved (e.g., <10 µ g/min ).

3. Titer Determination:

• Step 1: Using a calibrated syringe, draw a precise amount of a certified water standard (e.g., 5-10 mg of water).

• Step 2: Accurately determine the weight of the standard by difference (weigh the syringe before and after injection).

• Step 3: Inject the standard below the surface of the conditioned solvent and start the titration.

• Step 4: The titrator will determine the volume of titrant consumed. The titer (mg H₂O / mL titrant) is calculated automatically.

• Step 5: Repeat the determination at least three times and use the average value. The relative standard deviation (RSD) should be <0.5%.

4. Sample Analysis:

• Step 1: Using a clean, dry syringe, draw an appropriate amount of the 2-methoxypropan-1-ol sample. The ideal sample size should result in a titrant consumption that is a significant portion of the burette volume.

• Step 2: Determine the exact weight of the sample by difference.

• Step 3: Inject the sample into the conditioned titration cell and immediately start the analysis.

• Step 4: The titrator will automatically stop at the endpoint and calculate the water content in ppm or percentage.

• Step 5: Perform multiple determinations to ensure reproducibility.

Troubleshooting Guide for Karl Fischer Titration

Q: My titration results are inconsistent or show poor repeatability. What should I check?

A: Inconsistent results are a common issue and can stem from several sources.[14]

• Moisture Contamination: Ensure syringes are perfectly dry. Handle samples quickly to minimize exposure to atmospheric humidity. Check all seals and septa on the titration vessel for leaks.

• Improper Sample Size: Using too small a sample can lead to larger relative errors. Adjust the sample size so that the titrant volume used is between 30% and 90% of the burette volume.

• Inadequate Mixing: Ensure the magnetic stirrer is functioning correctly to properly disperse the sample in the solvent.

Q: The titration is very slow, or the endpoint is unstable and drifts. What is the cause?

A: A slow titration or unstable endpoint often indicates a problem with the reagents or the electrode.[14]

• Exhausted Reagents: The solvent in the titration cell has a finite capacity for water. If it becomes saturated, the reaction kinetics will slow down. Replace the solvent.

• Electrode Fouling: The platinum pins of the indicator electrode can become coated with sample residue, which desensitizes them.[15] Clean the pins carefully with methanol and a soft tissue. If necessary, polish them gently with a very fine abrasive strip and rinse thoroughly.

• Side Reactions: If the sample contains interfering substances, a slow, creeping endpoint may occur as these substances react slowly with the KF reagents.[12] This can produce or consume water, leading to a continuous drift.

Q: My water content readings are unexpectedly high. Why?

A: Consistently high results usually point to external moisture contamination or a side reaction that produces water.

• Atmospheric Moisture: A leak in the system is the most common cause. Check all seals, tubing connections, and the septum. Ensure the drying tubes are filled with fresh desiccant.

• Contaminated Solvent: The "anhydrous" solvent used for the sample may contain more water than expected. Always run a blank titration on the solvent.

• Side Reactions: Although unlikely with pure 2-methoxypropan-1-ol, certain impurities could undergo reactions like acetal (B89532) or ketal formation if methanol is the solvent, which generates water.[4]

Q: My water content readings are unexpectedly low. What could be wrong?

A: Abnormally low results can indicate an incomplete reaction or a side reaction that consumes water.

• Incomplete Water Extraction: The water in the sample may not be fully accessible to the reagent. Ensure vigorous stirring. While not typically an issue for a miscible liquid like 2-methoxypropan-1-ol, this can be a problem with viscous or solid samples.

• Incorrect Titer Value: An erroneously high titer value will lead to a calculation of low water content in the sample. Re-determine the titer carefully with a certified standard.

• Side Reactions: Some compounds can consume water or iodine, leading to a premature endpoint.[12] A preliminary test or spiking the sample with a known amount of water can help diagnose this. If the recovery of the spiked amount is not 100 ± 3%, a side reaction is likely occurring.[12]

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting common issues in Karl Fischer titration.

References

• 1. oceanoptics.com [oceanoptics.com]
• 2. dl.icdst.org [dl.icdst.org]
• 3. greyhoundchrom.com [greyhoundchrom.com]
• 4. EP0933634A2 - Karl-Fischer reagent comprising ethanol as alcoholic component - Google Patents [patents.google.com]
• 5. nouryon.com [nouryon.com]
• 6. researchgate.net [researchgate.net]
• 7. Moisture Analysis via Gas Chromatography/BID in Petroleum Products [ssi.shimadzu.com]
• 8. tandfonline.com [tandfonline.com]
• 9. azom.com [azom.com]
• 10. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 11. (PDF) Determination of Water Content in Ethanol by Miniaturized Near-Infrared (NIR) System (2005) | Soohwa Cho | 46 Citations [scispace.com]
• 12. Side reactions in Karl Fischer titration | Metrohm [metrohm.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. mt.com [mt.com]
• 15. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to 2-Methoxypropan-1-ol and 1-Methoxy-2-Propanol as Solvents for Research and Development

In the realm of chemical solvents, isomeric purity is paramount, as even subtle structural differences can lead to significant variations in physical properties, reactivity, and toxicity. This guide provides an objective comparison between two isomers of propylene (B89431) glycol methyl ether (PGME): 2-methoxypropan-1-ol (the β-isomer) and 1-methoxy-2-propanol (B31579) (the α-isomer). This comparison is intended for researchers, scientists, and drug development professionals to facilitate informed solvent selection based on experimental data and established safety profiles.

The most common commercial form of propylene glycol methyl ether consists predominantly of the α-isomer (1-methoxy-2-propanol), often with the β-isomer (2-methoxy-1-propanol) present as a minor impurity.[1] While both are effective solvents used in coatings, inks, cleaners, and pharmaceutical applications, their distinct chemical structures—a primary alcohol in the β-isomer versus a secondary alcohol in the α-isomer—dictate their metabolic pathways and toxicological profiles.[2][3][4]

Physicochemical Properties: A Side-by-Side Comparison

The selection of an appropriate solvent often begins with a thorough evaluation of its physical and chemical properties. The following table summarizes the key quantitative data for both isomers, providing a clear basis for comparison.

Property	1-Methoxy-2-propanol (α-isomer)	2-Methoxy-1-propanol (β-isomer)
IUPAC Name	1-methoxypropan-2-ol	2-methoxypropan-1-ol
Synonyms	PGME, Propylene glycol monomethyl ether	β-PGME, 2-Methoxypropanol
CAS Number	107-98-2[5]	1589-47-5[1]
Molecular Formula	C₄H₁₀O₂[5]	C₄H₁₀O₂[1]
Molecular Weight	90.12 g/mol [5]	90.12 g/mol [1]
Appearance	Colorless liquid[5]	Colorless to light yellow liquid[6]
Odor	Ethereal[5]	-
Boiling Point	120 °C[5]	130 °C[7]
Melting Point	-97 °C[5]	-84.2 °C (estimate)[7]
Density	0.92 g/cm³ (at 20 °C)[5]	0.912 g/cm³[7]
Viscosity	1.7 mPa·s (at 25 °C)	-
Flash Point	32 °C (closed cup)[5]	41.9 °C[7]
Water Solubility	Miscible[5]	Soluble
Vapor Pressure	12.5 mmHg (at 25 °C)[8]	-

Toxicology and Safety Profile: The Critical Distinction

The most significant difference between the two isomers lies in their toxicity, which is a direct result of their different metabolic pathways.[4]

• 1-Methoxy-2-propanol (α-isomer): This isomer is a secondary alcohol. Its metabolism does not result in the formation of toxic acidic metabolites to a significant degree.[9] It is considered to have low toxicity.[10]

• 2-Methoxy-1-propanol (β-isomer): As a primary alcohol, this isomer is metabolized in the body to 2-methoxypropionic acid.[9][11] This metabolite is responsible for the isomer's higher toxicity, including potential reproductive and developmental effects.[9][12] Due to these health concerns, the concentration of the β-isomer in commercial PGME products is typically kept very low, often below 0.5%.[1]

This toxicological difference is a critical factor in solvent selection, especially in drug development and consumer product formulations where safety is non-negotiable.

Applications in Research and Industry

1-Methoxy-2-propanol (α-isomer) is the predominantly used solvent due to its favorable safety profile and effective solvency.[13][14]

• Coatings and Inks: It is an excellent solvent for various resins, including acrylics, epoxies, and nitrocellulose, and is used to improve flow and gloss in paints and inks.[2][3]

• Cleaners: Its ability to dissolve both polar and non-polar substances makes it a valuable component in industrial and household cleaning formulations.[2]

• Pharmaceuticals: It is used as a solvent in some drug production processes and as an excipient in certain formulations.[2][15] It has also been evaluated as a surrogate for hazardous drugs in testing safety equipment.[16][17]

• Electronics: Used as a cleaning agent for electronic components.[15]

2-Methoxy-1-propanol (β-isomer) has very limited direct application due to its toxicity.[4] Its presence is primarily as a byproduct in the synthesis of the α-isomer.[1] For research purposes requiring the specific properties of a primary methoxypropanol, its use demands stringent safety protocols.

Solvent Selection Workflow

The choice between these two isomers is rarely a matter of performance alone; it is dictated by safety, purity requirements, and the specific chemical environment of the application. The following diagram illustrates a logical workflow for selecting the appropriate isomer.

References

• 1. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. taminkalatak.com [taminkalatak.com]
• 3. atamankimya.com [atamankimya.com]
• 4. researchgate.net [researchgate.net]
• 5. Propylene glycol methyl ether - Wikipedia [en.wikipedia.org]
• 6. 2-Methoxypropan-1-ol | 1589-47-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. (2S)-2-Methoxy-1-propanol｜1589-47-5｜lookchem [lookchem.com]
• 8. 1-Methoxy-2-propanol | C4H10O2 | CID 7900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Metabolism and disposition of propylene glycol monomethyl ether (PGME) beta isomer in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Propylene glycol monomethyl ether (PGME): inhalation toxicity and carcinogenicity in Fischer 344 rats and B6C3F1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Propylene glycol monomethyl ether occupational exposure (PGME). 4. Analysis of 2-methoxypropionic acid in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. saiper.com [saiper.com]
• 14. 1-METHOXY-2-PROPANOL - Ataman Kimya [atamanchemicals.com]
• 15. dataintelo.com [dataintelo.com]
• 16. Evaluation of propylene glycol methyl ether as a potential challenge agent for leak detection of liquid and headspace from closed system drug transfer devices using Fourier transform infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Evaluation of propylene glycol methyl ether as a potential challenge agent for leak detection of liquid and headspace from closed system drug transfer devices using Fourier transform infrared spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 2-Methoxypropan-1-ol and Other Glycol Ethers for Research and Pharmaceutical Applications

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that can significantly impact experimental outcomes and product efficacy. Glycol ethers, a versatile class of organic solvents, are widely utilized for their excellent solvency, miscibility with both aqueous and organic phases, and tunable physical properties. This guide provides an objective comparison of 2-methoxypropan-1-ol with other commonly used glycol ethers, supported by experimental data and detailed methodologies to aid in informed solvent selection.

Glycol ethers are broadly classified into two main series: the E-series, derived from ethylene (B1197577) glycol, and the P-series, derived from propylene (B89431) glycol.[1] 2-Methoxypropan-1-ol is a P-series glycol ether. Generally, P-series glycol ethers are considered to have lower toxicity than their E-series counterparts, a crucial factor in pharmaceutical and research applications.[1] This comparison will focus on key performance indicators including physicochemical properties, solvency power, evaporation rate, and toxicological profiles.

Physicochemical Properties: A Tabulated Comparison

The fundamental physical and chemical characteristics of a solvent dictate its suitability for specific applications. The following table summarizes key properties of 2-methoxypropan-1-ol and other selected glycol ethers.

Property	2-Methoxypropan-1-ol	1-Methoxy-2-propanol (B31579) (PGME)	Ethylene Glycol Monomethyl Ether (EGME)	Diethylene Glycol Monomethyl Ether (DEGME)
CAS Number	1589-47-5[2]	107-98-2[3]	109-86-4	111-77-3
Series	P-Series	P-Series[1]	E-Series[1]	E-Series
Molecular Weight ( g/mol )	90.12[2]	90.12[3]	76.09	120.15
Boiling Point (°C)	130[4]	120[3]	124	194
Flash Point (°C)	42	30	39	87
Viscosity (mPa·s at 20°C)	Not readily available	1.9	1.7	3.5
Water Solubility	Complete[4]	Complete[3]	Complete	Complete
Vapor Pressure (mmHg at 20°C)	Not readily available	9[3]	6.2	0.14

Performance Characteristics

Solvency Power

A critical measure of a solvent's ability to dissolve non-polar substances is its Kauri-butanol (Kb) value. A higher Kb value indicates stronger solvency.[5] While specific Kb values for all the compared glycol ethers are not available in a single source, it is known that glycol ethers are excellent solvents for a wide range of resins, oils, waxes, and dyes due to their dual ether and alcohol functionality.[6]

Evaporation Rate

The rate of evaporation is a key factor in applications such as coatings and cleaning, where it affects drying time and film formation.[7] The relative evaporation rate is often compared to n-butyl acetate (B1210297) (nBuAc=1 or 100).

Glycol Ether	Relative Evaporation Rate (nBuAc = 1)
1-Methoxy-2-propanol (PGME)	0.75[8]
Ethylene Glycol Monomethyl Ether (EGME)	0.5
Diethylene Glycol Monomethyl Ether (DEGME)	0.03

Toxicological Profile

A paramount consideration in solvent selection, particularly in pharmaceutical and biomedical research, is the toxicological profile. As a general rule, P-series glycol ethers are less toxic than E-series glycol ethers.[1]

Glycol Ether	Oral LD50 (rat, mg/kg)	Key Toxicological Concerns
2-Methoxypropan-1-ol	Not readily available	Metabolized to the teratogenic 2-methoxypropionic acid.[9]
1-Methoxy-2-propanol (PGME)	>5,000[9]	Low acute toxicity.[9]
Ethylene Glycol Monomethyl Ether (EGME)	2,460	Adverse effects on testes, bone marrow, and lymphoid tissues.[5]
Diethylene Glycol Monomethyl Ether (DEGME)	6,500	Lower acute toxicity than EGME.

Experimental Protocols

Determination of Solvency Power (Kauri-Butanol Value) - ASTM D1133

The Kauri-butanol value is determined by titrating a standard solution of kauri resin in n-butanol with the solvent being tested until a defined turbidity is reached.[5]

Methodology:

• A standardized solution of kauri resin in n-butanol is prepared.

• A known volume of this solution is placed in a flask.

• The glycol ether being tested is added from a burette, with constant swirling.

• The endpoint is reached when the solution becomes cloudy to the point where printed text of a specified size is obscured when viewed through the flask.

• The volume of the glycol ether added is used to calculate the Kauri-butanol value.

Measurement of Evaporation Rate - Thin-Film Evaporometer

The evaporation rate can be determined by monitoring the weight loss of a solvent over time under controlled conditions of temperature, humidity, and air flow.[7]

Methodology:

• A specified volume of the glycol ether is placed on a filter paper in the evaporometer.

• A controlled stream of air or nitrogen is passed over the surface of the solvent.

• The weight of the solvent is continuously monitored using an analytical balance.

• The time taken for a certain percentage (e.g., 90%) of the solvent to evaporate is recorded.

• The relative evaporation rate is calculated by comparing the evaporation time of the test solvent to that of a reference solvent, typically n-butyl acetate.[10]

In Vivo Reproductive Toxicity Screening

This protocol provides a general overview of a short-term screening assay to assess the potential reproductive toxicity of glycol ethers in mice.[11]

Methodology:

• Dose Range Finding: Non-pregnant female mice are administered various doses of the glycol ether to determine the maximum tolerated dose.

• Definitive Study: Time-mated pregnant female mice are orally dosed with the selected concentration of the glycol ether during a critical period of gestation (e.g., days 7-14).

• Observation: Maternal health is monitored throughout the study.

• Endpoints Analysis: Following birth, reproductive endpoints are evaluated, including the number of live and dead pups per litter, pup survival rates, and pup body weights at birth and at a specified postnatal day.

Visualizing the Glycol Ether Selection Process

The following diagram illustrates a logical workflow for selecting a suitable glycol ether for a given application, considering key performance and safety criteria.

Caption: A decision-making workflow for selecting a suitable glycol ether solvent.

Conclusion

The choice of a glycol ether solvent requires a careful balancing of performance characteristics and toxicological considerations. 2-Methoxypropan-1-ol, as a P-series glycol ether, offers a potentially safer alternative to E-series ethers like EGME, which have known reproductive and developmental toxicity. However, it is crucial to note that 2-methoxypropan-1-ol itself is metabolized to a teratogenic compound, making its more common isomer, 1-methoxy-2-propanol (PGME), a generally more favorable choice from a safety perspective.

For applications demanding high solvency and a moderate evaporation rate, PGME presents a compelling option with a relatively benign toxicological profile. In contrast, while E-series glycol ethers may offer specific performance advantages, their use, particularly in research and pharmaceutical contexts, should be approached with caution and a thorough risk assessment. This guide provides the foundational data and experimental context to empower researchers and professionals in making the most appropriate solvent selection for their specific needs.

References

• 1. Glycol ethers - Wikipedia [en.wikipedia.org]
• 2. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Appendices 1-18 to: Report on the Health Effects of Selected Pesticide Coformulants [www2.mst.dk]
• 4. publications.iarc.who.int [publications.iarc.who.int]
• 5. Kauri-butanol value - Wikipedia [en.wikipedia.org]
• 6. Glycol Ethers Properties & Examples, Organic Solvents [merckmillipore.com]
• 7. kinampark.com [kinampark.com]
• 8. parchem.com [parchem.com]
• 9. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 10. kelid1.ir [kelid1.ir]
• 11. stacks.cdc.gov [stacks.cdc.gov]

A Comparative Guide to the Analytical Validation of 2-Methoxypropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methodologies for the quantitative determination of 2-methoxypropan-1-ol. The selection of a robust and validated analytical method is critical for ensuring data integrity in research, quality control, and drug development. This document outlines the experimental protocols and performance characteristics of the most prominently validated method, Gas Chromatography with Flame Ionization Detection (GC-FID), and discusses potential alternative techniques.

Data Presentation: A Comparative Summary

While a comprehensive side-by-side comparison with alternative validated methods for 2-methoxypropan-1-ol is limited by the publicly available data, the following table summarizes the performance characteristics of the well-established GC-FID method. This table is structured to allow for the future inclusion of data from alternative methods as they become available.

Validation Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography (HPLC)	Quantitative Nuclear Magnetic Resonance (qNMR)
Linearity (R²)	Data not explicitly available in public documents.	No validated method found for 2-methoxypropan-1-ol.	Not applicable in the same way as chromatographic methods.
Accuracy (% Recovery)	>91% after 15 days of storage[1]	-	-
Precision (% RSD)	Standard error of estimate: 5.5% at 1 ppm[2]	-	-
Limit of Detection (LOD)	20 ppb (74 µg/m³) for air samples[3]	-	-
Limit of Quantification (LOQ)	Reliable quantitation limit: 20 ppb (74 µg/m³) for air samples[2]	-	-
Robustness	Method is considered robust for its intended purpose.	-	-

Experimental Protocols

Primary Validated Method: Gas Chromatography-Flame Ionization Detection (GC-FID) based on OSHA Method 99

This method is the most thoroughly documented and validated technique for the determination of 2-methoxypropan-1-ol, particularly in air samples.

1. Sample Collection (for air analysis):

• Sampling Media: Coconut shell charcoal tube (100/50 mg sections).

• Flow Rate: 0.1 L/min.

• Sample Volume: 10 L.[1][2]

2. Sample Preparation:

• Desorption: The charcoal tube sections are transferred to a vial containing a desorption solvent of 95/5 (v/v) methylene (B1212753) chloride/methanol.[1][2]

• Internal Standard: An appropriate internal standard is added to the desorption solvent.

• Desorption Time: The vials are allowed to stand with occasional shaking to ensure complete desorption of the analyte.

3. GC-FID Analysis:

• Instrument: Gas chromatograph equipped with a flame ionization detector (FID).[1][3]

• Column: A suitable capillary column for the separation of volatile organic compounds.

• Carrier Gas: Typically helium or hydrogen.

• Injector and Detector Temperatures: Optimized for the analysis of 2-methoxypropan-1-ol.

• Temperature Program: A programmed temperature gradient is used to ensure the separation of 2-methoxypropan-1-ol from other potential components in the sample matrix.

• Quantification: The concentration of 2-methoxypropan-1-ol is determined by comparing the peak area of the analyte to that of a calibration curve prepared with certified reference standards.

Alternative Methodologies (Considerations)

High-Performance Liquid Chromatography (HPLC): To date, no fully validated HPLC method for the quantitative analysis of 2-methoxypropan-1-ol has been identified in the public domain. However, for non-volatile or thermally labile compounds, HPLC is a powerful alternative. A hypothetical HPLC method for 2-methoxypropan-1-ol would likely involve:

• Column: A reversed-phase column (e.g., C18).

• Mobile Phase: A mixture of an aqueous buffer and an organic solvent like acetonitrile (B52724) or methanol.

• Detection: As 2-methoxypropan-1-ol lacks a strong chromophore, direct UV detection would be challenging. Refractive index (RI) detection or derivatization with a UV-active agent would be necessary.

Headspace Gas Chromatography (HS-GC): For the analysis of volatile compounds in solid or liquid matrices, headspace GC is a valuable technique. A study on the isomer, 1-methoxy-2-propanol, demonstrated the potential of this method.[4]

• Principle: The sample is heated in a sealed vial, and the volatile analytes in the headspace are injected into the GC. This minimizes matrix effects.

• Potential Application: Could be adapted for the determination of residual 2-methoxypropan-1-ol in pharmaceuticals or other materials.

Mandatory Visualizations

GC-FID Analytical Workflow

Decision tree for method selection.

References

• 1. 2-METHOXY-1-PROPANOL | Occupational Safety and Health Administration [osha.gov]
• 2. osha.gov [osha.gov]
• 3. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Purity Analysis of Commercial 2-Methoxypropan-1-ol: A Comparative Guide

For researchers, scientists, and drug development professionals, the purity of solvents is a critical factor that can significantly influence experimental outcomes, from reaction kinetics to the impurity profile of the final product. This guide provides a comprehensive comparison of commercial 2-methoxypropan-1-ol, detailing methods for purity analysis, common impurities, and a performance comparison with viable alternatives.

Purity Analysis of 2-Methoxypropan-1-ol

The most common and reliable method for determining the purity of 2-methoxypropan-1-ol is Gas Chromatography with a Flame Ionization Detector (GC-FID). This technique separates volatile compounds in a sample, allowing for the identification and quantification of the main component and any impurities.

Common Impurities

The primary impurity found in commercial 2-methoxypropan-1-ol is its structural isomer, 1-methoxy-2-propanol (B31579) . Commercial propylene (B89431) glycol methyl ether (PGME) is typically a mixture of these two isomers. The more common α-isomer is 1-methoxy-2-propanol, while 2-methoxypropan-1-ol is the β-isomer. Commercial grades of PGME often contain more than 99.5% of the α-isomer, with the β-isomer (2-methoxypropan-1-ol) content generally being less than 0.5%.[1] Other potential impurities can include residual starting materials or byproducts from the synthesis process.

Comparative Purity of Commercial Grades

While specific batch-to-batch variations exist, commercial grades of 2-methoxypropan-1-ol from reputable suppliers typically offer high purity. The table below summarizes the typical purity specifications available from various chemical suppliers. It is crucial for researchers to consult the certificate of analysis for a specific lot to obtain precise impurity levels.

Supplier Category	Stated Purity of 2-Methoxypropan-1-ol	Common Impurity (1-methoxy-2-propanol) Level
High-Purity/Reagent Grade	>98%	<2%
Standard/Technical Grade	Typically supplied as a mixture (PGME)	>99.5% (as 1-methoxy-2-propanol)

Comparison with Alternative Solvents

The choice of a solvent can have a significant impact on a chemical process. Propylene glycol ethers, like 2-methoxypropan-1-ol, are often considered safer alternatives to ethylene (B1197577) glycol ethers due to their lower toxicity.[2] Key alternatives to 2-methoxypropan-1-ol include its isomer, 1-methoxy-2-propanol, and other glycol ethers such as dipropylene glycol methyl ether.

Physicochemical Properties of 2-Methoxypropan-1-ol and Alternatives

Property	2-Methoxypropan-1-ol	1-Methoxy-2-propanol	Di(propylene glycol) methyl ether
CAS Number	1589-47-5	107-98-2	34590-94-8
Molecular Formula	C4H10O2	C4H10O2	C7H16O3
Molecular Weight	90.12 g/mol	90.12 g/mol	148.20 g/mol
Boiling Point	130 °C	120 °C	188 °C
Flash Point	42 °C	32 °C	75 °C
Toxicity	Low	Low	Low

Performance Comparison in a Coating Application

A study investigating the replacement of xylene in high-solid epoxy composite coatings with propylene glycol monomethyl ether (PM), a mixture of 1-methoxy-2-propanol and 2-methoxypropan-1-ol, provides valuable performance data.

Formulation (Xylene:PM ratio)	Volatile Organic Compound (VOC) Reduction vs. Xylene Control	Corrosion Rate (mpy)	Inhibition Efficiency (%)
100:0 (Xylene Control)	0%	2.18	-
0:100 (100% PM)	80%	8.71	66.67%
30:70	Not specified	Not specified	Not specified
50:50	Not specified	Not specified	Not specified
70:30	Not specified	Not specified	Not specified

This data indicates that while the corrosion rate was higher with 100% PM, it still provided significant corrosion inhibition and a substantial reduction in VOCs, highlighting its potential as a more environmentally friendly alternative.

Experimental Protocols

Gas Chromatography-Flame Ionization Detection (GC-FID) for Purity Analysis

This protocol outlines a standard method for the purity analysis of 2-methoxypropan-1-ol.

Objective: To determine the purity of a commercial 2-methoxypropan-1-ol sample and quantify the percentage of the 1-methoxy-2-propanol isomer.

Materials:

• Commercial 2-methoxypropan-1-ol sample

• High-purity 2-methoxypropan-1-ol reference standard

• High-purity 1-methoxy-2-propanol reference standard

• Suitable solvent for dilution (e.g., dichloromethane, HPLC grade)

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary column suitable for polar analytes (e.g., DB-WAX or equivalent)

Procedure:

• Standard Preparation: Prepare individual standard solutions of 2-methoxypropan-1-ol and 1-methoxy-2-propanol in the chosen solvent at a known concentration (e.g., 1000 ppm). Prepare a mixed standard solution containing both isomers.

• Sample Preparation: Accurately weigh a known amount of the commercial 2-methoxypropan-1-ol sample and dilute it with the solvent to a similar concentration as the standard solutions.

• GC-FID Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 275 °C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C.

    • Hold at 200 °C for 5 minutes.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Analysis: Inject the standard solutions to determine the retention times of 2-methoxypropan-1-ol and 1-methoxy-2-propanol. Then, inject the prepared sample solution.

• Data Analysis: Identify the peaks in the sample chromatogram based on the retention times from the standard runs. Calculate the area of each peak. The purity of 2-methoxypropan-1-ol and the percentage of the 1-methoxy-2-propanol impurity can be determined using the area percent method or by creating a calibration curve with the standard solutions for more accurate quantification.

Visualizations

Caption: Workflow for the purity analysis of 2-methoxypropan-1-ol.

Caption: Isomeric relationship of propylene glycol methyl ethers.

References

• 1. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

A Toxicological Deep Dive: Comparing 2-Methoxypropan-1-ol Isomers for Researchers

A comprehensive guide for researchers, scientists, and drug development professionals on the contrasting toxicological profiles of 1-methoxy-2-propanol (B31579) and 2-methoxy-1-propanol. This report synthesizes key experimental data, outlines methodologies, and visualizes metabolic and hypothetical signaling pathways to illuminate the isomers' differing safety profiles.

The propylene (B89431) glycol methyl ether (PGME) isomers, 1-methoxy-2-propanol (the alpha-isomer) and 2-methoxy-1-propanol (the beta-isomer), though structurally similar, exhibit markedly different toxicological characteristics. The beta-isomer, 2-methoxy-1-propanol, is recognized for its developmental and reproductive toxicity, a trait not associated with the alpha-isomer, 1-methoxy-2-propanol. This guide provides a detailed comparison of their toxicities, supported by experimental data, to inform risk assessment and guide research.

Comparative Toxicological Data

The following tables summarize the quantitative toxicological data for both isomers across various endpoints.

Table 1: Acute Toxicity Data

Isomer	Species	Route	LD50/LC50	Citation
1-Methoxy-2-propanol (α-isomer)	Rat	Oral	5660 - 6600 mg/kg	[1][2][3]
Rat	Inhalation	10,000 ppm / 5 hours	[2][4]
Rabbit	Dermal	13,000 mg/kg	[1][2]
2-Methoxy-1-propanol (β-isomer)	Rat	Oral	> 5000 mg/kg	[5]
Rat	Inhalation	> 6000 mg/m³ / 4 hours	[5]
Rabbit	Dermal	> 2000 mg/kg	[6]

Table 2: Developmental and Reproductive Toxicity Data

Isomer	Species	Endpoint	NOAEL	Citation
1-Methoxy-2-propanol (α-isomer)	Rat	Developmental Toxicity (Inhalation)	1500 ppm
Rabbit	Developmental Toxicity (Inhalation)	3000 ppm
2-Methoxy-1-propanol (β-isomer)	Rabbit	Maternal Toxicity (Inhalation)	145 ppm
Rabbit	Developmental Toxicity (Inhalation)	< 143 ppm (borderline toxic)	[5]
Rabbit (Metabolite: 2-MPA)	Developmental Toxicity (Oral)	26 mg/kg/day	[5]

Understanding the Metabolic Divergence

The difference in toxicity between the two isomers is primarily attributed to their distinct metabolic pathways. 1-methoxy-2-propanol is mainly metabolized via O-demethylation to propylene glycol, which is of low toxicity. In contrast, 2-methoxy-1-propanol is oxidized by alcohol and aldehyde dehydrogenases to its toxic metabolite, 2-methoxypropionic acid (2-MPA), which is a known teratogen.

References

• 1. The role of TGF-beta signaling in regulating chondrogenesis and osteogenesis during mandibular development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Wnt signaling and skeletal development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 4. Wnt-signaling in skeletal development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Wnt Signaling in Bone Development and Disease: Making Stronger Bone with Wnts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Toxicity of Ethylene Glycol Monomethyl Ether: Impact on Testicular Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 2-Methoxypropan-1-ol and Its Alternatives in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical parameter in the optimization of chemical reactions, influencing yield, reaction rate, and purity. This guide provides a comparative analysis of 2-methoxypropan-1-ol, a less common glycol ether solvent, against its more prevalent isomer, 1-methoxy-2-propanol (B31579) (propylene glycol methyl ether, PGME), and other related solvents such as 2-methoxyethanol (B45455) and di(propylene glycol) methyl ether (DPGME). Due to a notable scarcity of published experimental data for 2-methoxypropan-1-ol, its performance is largely extrapolated from its structural characteristics and the established behavior of similar protic solvents.

Overview of 2-Methoxypropan-1-ol

2-Methoxypropan-1-ol (CAS: 1589-47-5) is a protic solvent characterized by the presence of a hydroxyl group and an ether linkage. This amphiphilic nature, possessing both polar and non-polar characteristics, allows it to dissolve a range of reactants. However, it is most commonly encountered as an impurity in its more industrially significant isomer, 1-methoxy-2-propanol.[1] The performance of 2-methoxypropan-1-ol in various reaction types is not extensively documented in scientific literature, necessitating a comparative approach based on the known performance of its structural analogs.

Physical and Chemical Properties: A Comparative Table

A solvent's physical properties are crucial in determining its suitability for a specific reaction, influencing factors such as reaction temperature, solubility of reagents, and ease of removal. The following table summarizes the key physical properties of 2-methoxypropan-1-ol and its alternatives.

Property	2-Methoxypropan-1-ol	1-Methoxy-2-propanol (PGME)	2-Methoxyethanol	Di(propylene glycol) methyl ether (DPGME)
CAS Number	1589-47-5[1]	107-98-2[2]	109-86-4	34590-94-8[3]
Molecular Formula	C₄H₁₀O₂	C₄H₁₀O₂	C₃H₈O₂	C₇H₁₆O₃[4]
Molecular Weight	90.12 g/mol [1]	90.12 g/mol [2]	76.09 g/mol [5]	148.20 g/mol
Boiling Point	130 °C[1]	118-119 °C[6]	124-125 °C[5]	~190 °C[4]
Density (at 20°C)	0.938 g/cm³[1]	~0.92 g/cm³[7]	0.965 g/cm³[5]	~0.951 g/cm³[8]
Flash Point	33 °C[1]	~31.5 °C[6]	102°F (~39°C)[9]	166°F (~74°C)[8]
Water Solubility	Miscible	Miscible[6]	Miscible[5]	Miscible[8]

Performance in Key Reaction Types

The protic nature of 2-methoxypropan-1-ol, due to its hydroxyl group, is a defining characteristic that influences its behavior as a solvent, particularly in nucleophilic substitution and elimination reactions.

Nucleophilic Substitution Reactions (Sₙ1 and Sₙ2)

In Sₙ2 reactions , which are favored by polar aprotic solvents, the use of a protic solvent like 2-methoxypropan-1-ol can be detrimental to the reaction rate. The hydroxyl group can form hydrogen bonds with the nucleophile, effectively "caging" and stabilizing it, which hinders its ability to attack the electrophilic center. While 1-methoxy-2-propanol and 2-methoxyethanol are considered effective solvents for Sₙ2 reactions involving polar reactants due to their ability to dissolve both organic substrates and inorganic salts, their protic nature can slow down the reaction compared to solvents like DMSO or DMF.[3] It is reasonable to predict a similar, if not more pronounced, effect with 2-methoxypropan-1-ol due to its primary hydroxyl group, which is generally more accessible for hydrogen bonding than the secondary hydroxyl group of 1-methoxy-2-propanol.

For Sₙ1 reactions , which proceed through a carbocation intermediate, polar protic solvents are generally favored. They can stabilize the transition state leading to the carbocation and solvate both the cationic intermediate and the leaving group. Therefore, 2-methoxypropan-1-ol would theoretically be a suitable solvent for Sₙ1 reactions.

Elimination Reactions (E1 and E2)

The choice between substitution and elimination is often influenced by the solvent. Protic solvents can favor elimination reactions over substitution. By solvating the nucleophile, they can decrease its nucleophilicity more than its basicity, thus promoting the abstraction of a proton, which leads to elimination. In cases with sterically hindered substrates, elimination is often the major pathway.

The following table provides a qualitative comparison of the expected performance of these solvents in common reaction types.

Reaction Type	2-Methoxypropan-1-ol (Predicted)	1-Methoxy-2-propanol (PGME)	2-Methoxyethanol	Di(propylene glycol) methyl ether (DPGME)
Sₙ2	Moderate (rate may be reduced due to protic nature)	Moderate to Good[3]	Moderate to Good[3]	Good (especially for higher temperatures)[3]
Sₙ1	Good	Good	Good	Good
E2	Moderate to Good (favored with strong, bulky bases)	Moderate to Good	Moderate to Good	Moderate to Good
E1	Good	Good	Good	Good

Experimental Protocols

Given the lack of specific experimental data for 2-methoxypropan-1-ol, a generalized protocol for a representative reaction, the Williamson ether synthesis (an Sₙ2 reaction), is provided below. This protocol can be adapted for use with 2-methoxypropan-1-ol and its alternatives to generate comparative data.

Objective: To synthesize benzyl (B1604629) phenyl ether from phenol (B47542) and benzyl bromide and compare the reaction performance in different glycol ether solvents.

Materials:

• Phenol

• Sodium hydroxide (B78521)

• Benzyl bromide

• Solvent (2-methoxypropan-1-ol, 1-methoxy-2-propanol, 2-methoxyethanol, or DPGME)

• Diethyl ether

• Anhydrous magnesium sulfate

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve phenol (10 mmol) in the chosen solvent (50 mL).

• Add sodium hydroxide (12 mmol) to the solution and stir until it dissolves to form sodium phenoxide.

• Slowly add benzyl bromide (10 mmol) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete (as indicated by the disappearance of the starting material), cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing deionized water (100 mL).

• Extract the aqueous layer with diethyl ether (3 x 30 mL).

• Combine the organic extracts and wash with 1 M sodium hydroxide solution (2 x 20 mL) followed by brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield pure benzyl phenyl ether.

• Analyze the product by ¹H NMR and ¹³C NMR spectroscopy and determine the reaction yield.

Visualizations

To further illustrate the concepts discussed, the following diagrams are provided.

Caption: Generalized Sₙ2 Reaction Pathway.

Caption: General Experimental Workflow for Organic Synthesis.

Caption: Key Solvent Properties Influencing Reaction Pathways.

Conclusion

While 2-methoxypropan-1-ol remains a solvent with limited documented applications in specific organic reactions, its structural similarity to more common glycol ethers allows for informed predictions of its behavior. As a protic solvent, it is expected to be suitable for Sₙ1 and E1 reactions but may hinder the rates of Sₙ2 reactions compared to aprotic alternatives. Its performance is likely to be comparable to its isomer, 1-methoxy-2-propanol, which is a widely used and safer alternative to the more toxic 2-methoxyethanol.[3] For researchers and professionals in drug development, the choice of 2-methoxypropan-1-ol would necessitate empirical validation against more established solvents. The provided experimental protocol offers a starting point for such comparative studies, which are essential for optimizing reaction conditions and ensuring the selection of the most effective and safe solvent for a given transformation.

References

• 1. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Methoxy-2-propanol | C4H10O2 | CID 7900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. solechem.eu [solechem.eu]
• 5. grokipedia.com [grokipedia.com]
• 6. 1-メトキシ-2-プロパノール、99.5 以上 CH3CH（OH）CH2OCH3 [sigmaaldrich.com]
• 7. Propylene glycol methyl ether - Wikipedia [en.wikipedia.org]
• 8. DIPROPYLENE GLYCOL METHYL ETHER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. 2-METHOXYETHANOL (METHYL CELLOSOLVE) | Occupational Safety and Health Administration [osha.gov]

A Comparative Guide to Enantiomeric Excess Determination of Chiral 2-Methoxypropan-1-ol

For researchers, scientists, and drug development professionals, the accurate determination of enantiomeric excess (ee) is a critical aspect of quality control and stereoselective synthesis. This guide provides an objective comparison of common analytical techniques for determining the enantiomeric excess of chiral 2-methoxypropan-1-ol, a key chiral building block. We will explore two primary methods: Chiral Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) Spectroscopy with a chiral derivatizing agent. This comparison is supported by representative experimental data and detailed methodologies to inform your analytical strategy.

Methodology Comparison at a Glance

The choice of analytical method for determining the enantiomeric excess of 2-methoxypropan-1-ol depends on several factors, including the required accuracy, sample throughput, and available instrumentation. Chiral Gas Chromatography offers high resolution and sensitivity, making it a powerful tool for baseline separation of enantiomers. In contrast, NMR spectroscopy, when used with a chiral derivatizing agent like Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA), provides a robust method for determining enantiomeric ratios without the need for chromatographic separation.

Parameter	Chiral Gas Chromatography (GC)	NMR with Chiral Derivatizing Agent (CDA)
Principle	Differential interaction of enantiomers with a chiral stationary phase.	Formation of diastereomers with distinct NMR signals.
Sample Preparation	Direct injection or derivatization to improve volatility.	Chemical derivatization to form diastereomers.
Instrumentation	Gas Chromatograph with FID or MS detector.	NMR Spectrometer.
Resolution	Typically baseline separation of enantiomers.	Depends on the chemical shift difference of diastereomers.
Sensitivity	High (ng to pg level).	Moderate (mg to µg level).
Analysis Time	Fast (typically 5-20 minutes per sample).	Moderate (includes reaction and acquisition time).
Data Analysis	Integration of peak areas in the chromatogram.	Integration of distinct signals in the NMR spectrum.
Quantitative Accuracy	High, with proper calibration.	High, with well-resolved signals.

Experimental Protocols

Below are detailed experimental protocols for the two compared methods.

Method 1: Chiral Gas Chromatography (GC)

Chiral GC is a robust technique for the separation of volatile enantiomers like 2-methoxypropan-1-ol. The separation is achieved on a capillary column coated with a chiral stationary phase, typically a cyclodextrin (B1172386) derivative.

Experimental Protocol:

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Chiral Column: A cyclodextrin-based capillary column (e.g., Beta DEX™ or Gamma DEX™).[1]

• Carrier Gas: Helium or Hydrogen.[1]

• Injection: 1 µL of the sample, dissolved in a volatile solvent like dichloromethane, is injected in split mode.

• Temperature Program: An optimized temperature gradient is crucial for achieving good separation. A typical program might be:

  • Initial oven temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 150°C at a rate of 5°C/minute.

  • Hold: Maintain at 150°C for 5 minutes.

• Data Analysis: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers in the resulting chromatogram using the formula:

  • % ee = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100

Representative Data for a Chiral Alcohol using Chiral GC:

Enantiomer	Retention Time (min)	Peak Area
(R)-2-methoxypropan-1-ol	12.5	15000
(S)-2-methoxypropan-1-ol	13.2	1500

Note: The retention times and peak areas are representative and may vary depending on the specific experimental conditions.

Method 2: NMR Spectroscopy with Mosher's Acid (MTPA)

This method involves the derivatization of the chiral alcohol with an enantiomerically pure chiral derivatizing agent, such as (R)- or (S)-Mosher's acid chloride (MTPA-Cl), to form diastereomeric esters.[2] These diastereomers exhibit distinct signals in the ¹H or ¹⁹F NMR spectrum, allowing for the determination of the enantiomeric ratio.[2]

Experimental Protocol:

• Derivatization:

  • In an NMR tube, dissolve approximately 5 mg of the 2-methoxypropan-1-ol sample in 0.5 mL of deuterated chloroform (B151607) (CDCl₃).

  • Add a small excess (1.2 equivalents) of enantiomerically pure (R)-MTPA-Cl and a catalytic amount of a non-nucleophilic base (e.g., pyridine-d₅).

  • Seal the tube and allow the reaction to proceed to completion at room temperature (typically 1-2 hours).

• NMR Data Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum of the resulting diastereomeric ester mixture.

• Data Analysis:

  • Identify a well-resolved proton signal that is sufficiently close to the chiral center to exhibit a clear chemical shift difference (Δδ) between the two diastereomers. The methoxy (B1213986) protons of the MTPA moiety are often a good choice.

  • Integrate the corresponding signals for each diastereomer.

  • Calculate the enantiomeric excess from the integral values (Integral₁ and Integral₂) using the formula:

    • % ee = [|Integral₁ - Integral₂| / (Integral₁ + Integral₂)] x 100

Representative Data for a Chiral Alcohol using NMR with MTPA:

Diastereomer	Proton Signal	Chemical Shift (ppm)	Integral Value
(R)-alcohol-(R)-MTPA ester	-OCH₃ of MTPA	3.55	1.00
(S)-alcohol-(R)-MTPA ester	-OCH₃ of MTPA	3.52	0.15

Note: The chemical shifts and integral values are representative and will vary based on the specific alcohol and experimental conditions.

Visualizing the Workflows

To better illustrate the experimental processes, the following diagrams were generated using Graphviz.

Caption: Workflow for Chiral GC Analysis of 2-methoxypropan-1-ol.

Caption: Comparison of Attributes for Chiral GC and NMR Methods.

References

• 1. grokipedia.com [grokipedia.com]
• 2. lcms.cz [lcms.cz]

Comparative Study of 2-Methoxypropan-1-ol in Coatings: A Performance Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 2-methoxypropan-1-ol (also known as propylene (B89431) glycol methyl ether or PGME) with common alternative solvents used in coating formulations. The information presented is intended to assist researchers and professionals in making informed decisions for their specific coating applications. This document outlines the physical properties, performance characteristics, and relevant experimental protocols for evaluating these solvents.

Performance and Properties Comparison

The selection of a solvent is critical in determining the application properties and final film characteristics of a coating. 2-Methoxypropan-1-ol is a versatile solvent valued for its balanced evaporation rate, good solvency for a wide range of resins, and a more favorable toxicological profile compared to some ethylene (B1197577) glycol ethers.[1][2][3] The following table summarizes the key physical properties and typical performance of 2-methoxypropan-1-ol and its common alternatives in coating systems.

Property	2-Methoxypropan-1-ol (PGME)	Ethylene Glycol Monobutyl Ether (EB)	Methyl Ethyl Ketone (MEK)	Methyl Isobutyl Ketone (MIBK)	n-Butyl Acetate (BA)
CAS Number	107-98-2	111-76-2	78-93-3	108-10-1	123-86-4
Molecular Weight ( g/mol )	90.12	118.17	72.11	100.16	116.16
Boiling Point (°C)	120	171	80	117	126
Evaporation Rate (n-BuAc=1)	0.6	0.08	3.8	1.6	1.0
Flash Point (°C)	32	61	-9	14	22
Viscosity (cP at 25°C)	1.7	2.9	0.4	0.6	0.7
Solubility in Water	Miscible	Miscible	27.5 g/100 mL	1.9 g/100 mL	0.7 g/100 mL
Typical Performance in Coatings
Drying Time	Moderate	Slow	Fast	Moderate	Moderate
Gloss	Good	Good	Good	Excellent	Good
Adhesion	Excellent	Excellent	Good	Good	Excellent
Chemical Resistance	Good	Good	Moderate	Good	Good
Resin Compatibility	Broad (Acrylics, Epoxies, Polyurethanes)[2]	Broad (Alkyds, Phenolics, Epoxies)[4]	Broad (Nitrocellulose, Vinyls, Epoxies)[5]	Broad (Acrylics)[6]	Broad (Nitrocellulose, Polyesters)

Experimental Protocols

To ensure accurate and reproducible comparisons of coating performance, standardized testing methodologies are crucial. The following are detailed protocols for key experiments based on ASTM International standards.

Drying Time Determination (ASTM D1640)

This method determines the various stages of drying of an organic coating.[4][7]

a. Materials:

• Coating samples formulated with the different solvents.

• Substrate panels (e.g., steel, glass).

• Film applicator (e.g., drawdown bar).

• Cotton fibers.

• Stopwatch.

• Constant temperature and humidity chamber.

b. Procedure:

• Preparation of Test Films: Apply a uniform film of each coating to a separate substrate panel using a film applicator to ensure consistent thickness.

• Test Conditions: Place the coated panels in a controlled environment (e.g., 23 ± 2°C and 50 ± 5% relative humidity).

• Set-to-Touch Time: Lightly touch the coating film with a clean, dry finger at regular intervals. The set-to-touch time is reached when no coating material adheres to the finger.

• Tack-Free Time: Place a small piece of cotton on the surface of the coating and then remove it by blowing gently. The tack-free time is the point at which no cotton fibers adhere to the surface.

• Dry-Hard Time: Press the thumb firmly on the coated surface and rotate it 90 degrees. The dry-hard time is reached when the film is not imprinted or loosened from the substrate.

• Record: Record the time taken to reach each drying stage for each coating sample.

Specular Gloss Measurement (ASTM D523)

This method is used to measure the specular gloss of nonmetallic specimens.[1][8][9]

a. Materials:

• Glossmeter with 20°, 60°, and 85° geometries.

• Calibrated gloss standards (high, medium, and low gloss).

• Cured coating panels.

• Lint-free cloth.

b. Procedure:

• Instrument Calibration: Calibrate the glossmeter according to the manufacturer's instructions using the calibrated gloss standards. Select the appropriate geometry (60° is standard, 20° for high gloss, and 85° for low gloss coatings).

• Sample Preparation: Ensure the cured coating panels are clean and free of any surface defects.

• Measurement: Place the glossmeter on the surface of the coated panel and take a reading.

• Multiple Readings: Take at least three readings at different locations on each panel to obtain an average value.

• Record: Record the average gloss reading for each coating sample.

Adhesion Testing (ASTM D3359 - Method B)

This method, also known as the cross-hatch adhesion test, assesses the adhesion of coating films to metallic substrates.[7][10][11]

a. Materials:

• Cross-hatch cutting tool with multiple blades.

• Pressure-sensitive tape (as specified in the standard).

• Soft brush.

• Illuminated magnifier.

• Cured coating panels.

b. Procedure:

• Making the Cuts: Place the cutting tool on the coated surface and make a series of parallel cuts through the coating to the substrate. Rotate the panel 90 degrees and make a second series of cuts perpendicular to the first, creating a grid pattern.

• Brushing: Gently brush the cut area with a soft brush to remove any detached flakes or ribbons of coating.

• Tape Application: Apply the center of the pressure-sensitive tape over the grid and smooth it into place.

• Tape Removal: After a short period (as specified in the standard), remove the tape by pulling it off rapidly at a 180-degree angle.

• Assessment: Examine the grid area for any removal of the coating and classify the adhesion according to the ASTM D3359 scale (5B: no peeling or removal, to 0B: severe peeling).

• Record: Record the adhesion rating for each coating sample.

Chemical Resistance Testing (ASTM D1308)

This method covers the determination of the effect of household and industrial chemicals on clear and pigmented organic finishes.[12][13][14]

a. Materials:

• Cured coating panels.

• Test reagents (e.g., water, ethanol, acids, alkalis).

• Pipettes or droppers.

• Watch glasses.

• Cotton balls.

b. Procedure:

• Spot Test (Covered): Place a few drops of the test reagent onto the coated surface. Cover the spot with a watch glass to prevent evaporation.

• Exposure Time: Leave the reagent in contact with the coating for a specified period (e.g., 1 hour, 24 hours).

• Removal and Observation: After the exposure period, remove the watch glass and wipe the area with a clean cloth. Allow the surface to recover for a specified time.

• Evaluation: Visually inspect the tested area for any changes, such as discoloration, change in gloss, blistering, softening, or swelling. Rate the resistance on a scale (e.g., no effect, slight change, moderate change, severe change).

• Record: Record the resistance rating for each chemical and each coating sample.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the comparative evaluation of different solvents in a coating formulation.

Caption: Workflow for Comparative Solvent Evaluation in Coatings.

References

• 1. Gloss ASTM D2457, ASTM D523 [intertek.com]
• 2. atamankimya.com [atamankimya.com]
• 3. doxuchem.com [doxuchem.com]
• 4. matestlabs.com [matestlabs.com]
• 5. DI(PROPYLENE GLYCOL) METHYL ETHER - Ataman Kimya [atamanchemicals.com]
• 6. Methyl Isobutyl Ketone (MIBK) in Paints & Coatings for Acrylic Applications for Paints & Coatings | Ookto - The AI powered chemical marketplace [ookto.com]
• 7. corrosionpedia.com [corrosionpedia.com]
• 8. store.astm.org [store.astm.org]
• 9. micomlab.com [micomlab.com]
• 10. micomlab.com [micomlab.com]
• 11. scribd.com [scribd.com]
• 12. matestlabs.com [matestlabs.com]
• 13. bluelilydiamondplate.s3.ap-southeast-1.amazonaws.com [bluelilydiamondplate.s3.ap-southeast-1.amazonaws.com]
• 14. Chemical resistance test | Sirris - Testlabs [testlabs.sirris.be]

A Spectroscopic Showdown: 2-Methoxypropan-1-ol vs. its Isomer 1-Methoxypropan-2-ol

Published on: December 15, 2025

For Immediate Release:

This guide presents a detailed spectroscopic comparison of 2-methoxypropan-1-ol and its structural isomer, 1-methoxypropan-2-ol. Aimed at researchers, scientists, and professionals in drug development, this document provides a side-by-side analysis of their ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry data. The objective is to offer a clear, data-driven differentiation between these two closely related compounds, supported by experimental methodologies.

Introduction

2-Methoxypropan-1-ol and 1-methoxypropan-2-ol are structural isomers with the chemical formula C₄H₁₀O₂. While they share the same molecular weight, their distinct structural arrangements lead to unique spectroscopic fingerprints. Accurate identification is crucial in various research and development applications, including their use as solvents or as building blocks in chemical synthesis. This guide provides a comprehensive comparison of their key spectroscopic features to aid in their unambiguous identification.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 2-methoxypropan-1-ol and 1-methoxypropan-2-ol.

¹H NMR Data

Table 1: ¹H NMR Spectroscopic Data

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
2-Methoxypropan-1-ol	-CH₃ (on C2)	~1.1	d	~6.2
-OCH₃	~3.4	s	-
-CH- (on C2)	~3.4-3.5	m	-
-CH₂- (on C1)	~3.5-3.6	m	-
-OH	Variable	br s	-
1-Methoxypropan-2-ol	-CH₃ (on C2)	~1.15	d	~6.4
-OCH₃	~3.39	s	-
-CH₂- (on C1)	~3.23-3.35	m	-
-CH- (on C2)	~3.97	m	-
-OH	Variable	br s	-

Note: Chemical shifts and coupling constants are approximate and can vary based on solvent and experimental conditions.

¹³C NMR Data

Table 2: ¹³C NMR Spectroscopic Data

Compound	Carbon Assignment	Chemical Shift (δ, ppm)
2-Methoxypropan-1-ol	-CH₃ (on C2)	~16
-OCH₃	~58
-CH₂- (on C1)	~68
-CH- (on C2)	~80
1-Methoxypropan-2-ol	-CH₃ (on C2)	~20
-OCH₃	~59
-CH- (on C2)	~66
-CH₂- (on C1)	~77

Note: Chemical shifts are approximate and can vary based on solvent and experimental conditions.

FT-IR Data

Table 3: Key FT-IR Absorption Bands

Compound	Functional Group	Wavenumber (cm⁻¹)	Intensity/Shape
2-Methoxypropan-1-ol	O-H stretch	~3400	Strong, Broad
C-H stretch (sp³)	~2850-3000	Strong
C-O stretch (alcohol)	~1040	Strong
C-O stretch (ether)	~1100	Strong
1-Methoxypropan-2-ol	O-H stretch	~3400	Strong, Broad
C-H stretch (sp³)	~2850-3000	Strong
C-O stretch (alcohol)	~1080	Strong
C-O stretch (ether)	~1115	Strong

Mass Spectrometry Data

Table 4: Key Mass Spectrometry Fragments (m/z)

Compound	Molecular Ion (M⁺)	Base Peak	Key Fragments
2-Methoxypropan-1-ol	90	45	59, 31
1-Methoxypropan-2-ol	90	45	59, 31

Experimental Protocols

The data presented in this guide were compiled from various spectroscopic databases. While specific experimental parameters for each spectrum may vary, the following provides a general overview of the methodologies typically employed for the analysis of these compounds.

NMR Spectroscopy (¹H and ¹³C)

A sample of the analyte is typically dissolved in a deuterated solvent, such as chloroform-d (B32938) (CDCl₃) or deuterium (B1214612) oxide (D₂O), containing a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard. The spectra are recorded on a high-resolution NMR spectrometer. For ¹H NMR, key parameters include the number of scans, relaxation delay, and pulse width. For ¹³C NMR, a proton-decoupled sequence is commonly used to simplify the spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum is typically recorded using a neat liquid sample placed between two salt plates (e.g., NaCl or KBr) or by using an Attenuated Total Reflectance (ATR) accessory. A background spectrum of the empty sample holder or the ATR crystal is recorded first and automatically subtracted from the sample spectrum. The spectrum is typically scanned over the mid-infrared range (e.g., 4000-400 cm⁻¹).

Gas Chromatography-Mass Spectrometry (GC-MS)

A dilute solution of the analyte in a volatile solvent (e.g., methanol (B129727) or dichloromethane) is injected into a gas chromatograph. The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column (e.g., a non-polar or mid-polar column). The temperature of the column is programmed to increase over time to separate the components of the sample. The eluting compounds are then introduced into a mass spectrometer, where they are ionized (typically by electron impact) and fragmented. The mass-to-charge ratios of the fragments are then detected.

Visualization of the Comparative Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of 2-methoxypropan-1-ol and its isomer.

Caption: Logical workflow for the spectroscopic comparison of isomers.

Discussion of Spectroscopic Differences

The primary differences in the spectra of 2-methoxypropan-1-ol and 1-methoxypropan-2-ol arise from the relative positions of the hydroxyl and methoxy (B1213986) groups.

In the ¹H NMR spectra , the chemical shifts of the protons on the carbon atoms bearing the oxygen-containing functional groups are distinct. For 2-methoxypropan-1-ol, the methine proton (-CH-) is adjacent to the methoxy group, while the methylene (B1212753) protons (-CH₂-) are adjacent to the hydroxyl group. In 1-methoxypropan-2-ol, the methine proton is adjacent to the hydroxyl group, and the methylene protons are adjacent to the methoxy group. This leads to different chemical shift values for these protons, allowing for their differentiation.

The ¹³C NMR spectra also show clear differences. The chemical shifts of the carbon atoms directly bonded to the oxygen atoms are significantly influenced by the nature of the substituent. The carbon bearing the hydroxyl group typically has a different chemical shift compared to the carbon bearing the methoxy group. The positions of these signals relative to the other carbon signals in the molecule provide a definitive means of distinguishing between the two isomers.

In the FT-IR spectra , both compounds exhibit a strong, broad absorption band around 3400 cm⁻¹ characteristic of the O-H stretching vibration of an alcohol, and strong C-H stretching bands around 2850-3000 cm⁻¹. The C-O stretching region, typically between 1000 cm⁻¹ and 1200 cm⁻¹, shows subtle but discernible differences. The exact positions of the C-O stretching bands for the primary alcohol in 2-methoxypropan-1-ol and the secondary alcohol in 1-methoxypropan-2-ol, as well as the ether C-O stretch, can be used for differentiation.

The Mass Spectra of both isomers are very similar, with a molecular ion peak at m/z 90 and a base peak at m/z 45. This is due to the facile cleavage of the bond between the carbon bearing the hydroxyl group and the adjacent carbon, resulting in a stable, resonance-stabilized fragment. While the major fragments are the same, subtle differences in the relative intensities of other minor fragments may exist but are often not sufficient for unambiguous identification without other spectroscopic data.

Conclusion

The spectroscopic techniques of ¹H NMR, ¹³C NMR, and FT-IR provide clear and distinct data for the differentiation of 2-methoxypropan-1-ol and its isomer, 1-methoxypropan-2-ol. ¹H and ¹³C NMR are particularly powerful in elucidating the specific connectivity of the atoms within each molecule. While mass spectrometry is useful for determining the molecular weight, the fragmentation patterns of these two isomers are quite similar. This guide provides a valuable resource for researchers and scientists who require accurate identification and characterization of these common chemical compounds.

A Comparative Analysis of the Reactivity of (R)- and (S)-2-methoxypropan-1-ol

Published: December 15, 2025

This guide provides a detailed comparison of the reactivity of the enantiomers of 2-methoxypropan-1-ol, (R)- and (S)-2-methoxypropan-1-ol. The primary focus of this document is the differential reactivity observed during chemoenzymatic kinetic resolution, a widely employed method for the separation of enantiomers. The data and protocols presented herein are intended to assist researchers, scientists, and professionals in the field of drug development in understanding and applying the stereoselective reactions of these chiral building blocks.

While direct comparative studies on the non-enzymatic reactivity of (R)- and (S)-2-methoxypropan-1-ol are not extensively documented in publicly available literature, their behavior in enzymatic reactions, particularly lipase-catalyzed acylations, provides a clear and quantifiable difference in their reactivity. This guide will focus on these enzymatic resolutions as the basis for comparison.

Differential Reactivity in Enzymatic Kinetic Resolution

Kinetic resolution is a powerful technique for separating a racemic mixture by exploiting the different reaction rates of its enantiomers with a chiral catalyst or reagent. In the case of (±)-2-methoxypropan-1-ol, lipases are highly effective chiral catalysts for their separation via enantioselective acylation. The fundamental principle is that one enantiomer will react significantly faster with an acyl donor in the presence of a specific lipase (B570770), leading to the formation of an enantioenriched ester and leaving behind the unreacted, also enantioenriched, alcohol.

The choice of enzyme is crucial as it dictates which enantiomer reacts preferentially. For instance, Novozym 435 (immobilized Candida antarctica lipase B) and Lipozyme TL IM (immobilized Thermomyces lanuginosus lipase) are two commonly used lipases that exhibit different enantioselectivities towards secondary alcohols. This differential reactivity allows for the selective synthesis of either the (R)- or (S)-enantiomer in high purity.

Data Presentation: Enantioselective Acylation

Due to the limited availability of specific quantitative data for the kinetic resolution of (±)-2-methoxypropan-1-ol in peer-reviewed literature, the following table presents data from a study on a structurally analogous secondary alcohol, (±)-1-(10H-phenothiazin-10-yl)propan-2-ol. This data serves to illustrate the typical outcomes and the comparative reactivity of enantiomers in a lipase-catalyzed kinetic resolution. It has been observed that in the presence of Novozym 435, the (R)-enantiomer is preferentially acylated, leaving the (S)-enantiomer as the unreacted alcohol. Conversely, Lipozyme TL IM can show the opposite selectivity.

Enzyme	Acyl Donor	Solvent	Time (h)	Conversion (%)	Enantiomeric Excess of Unreacted (S)-Alcohol (%)	Enantiomeric Excess of (R)-Ester (%)	Enantioselectivity (E)
Novozym 435	Vinyl Acetate	Toluene	96	~50	>99	94	High (>200)
Lipozyme TL IM	Vinyl Butanoate	MTBE	48	~49	96	>99	Very High (~747)

Note: The data presented is for the kinetic resolution of (±)-1-(10H-phenothiazin-10-yl)propan-2-ol as a representative example of the differential reactivity of secondary alcohol enantiomers with these lipases.

Experimental Protocols

The following are detailed methodologies for the enzymatic kinetic resolution of a racemic secondary alcohol, which can be adapted for (±)-2-methoxypropan-1-ol.

Protocol 1: Kinetic Resolution using Novozym 435

• Materials:

  • Racemic 2-methoxypropan-1-ol

  • Novozym 435 (immobilized Candida antarctica lipase B)

  • Acyl donor (e.g., vinyl acetate)

  • Anhydrous solvent (e.g., toluene)

  • Reaction vessel (e.g., round-bottom flask with a magnetic stirrer)

  • Temperature-controlled bath

• Procedure:

  • To a solution of racemic 2-methoxypropan-1-ol (1.0 equivalent) in the chosen anhydrous solvent, add the acyl donor (1.5-3.0 equivalents).

  • Add Novozym 435 (typically 10-50 mg per mmol of substrate).

  • Stir the reaction mixture at a constant temperature (e.g., 30-45 °C).

  • Monitor the reaction progress by periodically taking samples and analyzing them by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion and enantiomeric excess of the substrate and product.

  • The reaction is typically stopped at or near 50% conversion to obtain both the unreacted alcohol and the ester product in high enantiomeric excess.

  • Upon reaching the desired conversion, filter off the immobilized enzyme. The enzyme can often be washed and reused.

  • The filtrate containing the enantioenriched unreacted alcohol and the ester product is then concentrated under reduced pressure.

  • The two components can be separated by column chromatography.

Protocol 2: Kinetic Resolution using Lipozyme TL IM

• Materials:

  • Racemic 2-methoxypropan-1-ol

  • Lipozyme TL IM (immobilized Thermomyces lanuginosus lipase)

  • Acyl donor (e.g., vinyl butanoate)

  • Anhydrous solvent (e.g., methyl tert-butyl ether - MTBE)

  • Reaction vessel and temperature control as in Protocol 1.

• Procedure:

  • The procedure is analogous to that of Protocol 1, with Lipozyme TL IM as the catalyst.

  • The optimal solvent, acyl donor, and temperature may differ to achieve the best selectivity and reaction rate. It is recommended to perform small-scale optimization experiments.

  • Monitoring and work-up procedures are the same as described for Novozym 435.

Visualizations

The following diagrams illustrate the workflow and logical relationships in the enzymatic kinetic resolution of (R)- and (S)-2-methoxypropan-1-ol.

Caption: Workflow for the enzymatic kinetic resolution of racemic 2-methoxypropan-1-ol.

Caption: Differential reactivity of enantiomers with a chiral lipase catalyst.

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 2-Methoxypropan-1-ol

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory environment. This guide provides essential, step-by-step procedures for the proper disposal of 2-methoxypropan-1-ol, a flammable liquid commonly used as a solvent. Adherence to these protocols is critical for personnel safety and environmental protection.

Immediate Safety and Handling Protocols

Before proceeding with the disposal of 2-methoxypropan-1-ol, it is crucial to handle the chemical with appropriate safety measures. This substance is classified as a flammable liquid and vapor, and may cause skin and eye irritation.[1][2]

Personal Protective Equipment (PPE) and Handling:

• Ventilation: Always handle 2-methoxypropan-1-ol in a well-ventilated area, preferably within a chemical fume hood.[3][4]

• Protective Gear: Wear appropriate personal protective equipment, including chemical-resistant gloves (such as nitrile or polyvinyl alcohol), safety goggles with side shields, and a lab coat.[5]

• Ignition Sources: Keep 2-methoxypropan-1-ol away from heat, sparks, open flames, and other potential ignition sources.[4] Use non-sparking tools when handling containers and ensure that all equipment is properly grounded and bonded to prevent static discharge.[4][6]

Step-by-Step Disposal Procedure

The primary principle for the disposal of 2-methoxypropan-1-ol is to treat it as hazardous waste. It should not be disposed of down the drain or mixed with general waste.[7]

• Waste Collection:

  • Collect waste 2-methoxypropan-1-ol in a designated, properly labeled, and sealed container. The container should be compatible with the chemical and clearly marked as "Hazardous Waste" with the full chemical name.

  • Do not mix 2-methoxypropan-1-ol with incompatible materials. It should be stored away from strong oxidizing agents.[4]

• Storage Pending Disposal:

  • Store the sealed waste container in a cool, dry, and well-ventilated area designated for hazardous waste.[3][4]

  • The storage area should be away from heat and sources of ignition.[8]

• Arranging for Disposal:

  • Dispose of the contents and the container at an approved waste disposal plant or a licensed hazardous waste treatment facility.[3][4][9]

  • Contact your institution's Environmental Health and Safety (EHS) office or a certified chemical waste disposal contractor to arrange for pickup and proper disposal in accordance with local, state, and federal regulations.[6]

Accidental Release and Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure adequate ventilation.[6]

• Eliminate Ignition Sources: Remove all sources of ignition from the vicinity of the spill.[6][10]

• Containment and Cleanup:

  • For small spills, absorb the liquid with an inert, non-combustible absorbent material such as vermiculite, dry sand, or earth.[6][11] Do not use combustible materials like sawdust.[11]

  • Use non-sparking tools to collect the absorbed material and place it into a sealed, labeled container for disposal as hazardous waste.[6][11]

  • For large spills, dike the area to prevent spreading and contact your institution's emergency response team or EHS office.[10]

• Decontamination: After the spill has been cleaned up, ventilate and wash the area thoroughly.[6]

Summary of Key Safety and Disposal Information

Parameter	Guideline	Citation
Personal Protective Equipment	Chemical-resistant gloves, safety goggles, lab coat	[5]
Handling Precautions	Use in a well-ventilated area (fume hood), keep away from ignition sources, use non-sparking tools, ground and bond equipment.	[3][4][6]
Disposal Method	Treat as hazardous waste. Dispose of at an approved waste disposal plant.	[3][4][9]
Spill Cleanup	Absorb with inert, non-combustible material (e.g., vermiculite, sand). Use non-sparking tools for collection.	[6][11]
Incompatible Materials	Strong oxidizing agents.	[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-methoxypropan-1-ol.

References

• 1. 2-Methoxy-1-propanol | C4H10O2 | CID 14846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. carlroth.com [carlroth.com]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. nj.gov [nj.gov]
• 7. How to Dispose of Glycol Safely, Sustainably and Legally [clearwatershelton.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. monumentchemical.com [monumentchemical.com]
• 10. ysgroup.com.tw [ysgroup.com.tw]
• 11. uwaterloo.ca [uwaterloo.ca]